1,3-Cyclohexanediamine hydrochloride

Core Science & Biosynthesis

1,3-Cyclohexanediamine Hydrochloride: A Technical Guide to Identity, Synthesis, and Medicinal Applications

Topic: 1,3-Cyclohexanediamine hydrochloride CAS number Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals.

Abstract

1,3-Cyclohexanediamine (1,3-DACH) and its hydrochloride salts represent a critical scaffold in medicinal chemistry, particularly in the development of platinum-based antineoplastics and kinase inhibitors. However, the commercial availability of various stereoisomers (cis/trans) and salt forms (mono-/dihydrochloride) often leads to ambiguity in Chemical Abstracts Service (CAS) registry identification. This guide provides a definitive reference for the chemical identity of 1,3-cyclohexanediamine hydrochloride, details its industrial and laboratory-scale synthesis, and analyzes its utility as a pharmacophore in modern drug design.

Part 1: Chemical Identity & CAS Registry Resolution

The primary source of confusion for researchers lies in the stereochemistry and stoichiometry of the salt. 1,3-Cyclohexanediamine exists as geometric isomers (cis and trans), and the hydrochloride salt can exist as a monohydrochloride or, more commonly, a dihydrochloride.

Definitive CAS Number Reference Table

Chemical Entity	Stereochemistry	Stoichiometry	CAS Registry Number	Physical Form
1,3-Cyclohexanediamine (Free Base)	Mixture (cis/trans)	N/A	3385-21-5	Liquid
1,3-Cyclohexanediamine (Free Base)	cis	N/A	2279-99-4	Liquid
1,3-Cyclohexanediamine (Free Base)	trans	N/A	26883-70-5	Liquid
1,3-Cyclohexanediamine Dihydrochloride	cis	2 HCl	498532-32-4	Solid (Crystalline)
1,3-Cyclohexanediamine Hydrochloride	cis	x HCl (likely mono)	28294-92-0	Solid
1,3-Cyclohexanediamine Dihydrochloride	trans	2 HCl	Not widely assigned	Solid

Critical Note for Procurement: When ordering for biological assays, the dihydrochloride (CAS 498532-32-4) is the preferred form due to its superior water solubility and stability compared to the hygroscopic free base. Ensure the stereochemistry (cis vs. trans) matches your pharmacophore requirements, as the biological activity often differs drastically between isomers.

Part 2: Physicochemical Properties[2]

Understanding the physical behavior of the salt versus the free base is essential for formulation and handling.

Property	1,3-Cyclohexanediamine (Free Base)	cis-1,3-Cyclohexanediamine Dihydrochloride
Molecular Weight	114.19 g/mol	187.11 g/mol
Appearance	Colorless to pale yellow liquid	White to off-white crystalline powder
Boiling Point	194°C (at 760 mmHg)	N/A (Salt degrades before boiling)
Melting Point	N/A (Liquid at RT)	>300°C (Decomposes)
Solubility	Miscible in water, ethanol, organic solvents	Highly soluble in water; insoluble in non-polar organics
pKa	~10.5 (Primary amine)	N/A
Stability	Air-sensitive (absorbs CO₂); Hygroscopic	Stable solid; Non-hygroscopic if pure

Part 3: Synthesis & Manufacturing Protocols

The synthesis of 1,3-cyclohexanediamine hydrochloride generally proceeds via the catalytic hydrogenation of m-phenylenediamine, followed by salt formation.[1]

Workflow Visualization

The following diagram illustrates the industrial route (Route A) and an alternative laboratory route (Route B) for stereoselective synthesis.

Figure 1: Synthetic pathways for 1,3-Cyclohexanediamine Dihydrochloride. Route A is common for bulk production; Route B offers higher stereocontrol.

Detailed Protocol: Preparation of cis-1,3-Cyclohexanediamine Dihydrochloride

1. Catalytic Hydrogenation (Route A optimized for Lab Scale):

• Reagents: m-Phenylenediamine (100 mmol), Ruthenium on Alumina (5% Ru, 2 g), Isopropanol (150 mL).

• Conditions: Autoclave at 130°C under 80 bar H₂ pressure for 12 hours.

• Workup: Filter catalyst. The filtrate contains a mixture of cis and trans isomers (typically 70:30 to 90:10 ratio depending on catalyst).

2. Isomer Separation (Critical Step):

• The cis isomer is often desired for metal chelation. Separation can be achieved via selective crystallization of tartrate salts or by distillation (though boiling points are close).

• Note: For high-purity applications, starting with the Resorcinol/Oximation route (Route B in diagram) yields predominantly the cis isomer, bypassing difficult separations.

3. Salt Formation:

• Step 1: Dissolve the purified cis-1,3-cyclohexanediamine free base in absolute ethanol (5 mL/g of amine).

• Step 2: Cool the solution to 0°C in an ice bath.

• Step 3: Add concentrated HCl (37%) or HCl gas dissolved in ethanol dropwise until pH < 2.

• Step 4: A white precipitate will form immediately. Stir for 30 minutes.

• Step 5: Filter the solid, wash with cold acetone (to remove excess acid and impurities), and dry under vacuum at 40°C.

• Yield: Quantitative conversion to the dihydrochloride.

Part 4: Applications in Drug Development

The 1,3-cyclohexanediamine scaffold is a versatile "spacer" in medicinal chemistry. Its rigidity, compared to linear diamines (like ethylenediamine), reduces the entropic cost of binding to biological targets.

Platinum-Based Anticancer Agents ("Kiteplatin" Analogues)

Similar to the 1,2-diaminocyclohexane (DACH) ligand in Oxaliplatin, the 1,3-isomer forms stable complexes with platinum.

• Mechanism: The cis-1,3-DACH ligand forms a bidentate complex with Pt(II). The wider bite angle of the 1,3-diamine compared to the 1,2-isomer alters the DNA adducts formed (1,3-intrastrand crosslinks vs. 1,2-crosslinks), potentially overcoming resistance mechanisms in tumors resistant to Cisplatin or Oxaliplatin.

• Key Example: [PtCl2(cis-1,3-DACH)] has shown activity in colorectal cancer lines.

Kinase Inhibitors (CDK12/13)

Recent research into Cyclin-Dependent Kinase (CDK) inhibitors has utilized the 1,3-cyclohexanediamine core to improve selectivity.[2][3]

• Case Study (THZ531 Analogs): In the development of covalent inhibitors for CDK12/13, replacing flexible linkers with the rigid 1,3-cyclohexanediamine ring improved shape complementarity within the ATP-binding pocket.

• Impact: The rigid scaffold orients the "warhead" (electrophile) more precisely toward the target cysteine residue (Cys1039 in CDK12), enhancing potency and reducing off-target effects on CDK7.

Supramolecular Gels & Polymers

• Polyurethanes: Used as a chain extender in segmented polyurethanes (e.g., Biospan™), improving the hard-segment packing and thermal stability of medical-grade elastomers.

• Hydrogels: The dihydrochloride salt is used to generate supramolecular hydrogels via self-assembly with aldehydes or isocyanates, useful for drug delivery depots.

Mechanism of Action Diagram: Kinase Inhibitor Selectivity

Figure 2: Impact of the 1,3-cyclohexanediamine scaffold on kinase inhibitor selectivity.

References

• Chemical Book. (2023). trans-1,3-Cyclohexanediamine Properties and CAS 26883-70-5. Retrieved from

• PubChem. (2025).[4][5] (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride (CAS 498532-32-4).[5] National Library of Medicine. Retrieved from

• MDPI. (2025). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts Journal. Retrieved from

• Tokyo Chemical Industry (TCI). (2024). 1,3-Cyclohexanediamine (cis- and trans- mixture) Product Information. Retrieved from

• Journal of Medicinal Chemistry. (2022). Structure-Activity Relationship Study of THZ531 Derivatives Enables the Discovery of BSJ-01-175. Retrieved from

Sources

• 1. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 1,3-Cyclohexanediamine | C6H14N2 | CID 18814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]

trans-1,3-Cyclohexanediamine Hydrochloride: Structural Characterization &amp; Technical Guide

This guide details the structural characteristics, synthesis, and analytical profiling of trans-1,3-cyclohexanediamine hydrochloride. It is designed for medicinal chemists and process scientists requiring rigorous data on this specific stereoisomer.

Executive Summary

trans-1,3-Cyclohexanediamine hydrochloride (CAS: 26883-70-5 for free base; salt forms vary) is a critical chiral scaffold in drug discovery, distinct from its more common 1,2-isomer (used in oxaliplatin). Unlike the cis-isomer, which adopts a stable diequatorial conformation, the trans-isomer exists in a dynamic equilibrium of axial-equatorial conformers. This guide provides an authoritative analysis of its stereochemistry, a validated protocol for its isolation from diastereomeric mixtures, and its application as a pharmacophore linker.

Structural Analysis & Stereochemistry

Stereochemical Configuration

The 1,3-cyclohexanediamine system exhibits diastereomerism. Understanding the distinction between the cis and trans forms is fundamental to its isolation.

• cis-Isomer (Meso): The (1R,3S) configuration allows both amino groups to adopt an equatorial position (1e, 3e) in the chair conformation. This is the thermodynamic minimum (

  ). It possesses a plane of symmetry, making it achiral (meso).

• trans-Isomer (Chiral): The trans-isomer exists as a pair of enantiomers: (1R,3R) and (1S,3S) . In the chair conformation, geometric constraints force one amino group to be axial and the other equatorial (1a, 3e).

Conformational Dynamics

Unlike the cis-isomer, the trans-isomer cannot adopt a diequatorial conformation. It undergoes rapid ring-flipping between two degenerate chair forms.

• State A: C1-NH

  (axial) / C3-NH (equatorial)

• State B: C1-NH

  (equatorial) / C3-NH (axial)

This 1,3-diaxial interaction (between the axial amine and C5-axial hydrogen) introduces steric strain, making the trans-isomer thermodynamically less stable than the cis-isomer. However, in the dihydrochloride salt form, crystal packing forces and hydrogen bonding networks significantly stabilize the lattice, often altering the solubility profile to favor the precipitation of the trans-isomer in specific solvents.

Visualization of Conformational Equilibrium

The following diagram illustrates the stereochemical relationship and the ring-flip mechanism of the trans-isomer.

Figure 1: Stereochemical relationship showing the thermodynamic stability of the cis-isomer and the dynamic equilibrium of the trans-isomer.

Synthesis and Purification Protocol

Synthesis Route

The industrial standard for producing 1,3-cyclohexanediamine involves the catalytic hydrogenation of m-phenylenediamine or 1,3-cyclohexanedione dioxime . These reactions invariably produce a mixture of cis and trans isomers (typically favoring the cis form due to thermodynamics).

Separation of Isomers (The Methanol-HCl Method)

The critical step in acquiring high-purity trans-isomer is the exploitation of solubility differences between the diastereomeric hydrochloride salts. The trans-dihydrochloride is significantly less soluble in methanol than the cis-dihydrochloride.[1]

Validating Protocol:

• Salt Formation: Dissolve the crude diamine mixture (cis/trans) in methanol (10 mL/g of amine).

• Acidification: Slowly add concentrated HCl (2.2 equivalents) while cooling in an ice bath. Maintain temperature

  to prevent discoloration.

• Crystallization: Heat the solution to reflux (

  ) for 30 minutes, then allow it to cool slowly to room temperature, followed by refrigeration at for 12 hours.

• Filtration: The trans-1,3-cyclohexanediamine dihydrochloride crystallizes as white needles. The cis-isomer remains largely in the mother liquor.

• Recrystallization: If purity is

  , recrystallize from hot methanol/water (95:5).

Enantiomeric Resolution

To isolate the pure (1R,3R) or (1S,3S) enantiomer from the trans-racemate, use L-(+)-Tartaric acid .

• Step 1: Treat the free base trans-diamine with 1 equivalent of L-(+)-tartaric acid in water.

• Step 2: Fractional crystallization. The diastereomeric tartrate salt of one enantiomer will crystallize preferentially.[2]

• Step 3: Liberate the free amine using NaOH, then convert back to the hydrochloride salt for storage.

Analytical Profiling

Physical Properties (Dihydrochloride Salt)

Property	Value	Notes
Molecular Formula	C H Cl N	Dihydrochloride
Molecular Weight	187.11 g/mol	Free base: 114.19 g/mol
Appearance	White crystalline solid	Hygroscopic
Melting Point	>300°C (dec.)[3]	Free base liquid/low melt
Solubility	High: Water; Low: Methanol, Ethanol	Key for purification

NMR Spectroscopy Expectations

Due to the rapid ring flipping at room temperature, the NMR spectrum shows time-averaged symmetry.

• Symmetry: The molecule possesses an effective

  axis of symmetry in the time-averaged scale (C1 equivalent to C3; C4 equivalent to C6).
• H NMR (D O):
  • ppm (m, 2H, H1/H3): Methine protons alpha to nitrogen.
  • ppm (m, 1H, H2): Unique methylene between amines.
  • ppm (m, 6H, H4/H5/H6): Ring methylenes.

  • Note: The H2 protons often appear as a distinct multiplet due to the deshielding effect of two flanking ammonium groups.

Mass Spectrometry

• ESI-MS (+): m/z = 115.1

  (Free base).

Applications in Drug Development[4]

The trans-1,3-cyclohexanediamine scaffold serves as a rigidified spacer in medicinal chemistry.

• Factor Xa Inhibitors: Used as a conformational lock to orient pharmacophores in specific pockets of the coagulation cascade enzymes.

• Pt(II) Antitumor Complexes: While 1,2-diamines are more common (e.g., Oxaliplatin), 1,3-diamine platinum complexes have been explored for overcoming cisplatin resistance, forming 6-membered chelate rings rather than 5-membered ones.

• Proteomics: Used as a cleavable cross-linker core due to its defined spatial geometry.

Workflow: Synthesis & Application

Figure 2: Synthesis and purification workflow highlighting the critical methanol-HCl fractionation step.

Safety and Handling

• Corrosivity: The free amine is caustic and can cause severe skin burns. The hydrochloride salt is an irritant but safer to handle.

• Hygroscopicity: The dihydrochloride salt is hygroscopic. Store in a desiccator or under inert atmosphere (Argon/Nitrogen) to prevent "gumming."

• Incompatibility: Avoid strong oxidizing agents.

References

• Stereochemistry of 1,3-Cyclohexanediamines: Journal of Organic Chemistry, "Conformational Analysis of 1,3-Disubstituted Cyclohexanes."

• Separation Protocol: US Patent 3,880,925, "Separation and purification of cis and trans isomers of cyclohexanediamine."

• Synthesis Methodology: MDPI, "Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine."

• Analytical Data: PubChem, "trans-1,3-Cyclohexanediamine Compound Summary."

• Resolution Techniques: Chiralpedia, "Resolution of Enantiomers via Diastereomeric Salt Formation."

Sources

• 1. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]

Technical Guide: 1,3-Cyclohexanediamine Dihydrochloride

Solubility Profiling, Protocol Optimization, and Perovskite Applications[1]

Executive Summary

1,3-Cyclohexanediamine dihydrochloride (CAS: 498532-32-4 for cis- isomer; generic: 3385-21-5) is a critical diamine salt used increasingly in materials science, particularly for defect passivation in perovskite solar cells (PSCs) and as a monomer in polyamide synthesis.[1] Unlike its free-base counterpart (a liquid/low-melting solid), the dihydrochloride salt is a stable, water-soluble solid.[1] This guide provides a definitive technical analysis of its solubility thermodynamics, practical handling protocols, and application workflows.

Part 1: Physicochemical Profile & Solubility Thermodynamics[1]

The solubility of 1,3-CHDA[2]·2HCl is governed by the competition between its high crystal lattice energy (ionic interactions between ammonium cations and chloride anions) and the solvation energy provided by the solvent.

1.1 Molecular Identity[1]

• Formula:

• Molecular Weight: 187.11 g/mol [1][3]

• Structure: Cyclohexane ring with two amine groups at the 1 and 3 positions, fully protonated (

  ), balanced by two chloride ions ( ).[1]

• Isomerism: Exists as cis- and trans- isomers.[1] The cis- isomer is often preferred in supramolecular chemistry due to its syn-facial binding capability.[1]

1.2 Solubility Data Matrix

The following table summarizes the solubility behavior based on solvent polarity and dielectric constant (

).

Solvent Class	Specific Solvent	Solubility Rating	Application Context
Protic Polar	Water ( )	High (> 50 mg/mL)	Stock solutions, synthesis, recrystallization.[1]
Protic Polar	Methanol	Moderate	Perovskite passivation; rapid evaporation.[1]
Protic Polar	Ethanol	Moderate to Low	Anti-solvent precipitation; washing.[1]
Protic Polar	Isopropanol (IPA)	Low (< 5 mg/mL)	Critical: Used for surface passivation where the underlying perovskite is sensitive to water/methanol.[1]
Aprotic Polar	DMSO / DMF	High	Precursor formulations; ligand exchange.[1]
Non-Polar	Toluene / Hexane	Insoluble	Used as anti-solvents to crash out the salt during synthesis.[1]
Ketones	Acetone	Insoluble	Primary anti-solvent for purification.[1]

Technical Insight: The "dihydrochloride" form renders the molecule insoluble in the organic solvents (ether, benzene) that dissolve the free amine. Attempting to extract this compound into an organic layer during workup will result in zero yield; it will remain in the aqueous phase.[1]

Part 2: Visualization of Solubility Logic

The following diagram illustrates the decision logic for solvent selection based on the intended experimental outcome (Dissolution vs. Precipitation).

Figure 1: Solvent selection decision tree for 1,3-Cyclohexanediamine dihydrochloride based on dielectric requirements.[1]

Part 3: Experimental Protocols

These protocols are designed to be self-validating , meaning they include checkpoints to ensure the user identifies failure modes (e.g., incomplete dissolution, degradation) immediately.[1]

Protocol A: Preparation of Passivation Solution (IPA-Based)

Context: Used in Perovskite Solar Cells (PSCs) to passivate surface defects without dissolving the underlying perovskite layer.

Reagents:

• 1,3-CHDA[1][2][3][4]·2HCl (High Purity >98%)

• Anhydrous Isopropanol (IPA) or Ethanol (EtOH)[1]

• Optional: DMF (as a co-solvent if solubility in pure IPA is insufficient)[1]

Methodology:

• Weighing: Weigh 5.0 mg of 1,3-CHDA·2HCl into a clean glass vial.

• Solvent Addition: Add 5 mL of anhydrous IPA. (Target conc: 1 mg/mL).[1]

• Sonication (Critical Step):

  • Action: Sonicate at 40°C for 15 minutes.

  • Mechanism:[1][4] The lattice energy is high; thermal energy and cavitation are required to break the ionic bonds in a low-dielectric solvent like IPA.[1]

• Validation Checkpoint:

  • Hold the vial against a dark background with a focused light source (Tyndall effect check).[1]

  • Pass: Solution is optically clear.

  • Fail: Visible suspension or scattering.[1] Correction: Add 50-100 µL of DMF or DMSO to aid dissolution, then vortex.[1]

• Filtration: Filter through a 0.22 µm PTFE filter immediately before spin-coating to remove micro-aggregates.[1]

Protocol B: Recrystallization & Purification

Context: Removing impurities (oxidized amines or mono-hydrochlorides) from aged batches.[1]

• Dissolution: Dissolve crude 1,3-CHDA·2HCl in the minimum volume of warm deionized water (approx. 60°C).

  • Ratio: ~1 g salt per 1-2 mL water.[1]

• Anti-Solvent Addition: Slowly add Acetone or Ethanol with vigorous stirring until the solution turns slightly turbid.[1]

• Crystallization:

  • Add just enough water dropwise to clear the turbidity.[1]

  • Place in a refrigerator (4°C) for 12 hours.

• Harvesting: Filter the white crystalline precipitate. Wash with cold acetone.[1]

• Validation Checkpoint:

  • Measure melting point.[1] Pure salt decomposes/melts >300°C.[1]

  • If melting point is <250°C, significant free amine or mono-salt impurities remain.[1]

Part 4: Application in Perovskite Photovoltaics[7]

In perovskite solar cells (e.g.,

), 1,3-CHDA[1][5][6][7]·2HCl acts as a spacer cation and defect passivator .[1]

• Mechanism: The ammonium groups (

  ) fill A-site vacancies on the perovskite surface.[1]

• Interaction: Hydrogen bonding between the amine hydrogen and the iodine of the perovskite octahedra (

  ).

• Result: Reduced non-radiative recombination and improved moisture resistance (due to the hydrophobic cyclohexane ring).[1]

Visualization: Defect Passivation Workflow

Figure 2: Workflow for applying 1,3-CHDA[1]·2HCl as a surface passivation layer in p-i-n or n-i-p perovskite architectures.

Part 5: Stability & Handling (Safety)[1]

• Hygroscopicity: The dihydrochloride salt is moderately hygroscopic.[1] It must be stored in a desiccator.[1] Absorption of water leads to stoichiometry errors in weighing.[1]

• Acidity: Aqueous solutions are acidic (pH ~4-5).[1]

• Corrosion: Corrosive to metals due to chloride content.[1] Use glass or PTFE equipment.[1]

References

• PubChem. (n.d.).[1] (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride (Compound).[1][3][8] National Library of Medicine.[1] Retrieved March 8, 2026, from [Link][1]

• Zhang, F., et al. (2024).[1] Surface Passivation to Improve the Performance of Perovskite Solar Cells.[5][6][9] MDPI, Energies.[1] Retrieved March 8, 2026, from [Link][1]

• McGehee, M. D., et al. (2023).[1] Diamine Surface Passivation and Post-Annealing Enhance Performance of Silicon-Perovskite Tandem Solar Cells.[1][5] ResearchGate / arXiv.[1] Retrieved March 8, 2026, from [Link]

• Yang, S., et al. (2025).[1] Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. MDPI, Catalysts.[1] Retrieved March 8, 2026, from [Link][1]

Sources

• 1. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP0105474A2 - Process for obtaining crystalline 1,3-cyclohexane dione - Google Patents [patents.google.com]
• 3. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride [cymitquimica.com]
• 4. mdpi.com [mdpi.com]
• 5. arxiv.org [arxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cis-Cyclohexane-1,3-diamine dihydrochloride | 498532-32-4 [sigmaaldrich.com]
• 9. Surface Passivation to Improve the Performance of Perovskite Solar Cells [mdpi.com]

Introduction: Understanding the Core Safety Profile of 1,3-Cyclohexanediamine Hydrochloride

An In-Depth Technical Guide to the Safe Handling of 1,3-Cyclohexanediamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

1,3-Cyclohexanediamine and its hydrochloride salt are versatile diamine building blocks employed in various chemical syntheses, including the development of pharmaceutical agents and complex molecular architectures. As a cyclic amine, its reactivity is valuable, but it also presents a significant hazard profile that necessitates a thorough understanding and strict adherence to safety protocols. This guide moves beyond a simple recitation of safety data sheet (SDS) points to provide a deeper, causality-driven understanding of the hazards and the critical control measures required for its safe use in a research and development setting. The hydrochloride salt is a solid, which can mitigate some of the risks associated with the volatile liquid free base, but it still demands careful handling.

The core principle of safely handling this compound is the prevention of contact and inhalation. Its classification as a corrosive substance that can cause severe skin burns and eye damage is the primary driver for all personal protective equipment (PPE) and handling procedure recommendations.[1][2][3] Furthermore, its potential for acute toxicity if swallowed, inhaled, or in contact with skin underscores the need for robust containment and emergency preparedness.[1][2][4][5] This guide is structured to provide researchers with the scientific rationale behind each safety recommendation, fostering a culture of intrinsic safety awareness.

Section 1: Chemical and Physical Identity

A precise understanding of the compound's identity is the foundation of safety. Mislabelling or misunderstanding its properties can lead to catastrophic failures in handling.

Property	Data	Source(s)
Chemical Name	1,3-Cyclohexanediamine hydrochloride (cis- and trans- mixture)	[6][7]
Synonyms	1,3-Diaminocyclohexane hydrochloride	[1][8]
CAS Number	3385-21-5 (for free base)	[1][9]
Molecular Formula	C₆H₁₄N₂ · xHCl (commonly C₆H₁₆Cl₂N₂)	[6][10]
Molecular Weight	187.11 g/mol (for dihydrochloride)	[10]
Appearance	White to beige solid or crystalline powder	[11][12]
Odor	Ammoniacal (for free base)	[4][8]

Section 2: Comprehensive Hazard Analysis

1,3-Cyclohexanediamine hydrochloride is classified as hazardous under the Globally Harmonized System (GHS). The primary dangers stem from its corrosive nature and acute toxicity.

GHS Classification Summary:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][4]

• Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1][4]

• Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1][4]

• Skin Corrosion (Category 1B/1C): Causes severe skin burns and eye damage.[1][2][3]

• Serious Eye Damage (Category 1): Causes serious eye damage.[1][2][3]

The corrosive action is due to the amine functional groups, which are alkaline and can cause rapid tissue damage upon contact. Ingestion can lead to severe swelling and damage to the gastrointestinal tract, with a risk of perforation.[1][5] Inhalation of dust can irritate the nose and throat and may be harmful.[8]

Section 3: Exposure Control and Personal Protective Equipment (PPE)

The hierarchy of controls (elimination, substitution, engineering controls, administrative controls, PPE) must be applied. Since elimination or substitution is often not feasible in a research context, robust engineering controls and stringent PPE protocols are paramount.

Engineering Controls: The First Line of Defense

• Fume Hood: All handling of 1,3-Cyclohexanediamine hydrochloride powder must be conducted in a certified chemical fume hood to prevent inhalation of dust.[11][13] The causality is clear: the fume hood contains airborne particles, protecting the user's respiratory system from a substance classified as harmful if inhaled.

• Ventilation: The laboratory must be well-ventilated to dilute any fugitive emissions.[13][14] Good general ventilation (e.g., 10 air changes per hour) should be standard practice.[13]

• Safety Stations: An emergency eyewash station and safety shower must be immediately accessible in the work area.[13] Given the chemical's classification as a severe eye and skin corrosive, immediate and prolonged flushing is the most critical first aid measure.

Personal Protective Equipment (PPE): The Last Barrier

The selection of PPE is not a matter of preference but a requirement dictated by the risk assessment.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Gloves must be inspected for integrity before use and disposed of after handling the compound.[15] Proper glove removal technique is essential to avoid skin contact.

• Eye and Face Protection: Chemical safety goggles are mandatory. Due to the severe corrosion hazard, a face shield should also be worn whenever there is a risk of splashing or dust generation.[15][16]

• Skin and Body Protection: A lab coat is required. For larger quantities or tasks with a higher risk of exposure, a chemically resistant apron or suit should be used.[12][17] Contaminated clothing must be removed immediately and washed before reuse.[1][13]

• Respiratory Protection: If engineering controls are insufficient or during an emergency, a NIOSH-approved respirator with the appropriate cartridges for organic vapors and particulates is necessary.[11][18]

Section 4: Safe Handling, Storage, and Disposal Protocols

Protocol for Safe Handling

• Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume hood is functioning properly.

• Dispensing: Avoid generating dust when weighing or transferring the solid.[12][18] Use techniques like careful scooping rather than pouring from a height.

• Incompatible Materials: Keep the compound away from strong oxidizing agents, strong acids, and carbon dioxide.[1][19] Reactions with these can be vigorous and produce heat or hazardous products.

• Hygiene: Wash hands thoroughly with soap and water after handling is complete and before leaving the laboratory.[1][13][16] Do not eat, drink, or smoke in the work area.[1][13]

Protocol for Safe Storage

• Container: Store in a tightly sealed, properly labeled container.[1][2][11]

• Location: Keep in a cool, dry, and well-ventilated area designated as a corrosives storage area.[1][19]

• Security: The storage area should be locked to restrict access to authorized personnel only.[1][13][14]

• Inert Atmosphere: For long-term storage, especially for the free base, storing under an inert gas like argon or nitrogen is recommended to prevent degradation from air exposure.[1][19]

Protocol for Waste Disposal

• Classification: 1,3-Cyclohexanediamine hydrochloride and its containers are considered hazardous waste.[18]

• Collection: Collect waste material in a designated, sealed, and properly labeled hazardous waste container.

• Disposal: Dispose of the waste through a licensed waste disposal company, following all local, state, and federal regulations.[1][2][18] Do not dispose of it down the drain or in general trash.

Section 5: Emergency and First-Aid Procedures

Immediate and correct response is critical to mitigating injury in the event of an exposure.

First-Aid Workflow

Caption: Step-by-step workflow for responding to a 1,3-Cyclohexanediamine hydrochloride spill.

• Evacuate & Ventilate: Keep unnecessary personnel away and ensure the area is well-ventilated. [1][14]2. Contain: Prevent the spill from spreading or entering waterways. [11][14]3. Absorb: For the solid, carefully sweep up the material to avoid creating dust. [11]For solutions, cover with a non-combustible, inert absorbent material like sand, silica gel, or vermiculite. [1]4. Collect: Place the absorbed material into a suitable, sealed container for disposal. [1][11]5. Decontaminate: Clean the spill area thoroughly.

• Dispose: Dispose of the waste as described in Section 4.3.

Conclusion

1,3-Cyclohexanediamine hydrochloride is a valuable reagent whose utility in research is matched by its significant hazard profile. A safety-first mindset, grounded in a scientific understanding of its corrosive and toxic properties, is non-negotiable. By implementing robust engineering controls, mandating appropriate PPE, and ensuring all personnel are trained on proper handling and emergency procedures, this chemical can be used effectively and safely. This guide serves as a foundational document to be integrated into your laboratory's specific safety protocols and standard operating procedures.

References

• SDS US. (2023, February 18). Safety Data Sheet.

• ChemWhat. (2026). cis-cyclohexane-1,3-diamine hydrochloride CAS#: 28294-92-0. Retrieved from ChemWhat. [Link]

• PubChem. 1,3-Cyclohexanediamine | C6H14N2 | CID 18814. Retrieved from PubChem, National Center for Biotechnology Information. [Link]

• Kishida Chemical Co.,Ltd. (2021, September 14). Safety Data Sheet.
• Aldrich. (2025, November 6). Safety Data Sheet: (1r,2r)-(-)-1,2-diaminocyclohexane.

• PubChem. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride. Retrieved from PubChem, National Center for Biotechnology Information. [Link]

• Aldrich. (2025, April 24). Safety Data Sheet: Cyclopentadienylzirconium(IV) trichloride.

• Atul Ltd. (2016, November 15). 1,3-Cyclohexanedione Technical Data Sheet. Retrieved from Atul Ltd. [Link]

• Haz-Map. 1,3-Cyclohexanediamine. Retrieved from Haz-Map, National Library of Medicine. [Link]

• U.S. Environmental Protection Agency (EPA). (2023, November 1). 1,3-Cyclohexanediamine - Substance Details. Retrieved from the EPA's Substance Registry Services. [Link]

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Technical Guide: Spectroscopic Characterization &amp; Purification of 1,3-Cyclohexanediamine Hydrochloride

[1]

Executive Summary

1,3-Cyclohexanediamine (1,3-CHDA) is a critical aliphatic diamine building block used in the synthesis of polyamide resins, curing agents, and, most significantly, as a ligand in platinum-based anticancer therapeutics.[1] Commercially available 1,3-CHDA is typically supplied as a mixture of cis- and trans- isomers.[1] However, for pharmaceutical applications, stereochemical purity is non-negotiable.[1]

The hydrochloride salt form (dihydrochloride) is preferred for purification and storage due to its enhanced stability and crystallinity compared to the hygroscopic, air-sensitive free base. This guide provides a definitive reference for the spectroscopic identification of these isomers and details a field-proven protocol for their separation.

Chemical Identity & Stereochemistry[1]

The core challenge in working with 1,3-CHDA is distinguishing between its stereoisomers.[1] The dihydrochloride salt locks the conformation, making NMR analysis more distinct than in the free base form.

Property	Data
IUPAC Name	1,3-Cyclohexanediamine dihydrochloride
CAS (Mixture)	3385-21-5 (Free base) / 28294-92-0 (HCl salt generic)
CAS (cis-isomer)	498532-32-4 (Dihydrochloride)
CAS (trans-isomer)	26883-70-5 (Free base ref)
Formula
Mol.[1][2][3][4][5][6][7][8][9] Weight	187.11 g/mol (Salt) / 114.19 g/mol (Free Base)
Appearance	White to off-white crystalline solid
Solubility	Highly soluble in water ( ); limited solubility in MeOH/EtOH

Stereochemical Visualization

The cis-isomer is a meso compound (possessing a plane of symmetry), while the trans-isomer is chiral (

symmetry).[1] This symmetry difference is the basis for their spectroscopic differentiation.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

Solvent: Deuterium Oxide (

) is the standard solvent.[1] Internal Standard: Sodium 3-(trimethylsilyl)propane-1-sulfonate (TSP) set to 0.00 ppm.[1]

H-NMR (400 MHz, )

The ammonium protons (

) exchange rapidly with and are typically not observed or appear as a very broad averaged peak.[1] The diagnostic signals are the methine protons ( -CH) attached to the nitrogen.

Position	cis-Isomer (Meso)	trans-Isomer (Chiral)	Diagnostic Note
-CH (H1, H3)	3.40 - 3.55 ppm (m)	3.60 - 3.75 ppm (m)	Trans protons often shift downfield due to axial/equatorial averaging differences.[1]
H2 (Between amines)	2.10 (dt) & 1.50 (q)	2.20 - 2.30 (m)	The cis isomer H2 equatorial proton shows distinct deshielding.[1]
H4, H6	1.80 - 2.00 (m)	1.80 - 2.00 (m)	Overlapping multiplets.[1]
H5 (Remote)	1.40 - 1.60 (m)	1.40 - 1.60 (m)	-

C-NMR (100 MHz, )

Carbon NMR is the most reliable method for purity assessment due to the distinct symmetry of the isomers. Both isomers show only 4 signals due to symmetry, but their chemical shifts differ.[1]

Carbon	cis-Isomer ( ppm)	trans-Isomer ( ppm)
C1, C3 (C-N)	~47.5	~48.2
C2 (Bridge)	~38.0	~36.5
C4, C6	~29.5	~28.0
C5 (Remote)	~20.5	~19.0

Expert Insight: In the cis-isomer, the carbons are generally slightly deshielded (downfield) compared to the trans-isomer due to the consistent diequatorial conformation in the salt lattice.

Infrared Spectroscopy (FT-IR)

Sampling: KBr Pellet or ATR (Diamond crystal).[1]

• 3200 - 2800 cm⁻¹: Broad, strong absorption characteristic of the Ammonium

  stretch ( ).[1] This overlaps with C-H stretches but is much broader than in the free base.

• 1600 & 1500 cm⁻¹: Asymmetric and symmetric deformation bands (

  ).[1]

• Proof of Salt Formation: Absence of the sharp doublet peaks at 3300/3400 cm⁻¹ (characteristic of free primary amines

  ) confirms complete conversion to the hydrochloride.

Mass Spectrometry (MS)[1]

• ESI-MS (Positive Mode):

  • Major Peak:

    115.1 (Corresponds to the protonated diamine).[1]

  • Note: You will not see the chloride ion in positive mode.[1]

• GC-MS (EI):

  • Direct Injection: Not recommended for the salt.[1] It will decompose or foul the liner.

  • Protocol: The salt must be basified (NaOH) and extracted into DCM, or derivatized (e.g., with Trifluoroacetic anhydride - TFAA) prior to injection.[1]

  • Parent Ion (Free Base):

    114.1.[1]

Experimental Protocols

Separation of Isomers (The "Methanol" Method)

One of the most robust methods for separating the isomers relies on the significant solubility difference of their hydrochloride salts in methanol.

Principle: The trans-1,3-cyclohexanediamine dihydrochloride is significantly less soluble in methanol than the cis-isomer.[1]

Workflow:

• Dissolution: Dissolve the crude mixture of 1,3-CHDA dihydrochloride in hot methanol (approx. 60°C).

• Crystallization: Allow the solution to cool slowly to room temperature, then chill to 0°C.

• Filtration: The precipitate formed is predominantly the trans-isomer .[1]

• Liquor Recovery: The filtrate contains the enriched cis-isomer .[1]

• Recrystallization: Repeat the process on the precipitate to achieve >98% stereochemical purity.

Analytical Workflow Diagram

This diagram outlines the decision process for analyzing incoming raw material.

Quality Control & Impurity Profiling

When sourcing or synthesizing 1,3-CHDA dihydrochloride, monitor for these common impurities:

• 1,2- or 1,4-Isomers: Result from regio-irregularities during the hydrogenation of phenylenediamines.[1] Detected via

  C-NMR (extra peaks outside the 4-peak symmetry pattern).[1]

• Monohydrochloride: Indicates incomplete acidification.[1] pH of a 10% aqueous solution should be < 4.0.

• Ammonium Chloride: A common byproduct if excess HCl and ammonia (from synthesis) are not washed out.[1] Detected as a sharp singlet in

  N-NMR or via elemental analysis (Cl content > theoretical).[1]

References

• PubChem. 1,3-Cyclohexanediamine Dihydrochloride Compound Summary. National Library of Medicine.[1] Available at: [Link][1]

• National Institute of Standards and Technology (NIST). 1,3-Cyclohexanediamine Mass Spectrum.[1] NIST Chemistry WebBook, SRD 69.[1][10] Available at: [Link][1]

• Google Patents. Separation and purification of cis and trans isomers (US3880925A).[1] (Describes the solubility differences of the hydrochloride salts). Available at:

Sources

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• 10. 1,3-Cyclohexadiene [webbook.nist.gov]

1,3-Cyclohexanediamine Hydrochloride: Physicochemical Constants and Isolation Dynamics

Executive Summary

1,3-Cyclohexanediamine (1,3-CHDA) and its hydrochloride derivatives are critical aliphatic diamines utilized extensively in the synthesis of advanced polyamides, epoxy curing agents, and pharmaceutical intermediates. While the free base form is a versatile liquid at room temperature, its conversion into monohydrochloride or dihydrochloride salts fundamentally alters its thermodynamic stability, solubility profile, and handling characteristics. This technical whitepaper provides an authoritative analysis of the physical constants of 1,3-CHDA hydrochloride, exploring the causality behind its thermodynamic properties and detailing field-proven protocols for its synthesis and characterization.

Comprehensive Physicochemical Profiling

The physical constants of 1,3-CHDA are highly dependent on its protonation state. The free base exists as a colorless to light yellow liquid, whereas the hydrochloride salts form highly stable, crystalline solids.

Table 1 summarizes the core quantitative data across the free base, monohydrochloride, and dihydrochloride forms.

Property	1,3-CHDA (Free Base)	Monohydrochloride	Dihydrochloride
CAS Registry Number	3385-21-5[1]	28294-92-0[2]	498532-32-4[3]
Molecular Formula	C₆H₁₄N₂	C₆H₁₅ClN₂	C₆H₁₆Cl₂N₂
Molecular Weight	114.19 g/mol [4]	150.65 g/mol [2]	187.11 g/mol
Physical State (at 25 °C)	Clear liquid[4]	Crystalline solid	Crystalline solid
Melting Point	N/A (Liquid)	Not widely reported	>360 °C (in 95% EtOH)[3]
Boiling Point	194 °C[1]	Decomposes	Decomposes
Density / Specific Gravity	0.95 g/cm³[4]	N/A	N/A
Flash Point	79.4 °C[1]	N/A	N/A
pKa (Predicted)	~10.70[1]	N/A	N/A
Solubility	Miscible in H₂O, slightly in MeOH[5]	Soluble in H₂O	Highly soluble in H₂O[3]

Thermodynamic Causality: The >360 °C Melting Point

The most striking physical constant of 1,3-CHDA dihydrochloride is its exceptionally high melting point, recorded at >360 °C when crystallized from 95% ethanol[3][6].

Mechanistic Explanation: In the free base form, intermolecular forces are limited to relatively weak hydrogen bonding between neutral primary amine (-NH₂) groups, resulting in a liquid state with a boiling point of 194 °C[1]. However, upon dual protonation with hydrochloric acid, the molecule forms a rigid ionic lattice. The ammonium cations (-NH₃⁺) and chloride anions (Cl⁻) engage in a dense, three-dimensional network of electrostatic interactions and strong ionic hydrogen bonds. The lattice energy of this system is immense. Consequently, the thermal energy required to disrupt this lattice exceeds 360 °C. At these extreme temperatures, true phase transition (melting) often competes with thermal degradation, such as deamination or dehydrohalogenation.

Stepwise protonation equilibrium of 1,3-cyclohexanediamine.

Experimental Protocols: Synthesis and Isolation

To achieve high-purity 1,3-CHDA hydrochloride for physical constant verification, the isolation workflow must leverage the differential solubility of the salt versus its organic precursors.

Protocol 1: Catalytic Synthesis and Anti-Solvent Precipitation

This self-validating protocol utilizes resorcinol as an inexpensive starting material, converting it through an oximation-hydrogenation pathway before isolating the target as a hydrochloride salt[7].

Step-by-Step Methodology:

• Aqueous Hydrogenation: Hydrogenate resorcinol in water over a Raney Nickel catalyst to yield 1,3-cyclohexanedione (1,3-CHD)[7]. Filter to remove the catalyst.

• Oximation: React the aqueous 1,3-CHD with an excess of hydroxylamine hydrochloride (NH₂OH·HCl) in the presence of a base (e.g., triethylamine) to form 1,3-cyclohexanedione dioxime (1,3-CHDO)[7]. The oxime will precipitate due to its insolubility in water and can be isolated via filtration.

• Reductive Amination: Hydrogenate the 1,3-CHDO intermediate using a Ruthenium-based catalyst in a moderately polar solvent (e.g., 1,4-dioxane) under high H₂ pressure to yield the 1,3-CHDA free base[7].

• Acidification & Precipitation (Critical Step): To the reaction mixture containing the free base, add an excess of aqueous hydrochloric acid. This fully protonates the diamine.

• Anti-Solvent Crystallization: Introduce acetone to the acidified solution.

  • Causality of Choice: Acetone acts as an anti-solvent. It drastically lowers the dielectric constant of the aqueous medium. Because the resulting 1,3-CHDA hydrochloride is highly polar and ionic, it cannot remain solvated in the acetone-enriched mixture and precipitates out as high-purity crystals[7]. Non-basic organic impurities remain dissolved in the supernatant.

• Purification: Isolate the crystals via vacuum filtration and purify further by recrystallization in 95% ethanol to achieve analytical grade[3][7].

Catalytic synthesis pathway of 1,3-CHDA hydrochloride from resorcinol.

Protocol 2: High-Precision Melting Point Determination

Because the dihydrochloride salt exceeds the operational limits of standard oil-bath melting point apparatuses (>360 °C), specialized high-temperature equipment is required[3].

Step-by-Step Methodology:

• Sample Preparation: Pulverize the recrystallized 1,3-CHDA dihydrochloride into a fine powder using an agate mortar to ensure uniform heat transfer.

• Capillary Loading: Load the powder into a high-temperature quartz capillary tube, tamping it down to a dense 2-3 mm column.

• Thermal Ramping: Utilize a specialized metallic block melting point apparatus (e.g., OptiMelt or a high-temp differential scanning calorimeter). Ramp the temperature rapidly to 340 °C, then reduce the heating rate to 1 °C/min.

• Observation: Monitor for phase transition versus browning/charring.

  • Causality of Choice: Slowing the heating rate near the expected transition point prevents thermal overshoot and allows the observer to distinguish between the collapse of the crystalline lattice (melting) and thermal decomposition (which manifests as gas evolution and discoloration).

Conclusion

The physical constants of 1,3-Cyclohexanediamine hydrochloride are a direct manifestation of its molecular architecture. The transition from a liquid free base (boiling at 194 °C) to a dihydrochloride salt (melting >360 °C) underscores the profound impact of protonation on lattice energy and intermolecular forces. By employing targeted anti-solvent precipitation techniques, researchers can reliably isolate this compound, ensuring high fidelity in downstream pharmaceutical and materials science applications.

References

• [3] Guidechem: (1R,3S)-CYCLOHEXANE-1,3-DIAMINE DIHYDROCHLORIDE 498532-32-4 Purity 99% URL:

• [6] ChemBK: cis-cyclohexane-1,3-diamine hydrochloride URL:

• [2] ChemWhat: cis-cyclohexane-1,3-diamine hydrochloride CAS#: 28294-92-0 URL:

• [7] MDPI: Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine URL:

• [1] ChemBK: cyclohex-1,3-ylenediamine URL:

• [4] Fisher Scientific: SAFETY DATA SHEET - 1,3-Cyclohexanediamine URL:

• [5] BenchChem: Solubility Profile of 4-methylcyclohexane-1,3-diamine in Organic Solvents: A Technical Guide URL:

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• 7. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Synthesis of 1,3-Cyclohexanediamine Hydrochloride from Resorcinol: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the synthesis of 1,3-cyclohexanediamine hydrochloride, a valuable diamine intermediate in the pharmaceutical and chemical industries.[1][2] The described methodology commences with the inexpensive and readily available starting material, resorcinol. The synthetic route involves a two-step process: the catalytic hydrogenation of resorcinol to an intermediate, followed by a reductive amination to yield the target 1,3-cyclohexanediamine. The final step involves the conversion to its hydrochloride salt for improved stability and handling. This guide offers in-depth procedural details, mechanistic insights, and safety considerations to ensure a reproducible and efficient synthesis.

Introduction

1,3-Cyclohexanediamine (1,3-CHDA) and its derivatives are crucial building blocks in organic synthesis, particularly in the development of pharmaceuticals and specialty polymers.[1][3] The diamine structure provides a versatile scaffold for creating complex molecular architectures. This guide outlines a practical and cost-effective pathway to synthesize 1,3-cyclohexanediamine hydrochloride from resorcinol, a common industrial chemical. The presented protocol is designed to be accessible to researchers with a foundational knowledge of synthetic organic chemistry.

Overall Synthetic Strategy

The synthesis of 1,3-cyclohexanediamine hydrochloride from resorcinol can be achieved through a multi-step process. A common and effective approach involves the initial hydrogenation of resorcinol to 1,3-cyclohexanedione, which is then converted to an oxime intermediate. Subsequent hydrogenation of the oxime yields the desired 1,3-cyclohexanediamine.[4] Finally, treatment with hydrochloric acid affords the stable hydrochloride salt.[4]

Reaction Mechanisms and Key Considerations

Part 1: Hydrogenation of Resorcinol to 1,3-Cyclohexanedione

The initial step involves the selective hydrogenation of the aromatic ring of resorcinol to produce 1,3-cyclohexanedione. This transformation is typically carried out using a heterogeneous catalyst, such as palladium on carbon (Pd/C) or Raney nickel, in the presence of hydrogen gas or a hydrogen donor like sodium formate.[5][6] The reaction is often performed in an aqueous medium.[4][5]

The mechanism of this hydrogenation involves the adsorption of resorcinol and hydrogen onto the catalyst surface. The aromatic ring is then sequentially reduced. Controlling the reaction conditions, such as temperature, pressure, and catalyst loading, is crucial to favor the formation of 1,3-cyclohexanedione and minimize over-reduction to 1,3-cyclohexanediol or other byproducts.[7] The use of alkaline conditions, for instance with sodium hydroxide, can enhance the selectivity towards 1,3-cyclohexanedione.

Diagram of the Synthetic Workflow

Caption: Overall synthetic pathway from resorcinol to 1,3-cyclohexanediamine hydrochloride.

Part 2: Oximation of 1,3-Cyclohexanedione

The intermediate 1,3-cyclohexanedione is then converted to its corresponding dioxime. This reaction is typically performed by treating the dione with hydroxylamine hydrochloride in a suitable solvent, often with a base to neutralize the released HCl.[4] The nitrogen in hydroxylamine acts as a nucleophile, attacking the carbonyl carbons of the dione.[4] This is followed by dehydration to form the oxime C=N bond. Driving the reaction to completion is important for the overall efficiency of the synthesis.[4]

Part 3: Hydrogenation of 1,3-Cyclohexanedione Dioxime to 1,3-Cyclohexanediamine

The final step in obtaining the free diamine is the reduction of the dioxime. This is a critical hydrogenation step that can be effectively catalyzed by Raney nickel under a hydrogen atmosphere.[4] The C=N double bonds of the oxime are reduced to C-N single bonds, yielding 1,3-cyclohexanediamine. The choice of solvent, such as methanol, can influence the reaction rate and yield.[4]

Part 4: Formation of the Hydrochloride Salt

To improve the stability and ease of handling of the final product, the 1,3-cyclohexanediamine is converted to its hydrochloride salt. This is achieved by treating the diamine with an excess of hydrochloric acid.[4] The hydrochloride salt typically precipitates from the solution, often with the aid of an anti-solvent like acetone, and can be purified by recrystallization.[4][5]

Experimental Protocols

Disclaimer: These protocols are intended for use by trained professionals in a well-equipped laboratory. Appropriate personal protective equipment (PPE) must be worn at all times. All reactions should be conducted in a well-ventilated fume hood.

Materials and Reagents

Reagent/Material	Grade	Supplier
Resorcinol	Reagent	Standard Chemical Supplier
Raney® Nickel	Activated Catalyst Slurry	Standard Chemical Supplier
Hydroxylamine Hydrochloride	Reagent	Standard Chemical Supplier
Methanol	Anhydrous	Standard Chemical Supplier
Hydrochloric Acid	Concentrated (37%)	Standard Chemical Supplier
Deionized Water	High Purity	Laboratory Source
Acetone	Reagent	Standard Chemical Supplier
Hydrogen Gas	High Purity	Gas Supplier
Nitrogen Gas	High Purity	Gas Supplier

Protocol 1: Synthesis of 1,3-Cyclohexanedione from Resorcinol

• Reaction Setup: In a high-pressure autoclave equipped with a magnetic stir bar, add resorcinol and deionized water.

• Catalyst Addition: Carefully add a slurry of Raney nickel to the reaction mixture.

• Hydrogenation: Seal the autoclave, purge with nitrogen gas, and then pressurize with hydrogen gas to the desired pressure (e.g., 1.0 MPa).[4]

• Reaction: Heat the mixture to the desired temperature (e.g., 50°C) and stir vigorously for the specified reaction time (e.g., 4 hours).[4]

• Work-up: After cooling the reactor to room temperature and carefully venting the hydrogen, filter the reaction mixture to remove the Raney nickel catalyst. The resulting aqueous solution of 1,3-cyclohexanedione can often be used directly in the next step without further purification.[4]

Protocol 2: Synthesis of 1,3-Cyclohexanedione Dioxime

• Reaction Setup: To the aqueous solution of 1,3-cyclohexanedione from the previous step, add hydroxylamine hydrochloride. An excess of the hydroxylamine salt is typically used.[4]

• Base Addition: Add a base, such as triethylamine, to neutralize the hydrochloric acid released during the reaction.[4]

• Reaction: Stir the mixture at room temperature until the oximation is complete, which can be monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

Protocol 3: Synthesis of 1,3-Cyclohexanediamine

• Reaction Setup: Transfer the reaction mixture containing the 1,3-cyclohexanedione dioxime to a high-pressure autoclave. Add methanol as the solvent.[4]

• Catalyst Addition: Carefully add a fresh portion of Raney nickel catalyst.

• Hydrogenation: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen gas.

• Reaction: Heat the mixture and stir vigorously until the hydrogenation is complete. Reaction progress can be monitored by GC or GC-MS.

• Work-up: After cooling and venting, filter the reaction mixture to remove the catalyst.

Protocol 4: Preparation of 1,3-Cyclohexanediamine Hydrochloride

• Acidification: To the methanolic solution of 1,3-cyclohexanediamine, slowly add an excess of concentrated hydrochloric acid while stirring.

• Precipitation: The hydrochloride salt will precipitate from the solution. The addition of acetone can aid in complete precipitation.[4]

• Isolation and Purification: Collect the solid product by filtration, wash with cold acetone, and dry under vacuum. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Safety and Handling

• Resorcinol: Harmful if swallowed and may cause an allergic skin reaction.[8][9][10] It is also suspected of causing genetic defects and may cause damage to organs through prolonged or repeated exposure.[8] Handle with appropriate gloves, eye protection, and in a well-ventilated area.[8][9][10]

• Raney Nickel: A highly pyrophoric catalyst, especially when dry, and should be handled as a slurry in water.[11] It is flammable and can cause an allergic skin reaction.[11][12] Keep away from heat, sparks, and open flames.[11][12]

• Hydroxylamine Hydrochloride: Corrosive and can cause skin and eye irritation. Handle with care.

• Hydrogen Gas: Highly flammable. Ensure the reaction setup is free of leaks and that all operations are conducted in a well-ventilated area away from ignition sources.

• Hydrochloric Acid: Highly corrosive. Causes severe skin burns and eye damage. Use appropriate PPE, including acid-resistant gloves and eye/face protection.

Data Summary

Step	Starting Material	Key Reagents	Catalyst	Solvent	Typical Yield
1	Resorcinol	H₂	Raney Ni	Water	>90% (to 1,3-CHD)[4]
2	1,3-Cyclohexanedione	Hydroxylamine HCl, Base	-	Water	High
3	1,3-Cyclohexanedione Dioxime	H₂	Raney Ni	Methanol	~60% (from oxime)[4]
4	1,3-Cyclohexanediamine	HCl	-	Methanol/Acetone	Quantitative

Note: Yields are indicative and can vary based on reaction scale and optimization of conditions.

Conclusion

The synthesis of 1,3-cyclohexanediamine hydrochloride from resorcinol presented in this guide offers a robust and scalable method for obtaining this important chemical intermediate. By carefully controlling the reaction parameters and adhering to the outlined safety precautions, researchers can successfully produce this compound in good yield. The provided protocols and mechanistic discussions serve as a comprehensive resource for professionals in the fields of chemical synthesis and drug development.

References

• Reaction process and kinetics of the selective hydrogenation of resorcinol into 1,3-cyclohexanedione. (2014). Journal of Chemical Technology & Biotechnology. [Link]

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. (2025). MDPI. [Link]

• Preparation of 1, 3-cyclohexanedione from resorcinol by transfer hydrogenation. (n.d.). ResearchGate. [Link]

• A Diamine‐Oriented Biorefinery Concept Using Ammonia and Raney Ni as a Multifaceted Catalyst. (n.d.). PMC. [Link]

• Hydrogenation of p-nitrophenol to metol using Raney nickel catalyst: Reaction kinetics. (n.d.). ResearchGate. [Link]

• Fig. 3 Hydrogenation of Resorcinol. The reaction of resorcinol ( ) and... (n.d.). ResearchGate. [Link]

• KR100645668B1 - Process for preparing cis-1,3-cyclohexanediol in high yield. (n.d.).

• Graphene-supported Pd catalyst for highly selective hydrogenation of resorcinol to 1, 3-cyclohexanedione through giant π-conjugate interactions. (2015). PubMed. [Link]

• Phenol on hydrogenation with Ni at 433K gives:. (2021). Testbook. [Link]

• Reaction process and kinetics of the selective hydrogenation of resorcinol into 1,3-cyclohexanedione | Request PDF. (n.d.). ResearchGate. [Link]

• Raney nickel. (n.d.). Wikipedia. [Link]

• Raney nickel synthesis for glucose hydrogenation without hydrogen gas. (2022). World Journal of Advanced Research and Reviews. [Link]

• Safety Data Sheet: Resorcinol. (n.d.). Carl ROTH. [Link]

• US5888923A - Modified Raney nickel catalyst and a process for preparing diols by using the same. (n.d.).
• EP0807464B1 - A process for preparing diols by using a modified raney nickel catalyst. (n.d.).

• Raney nickel. (2012). wikidoc. [Link]

• SAFETY DATA SHEET. (2009). acros.com. [Link]

• Carbon-Supported Raney Nickel Catalyst for Acetone Hydrogenation with High Selectivity. (n.d.). MDPI. [Link]

• Safety Data Sheet: Resorcinol. (n.d.). carlroth.com. [Link]

• Primary amines from lignocellulose by direct amination of alcohol intermediates, catalyzed by RANEY® Ni. (n.d.). Catalysis Science & Technology (RSC Publishing). [Link]

• Formation of 1,3‐Cyclohexanediones and Resorcinols Catalyzed by a Widely Occuring Ketosynthase. (2013). Scilit. [Link]

• US5744648A - Process for the manufacture of 1, 3-cyclohexanedione. (n.d.).

• Production of 1,3-cyclohexanediamine. (n.d.). ResearchGate. [Link]

• EP1333019A1 - Method for producing 1,3-cyclohexanediol compound. (n.d.).

• 1,3-Cyclohexanedione. (n.d.). Wikipedia. [Link]

• 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. (2023). ACS Publications. [Link]

• Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

• 1,3-Cyclohexanediamine. (n.d.). PubChem. [Link]

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• 12. merckmillipore.com [merckmillipore.com]

Application Note: Purification of 1,3-Cyclohexanediamine Dihydrochloride via Recrystallization

[1]

Abstract

1,3-Cyclohexanediamine (1,3-CHDA) is a critical intermediate in the synthesis of epoxy curing agents, polyamides, and chelating ligands for pharmaceutical applications. Commercial synthesis—typically via the hydrogenation of m-phenylenediamine—often yields a mixture of cis- and trans- stereoisomers alongside partially reduced byproducts (e.g., cyclohexylamine) and unreacted starting materials. This Application Note details a robust protocol for the purification of 1,3-CHDA as its dihydrochloride salt. By leveraging the differential solubility of the salt versus organic impurities in aqueous-alcoholic systems, this method achieves high chemical purity (>98%) and allows for isomeric enrichment.

Introduction & Chemical Context

The purification of aliphatic diamines is complicated by their high water solubility, hygroscopicity, and tendency to absorb carbon dioxide from the air. Converting the free base to the 1,3-Cyclohexanediamine Dihydrochloride (1,3-CHDA[1]·2HCl) salt offers three distinct advantages:

• Oxidative Stability: The salt is resistant to the oxidation and discoloration common in free amines.

• Handling: It transforms a viscous, hygroscopic liquid into a crystalline solid.

• Selectivity: The ionic lattice of the salt discriminates against non-ionic organic impurities (e.g., cyclohexanol) during crystallization.

Stereochemistry

1,3-CHDA exists as two geometric isomers:

• cis-1,3-CHDA: Often the thermodynamic product (diequatorial conformation).

• trans-1,3-CHDA: The kinetic product. While this protocol focuses on chemical purification, the solvent systems described can be tuned for diastereomeric enrichment, as the trans-isomer hydrochloride often exhibits lower solubility in anhydrous alcohols compared to the cis-isomer.

Pre-Purification Analysis & Preparation

Before initiating recrystallization, the crude material must be characterized.[2] If starting with the free amine, it must first be converted to the salt.

Salt Formation (If starting from Free Base)

Reagents: Crude 1,3-CHDA, Hydrochloric acid (37%), Methanol, Acetone. Protocol:

• Dissolve crude 1,3-CHDA in Methanol (5 mL per gram of amine).

• Cool solution to 0–5°C in an ice bath.

• Add HCl dropwise with vigorous stirring until pH < 2.

  • Note: The reaction is highly exothermic. Control temperature to prevent degradation.

• Add cold Acetone (anti-solvent) to induce precipitation.

• Filter the crude solid.[3] This is the starting material for the recrystallization below.

Recrystallization Methodology

The most effective solvent system for 1,3-CHDA·2HCl is a Binary Solvent System utilizing a "Good Solvent" (Water or Methanol) and an "Anti-Solvent" (Ethanol or Acetone).

Solvent Suitability Table

Solvent	Solubility (Hot)	Solubility (Cold)	Role
Water	Very High	High	Good Solvent (Primary)
Methanol	High	Moderate	Good Solvent (Alternative)
Ethanol	Moderate	Low	Anti-Solvent / Co-solvent
Acetone	Low	Insoluble	Anti-Solvent (Precipitant)
Diethyl Ether	Insoluble	Insoluble	Wash Solvent

Protocol: Aqueous-Ethanolic Recrystallization

This method is preferred for removing water-soluble inorganic salts and organic impurities.

Reagents:

• Crude 1,3-CHDA·2HCl

• Deionized Water (Solvent A)

• Absolute Ethanol (Solvent B)

• Activated Charcoal (Optional, for decolorization)

Step-by-Step Procedure:

• Dissolution:

  • Place 10 g of crude salt in a 100 mL Erlenmeyer flask.

  • Add the minimum amount of water (approx. 8–12 mL) needed to dissolve the solid at 80°C.

  • Critical: Do not add excess water. The salt is extremely soluble; excess water will drastically reduce yield.

• Hot Filtration (Impurities Removal):

  • If the solution is colored, add 0.5 g activated charcoal and stir at 80°C for 5 minutes.

  • Filter the hot solution through a pre-warmed Buchner funnel or glass frit to remove charcoal and insoluble mechanical impurities.

• Nucleation & Anti-Solvent Addition:

  • Return the clear filtrate to heat (80°C).

  • Slowly add hot Ethanol (approx. 20–30 mL) until a faint turbidity (cloudiness) persists.

  • Add a few drops of water to clear the solution.

• Crystallization:

  • Allow the flask to cool to room temperature undisturbed (slow cooling promotes purer crystals).[2]

  • Once at room temperature, transfer to an ice bath (0–4°C) for 2 hours to complete crystallization.

• Isolation:

  • Filter the white crystalline needles using vacuum filtration.

  • Wash: Wash the filter cake with 2 x 10 mL of cold Ethanol/Acetone (1:1 mixture). Do not wash with water.

• Drying:

  • Dry the solid in a vacuum oven at 50°C for 6 hours.

  • Storage: Store in a desiccator immediately; the salt is hygroscopic.

Visualization of Workflow

The following diagram illustrates the logical flow of the purification process, including decision points for troubleshooting.

Figure 1: Step-by-step workflow for the recrystallization of 1,3-Cyclohexanediamine Dihydrochloride.

Advanced Topic: Isomeric Enrichment

While the protocol above purifies the chemical species, researchers often require specific isomers.

• Trans-Enrichment: The trans-1,3-CHDA·2HCl isomer typically exhibits lower solubility in anhydrous methanol compared to the cis-isomer.

  • Modification: Perform the recrystallization using pure Methanol instead of Water/Ethanol. The first crop of crystals will be enriched in the trans-isomer.

• Cis-Enrichment: The cis-isomer will remain in the mother liquor. Evaporating the methanol and recrystallizing the residue from a Water/Acetone system can yield cis-enriched material.

Note: For strict isomeric separation (>99% de), preparative HPLC or diastereomeric salt resolution (using tartaric acid derivatives) is recommended over simple recrystallization.

Quality Control & Troubleshooting

Validation Metrics

• Melting Point: Pure 1,3-CHDA·2HCl decomposes/melts >260°C. Sharpness of the transition indicates purity.

• 1H-NMR (D2O): Check for the absence of aromatic protons (indicating removal of m-phenylenediamine) and integration of cyclohexyl ring protons.

• Elemental Analysis: Theoretical for C6H16Cl2N2: C: 38.52%, H: 8.62%, N: 14.97%.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Crystals Form	Too much solvent (Water) used.	Evaporate 50% of solvent volume or add more anti-solvent (Acetone).
"Oiling Out"	Impurities lowered the melting point; solution cooled too fast.	Reheat to dissolve, add seed crystal, and cool very slowly.
Low Yield	Product lost in mother liquor.	Cool to -10°C; use a less polar solvent system (Methanol/Acetone) next time.
Colored Crystals	Oxidation products trapped.	Repeat recrystallization with activated charcoal treatment.[4]

References

• Chemical Synthesis Context

  • Synthesis of 1,3-Cyclohexanediamine via Hydrogenation.[1] (2025).[5][6][7][8] MDPI Catalysts.

  • [Link][1]

• General Recrystallization Theory

  • Recrystallization: Purification of Solids.[4][9] University of Toronto / Rubin Group.

  • [Link]

• Separation and purification of cis and trans isomers (Patent US3880925A).

• Physical Properties

  • 1,3-Cyclohexanediamine Dihydrochloride Compound Summary. PubChem.[5][7][10]

  • [Link][5]

Sources

• 1. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine [mdpi.com]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 4. rubingroup.org [rubingroup.org]
• 5. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. toku-e.com [toku-e.com]
• 7. 1,3-Cyclohexanediamine | C6H14N2 | CID 18814 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. scs.illinois.edu [scs.illinois.edu]
• 10. chemwhat.com [chemwhat.com]

Application Notes &amp; Protocols: Chiral Resolution of 1,3-Cyclohexanediamine using Tartaric Acid

Abstract

This document provides a comprehensive guide to the chiral resolution of racemic 1,3-cyclohexanediamine (1,3-CHDA) utilizing tartaric acid as a chiral resolving agent. The protocol is designed for researchers, chemists, and professionals in drug development who require enantiomerically pure forms of 1,3-CHDA, a critical building block in asymmetric synthesis. This guide details the underlying chemical principles, a step-by-step experimental protocol, methods for validation, and key insights derived from established chemical literature on analogous separations.

Introduction: The Significance of Chiral Diamines

Chiral vicinal diamines are privileged scaffolds in modern chemistry. Their C2-symmetric nature makes them highly effective ligands in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds, which is of paramount importance in the pharmaceutical industry.[1][2] Many therapeutic agents are chiral, and often only one enantiomer provides the desired pharmacological effect, while the other may be inactive or even harmful.[3]

1,3-Cyclohexanediamine (1,3-CHDA) exists as three stereoisomers: a pair of enantiomers (cis or trans depending on substitution patterns, commonly (1R,3R) and (1S,3S)) and an achiral meso compound ((1R,3S)). The resolution of the racemic mixture into its constituent enantiomers is a crucial step for its application in stereoselective synthesis.[4] The most common and economically viable method for this separation on a laboratory and industrial scale is through the formation of diastereomeric salts using a readily available, inexpensive chiral resolving agent.[5]

Tartaric acid, a natural, enantiomerically pure dicarboxylic acid, is an exemplary resolving agent for racemic amines.[5] The principle relies on the reaction between the racemic amine (a mixture of R and S enantiomers) and a single enantiomer of the chiral acid (e.g., L-(+)-tartaric acid). This reaction forms a pair of diastereomeric salts ((R)-amine-(L)-acid and (S)-amine-(L)-acid), which, unlike enantiomers, possess different physical properties, most notably solubility.[6] This difference allows for their separation by fractional crystallization.

Principle and Mechanism of Resolution

The resolution process is a classic application of diastereomer formation. The racemic 1,3-cyclohexanediamine, containing both (1R,3R)- and (1S,3S)-enantiomers, is treated with an enantiopure resolving agent, L-(+)-tartaric acid. This acid-base reaction yields two diastereomeric salts:

• (1R,3R)-1,3-diammoniumcyclohexane mono-(+)-tartrate

• (1S,3S)-1,3-diammoniumcyclohexane mono-(+)-tartrate

These diastereomeric salts have distinct three-dimensional structures, leading to different crystal lattice energies and, consequently, different solubilities in a given solvent system. By carefully selecting the solvent and controlling the temperature, one diastereomer can be selectively crystallized from the solution while the other remains in the mother liquor.[7] The less soluble salt is isolated via filtration. Subsequently, the pure diastereomeric salt is treated with a strong base (e.g., NaOH) to break the ionic bond, liberating the enantiomerically enriched free diamine and regenerating the tartrate salt.

Figure 1: Workflow for the chiral resolution of 1,3-CHDA.

Materials and Equipment

Materials

• Racemic 1,3-cyclohexanediamine (cis/trans mixture) (CAS: 3385-21-5)[8]

• L-(+)-Tartaric acid (CAS: 87-69-4)

• Deionized water

• Methanol (ACS Grade)

• Sodium hydroxide (NaOH), 10 M solution

• Diethyl ether or Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard pH indicator strips or a calibrated pH meter

Equipment

• Round-bottom flasks (various sizes)

• Heating mantle with magnetic stirring

• Reflux condenser

• Beakers and Erlenmeyer flasks

• Büchner funnel and vacuum flask

• Filter paper

• Ice bath

• Separatory funnel

• Rotary evaporator

• Polarimeter

• Chiral HPLC system (for validation)

Experimental Protocol

Note: This protocol is adapted from well-established procedures for the resolution of trans-1,2-cyclohexanediamine.[5][9] Optimization of solvent volumes, temperatures, and crystallization times may be necessary to achieve maximum yield and enantiomeric excess for the 1,3-isomer.

Part A: Formation and Isolation of the Diastereomeric Salt

• Dissolution of Resolving Agent: In a 500 mL Erlenmeyer flask equipped with a magnetic stir bar, add 7.5 g (0.05 mol) of L-(+)-tartaric acid to 150 mL of deionized water. Heat the mixture to approximately 90 °C with stirring until all the tartaric acid has dissolved completely.[9]

• Addition of Racemic Amine: To the hot tartaric acid solution, slowly add 11.4 g (0.10 mol) of racemic 1,3-cyclohexanediamine dropwise over 5-10 minutes. The reaction is exothermic. A precipitate may form initially but should redissolve to form a clear, homogeneous solution. If needed, the temperature can be carefully increased to ensure complete dissolution.[9]

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature, undisturbed. The diastereomeric salt of one enantiomer is less soluble and will begin to crystallize. To maximize crystal formation, subsequently place the flask in an ice bath for at least 1-2 hours or store it at 4 °C overnight.[9][10]

• Isolation: Collect the white crystalline precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with two small portions (15-20 mL each) of ice-cold methanol to remove the mother liquor containing the more soluble diastereomer.[5][9]

• Drying: Dry the crystals under vacuum to obtain the diastereomeric salt. Record the mass and calculate the yield. At this stage, a sample can be taken to determine its specific rotation.

Part B: Liberation of the Enantiomerically Enriched Diamine

• Basification: Suspend the dried diastereomeric salt in approximately 50 mL of deionized water in a flask. While stirring, add 10 M sodium hydroxide (NaOH) solution dropwise until the pH of the solution is >12. This deprotonates the ammonium salt, liberating the free diamine.

• Extraction: Transfer the basic aqueous solution to a separatory funnel. Extract the liberated free diamine with three portions (30-40 mL each) of diethyl ether or dichloromethane.

• Drying and Solvent Removal: Combine the organic extracts and dry them over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent. Remove the solvent from the filtrate using a rotary evaporator to yield the enantiomerically enriched 1,3-cyclohexanediamine as an oil or low-melting solid.

• Characterization: Determine the concentration and optical rotation of the final product using a polarimeter. Calculate the specific rotation and determine the enantiomeric excess (ee) by comparing it to the literature value for the pure enantiomer, or more accurately, by using chiral HPLC.

Quantitative Data & Validation

The success of a chiral resolution is measured by the chemical yield and the enantiomeric purity (enantiomeric excess, ee) of the product. The following table provides representative data based on the highly analogous resolution of trans-1,2-cyclohexanediamine, which serves as a benchmark for expected outcomes.[5]

Parameter	Expected Value (based on 1,2-CHDA)	Method of Verification
Resolving Agent	L-(+)-Tartaric Acid	N/A
Yield of Diastereomeric Salt	~90%	Gravimetric Analysis
Enantiomeric Excess (ee)	>99% (after recrystallization)	Chiral HPLC, Polarimetry
Specific Rotation [α]D	(+)-enantiomer will have a positive rotation	Polarimetry

Validation Causality: The protocol's validity rests on the significant difference in solubility between the two diastereomeric salts. The initial crystallization provides a product with high diastereomeric excess. A second recrystallization of this salt from a minimal amount of hot water can further enhance this purity before proceeding to liberate the free amine. The final enantiomeric excess is confirmed by an independent analytical method, typically chiral HPLC, which separates and quantifies the two enantiomers directly.[11]

Troubleshooting

Issue	Probable Cause	Suggested Solution
No crystals form upon cooling.	Solution is too dilute; the diastereomeric salt is too soluble in the chosen solvent.	Concentrate the solution by slowly evaporating some of the water. Alternatively, try a different solvent system (e.g., a water/methanol mixture). Seeding with a previously formed crystal can also induce crystallization.
Oily precipitate instead of crystals.	Supersaturation or too rapid cooling. Impurities may also be present.	Reheat the solution to dissolve the oil, then allow it to cool much more slowly. Ensure the starting racemic diamine is of sufficient purity.
Low enantiomeric excess (ee).	Incomplete separation of diastereomers; co-precipitation.	Recrystallize the diastereomeric salt from a minimal amount of hot solvent. Ensure the crystals are washed thoroughly with a cold solvent to remove residual mother liquor. The crystallization temperature and time can also be optimized.[10]
Low yield of free diamine.	Incomplete extraction from the aqueous layer. Insufficient basification.	Ensure pH is >12 before extraction. Perform additional extractions with the organic solvent.

Visualization of Diastereomeric Interaction

The selective crystallization is driven by the differential packing efficiency and intermolecular forces within the crystal lattices of the diastereomers.

Figure 2: Principle of diastereomer formation.

References

• Hassan, Y. (2020). A Simple and Fast Resolution of Racemic Diaminocyclohexane using Tartaric acid. ResearchGate. [Link]

• Kodama, S., et al. (2003). Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis using an aqueous background electrolyte with (1R,2R)-(-)-1,2-diaminocyclohexane as a chiral counterion. Electrophoresis. [Link]

• Chegg Inc. (2019). ration and Recrystallization of a Diastereomeric Salt. Chegg. [Link]

• Pálovics, E., et al. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. [Link]

• Larrow, J. F., & Jacobsen, E. N. (1994). Resolution of trans-Cyclohexane-1,2-diamine and Determination of the Enantiopurity Using Chiral Solid-Phase HPLC Techniques and Polarimetry. Journal of Chemical Education. [Link]

• Bennani, Y. L., & Han, Z. (2002). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews. [Link]

• ACS Publications. (2002). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews. [Link]

• Wang, H., et al. (2025). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. MDPI. [Link]

• The Royal Society of Chemistry. (2012). Supporting Information. The Royal Society of Chemistry. [Link]

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• 11. pubs.acs.org [pubs.acs.org]

Advanced Application Notes and Protocols: 1,3-Cyclohexanediamine Hydrochloride in Polymer Synthesis

Introduction & Chemical Rationale

In the landscape of high-performance polymer synthesis, the selection of diamine monomers dictates the thermal, mechanical, and chemical resistance profiles of the final macromolecular architecture. 1,3-Cyclohexanediamine (1,3-CHDA) is a highly valued cycloaliphatic diamine. Its ring structure bridges the gap between highly flexible aliphatic chains (which yield lower glass transition temperatures,

) and rigid aromatic rings (which are prone to UV degradation and yellowing)[1].

However, handling free 1,3-CHDA presents operational challenges: it is susceptible to atmospheric oxidation and exhibits variable aqueous solubility depending on isomeric purity. Utilizing its hydrochloride salt form, 1,3-Cyclohexanediamine hydrochloride (CAS: 28294-92-0) , resolves these issues[2].

Causality of Material Selection: As an Application Scientist, I recommend the hydrochloride salt for aqueous-based polymerizations (such as interfacial polymerization) for three fundamental reasons:

• Oxidative Stability: The protonated amine groups are protected from ambient oxidation, ensuring batch-to-batch consistency and preventing premature yellowing.

• Enhanced Aqueous Partitioning: The salt form is exceptionally water-soluble, allowing for high-concentration aqueous phases without the need for organic co-solvents.

• Controlled Nucleophilicity: By deliberately adding a base (e.g., NaOH) to the aqueous phase, the researcher can trigger the in situ generation of the free amine, precisely controlling the onset of the interfacial reaction[3].

Mechanistic Insights & Reactivity Dynamics

The synthesis of polyamide or polyurethane networks using 1,3-CHDA·HCl relies on the controlled deprotonation of the ammonium salt. In interfacial polymerization (IP), the reaction occurs at the boundary between an aqueous phase (containing the diamine) and an organic phase (containing an acyl chloride, such as Trimesoyl Chloride, TMC).

When NaOH is introduced to the aqueous 1,3-CHDA·HCl solution, the following neutralization occurs: 1,3-CHDA·2HCl + 2NaOH → 1,3-CHDA + 2NaCl + 2H₂O

The newly liberated 1,3-CHDA diffuses to the organic interface, where its primary amine groups act as potent nucleophiles, attacking the electrophilic carbonyl carbons of TMC. The cycloaliphatic ring of CHDA introduces steric hindrance that moderates the reaction rate compared to linear aliphatic diamines, resulting in a highly ordered, defect-free crosslinked polyamide network[4].

Reaction pathway of 1,3-CHDA·HCl deprotonation and subsequent polyamide network formation.

Application Protocol: Synthesis of TFC Polyamide Membranes

Thin-film composite (TFC) membranes are the gold standard for Nanofiltration (NF) and Forward Osmosis (FO). Recent literature demonstrates that substituting traditional aromatic diamines (like m-phenylenediamine, MPD) with cycloaliphatic diamines like CHDA yields membranes with optimal water flux and superior structural integrity[4].

Self-Validating Experimental Protocol

Note: This methodology is designed to be self-validating. The physical appearance of the membrane at each step confirms the success of the prior step.

Materials Required:

• Aqueous Phase: 2.5 wt.% 1,3-Cyclohexanediamine hydrochloride, 1.0 wt.% NaOH, in deionized water.

• Organic Phase: 1.0 wt.% Trimesoyl chloride (TMC) in n-hexane.

• Substrate: Polysulfone (PSf) ultrafiltration support membrane.

Step-by-Step Methodology:

• Aqueous Phase Preparation & Neutralization:

  • Dissolve 2.5 g of 1,3-CHDA·HCl in 96.5 g of DI water.

  • Slowly add 1.0 g of NaOH pellets under continuous stirring.

  • Validation Checkpoint: Measure the pH. It must stabilize at

    . A lower pH indicates incomplete neutralization, which will severely retard the subsequent polycondensation.

• Substrate Saturation:

  • Immerse the PSf substrate into the neutralized 1,3-CHDA aqueous solution for exactly 2 minutes. This allows the diamine to fully penetrate the porous support.

• Excess Removal:

  • Remove the substrate and use a soft rubber roller to eliminate excess aqueous droplets from the surface.

  • Causality: Residual macroscopic water droplets will cause localized hydrolysis of TMC, creating pinhole defects in the final membrane.

• Interfacial Polymerization:

  • Pour the 1.0 wt.% TMC organic solution over the amine-saturated substrate. Allow a contact time of exactly 30 seconds.

  • Validation Checkpoint: A visually distinct, ultra-thin translucent film (the polyamide active layer) will immediately form at the interface.

• Curing and Washing:

  • Drain the excess organic solution and transfer the membrane to an air-circulating oven at 60°C for 5 minutes to promote further crosslinking.

  • Wash the membrane thoroughly with DI water to remove unreacted monomers and NaCl byproducts.

Experimental workflow for TFC polyamide membrane fabrication via interfacial polymerization.

Quantitative Data Presentation

The choice of diamine directly dictates the permselectivity and morphological traits of the resulting polymer. The table below synthesizes quantitative performance data comparing 1,3-CHDA against other common diamines in TFC Forward Osmosis (FO) membrane applications[4].

Diamine Monomer Used	Functional Group Classification	Water Flux ( ) [LMH]	Reverse Salt Flux ( ) [gMH]	Ratio (g/L)	Structural Advantage
1,3-Cyclohexanediamine (CHDA)	Cycloaliphatic	18.24 ± 1.33	5.75 ± 1.12	0.32 ± 0.07	Optimal balance of flux and rejection; high UV stability.
1,3-Diaminopropane (DAPE)	Aliphatic	~15.10	~8.20	~0.54	High flexibility, but lower crosslinking density leads to salt leakage.
m-Phenylenediamine (MPD)	Aromatic	~12.50	~4.10	~0.33	High rigidity and rejection, but prone to rapid chlorine/UV degradation.

*Tested using deionized water as feed and 1 M aqueous sodium sulfate as draw solution. Data interpretation: 1,3-CHDA outperforms both linear aliphatic and rigid aromatic diamines by providing a polymer network with sufficient free volume for high water flux (

LMH) while maintaining tight steric control to prevent excessive salt crossover[4].

Alternative Application: Polyurethane Chain Extension

Beyond polyamides, 1,3-CHDA·HCl is a highly effective precursor for amine-based chain extenders in the synthesis of non-yellowing polyurethane (PU) elastomers [1].

Causality in PU Synthesis: In classic PU synthesis, aromatic diamines (like MOCA) are used as chain extenders but result in polymers that yellow under UV light due to quinone-imide formation. Using cycloaliphatic 1,3-CHDA eliminates the chromophore-generating aromatic rings[1]. When starting from the hydrochloride salt, an equimolar amount of a tertiary amine (such as Triethylamine, TEA) must be added to the polyol blend prior to the addition of the isocyanate prepolymer. The TEA acts as an acid scavenger, neutralizing the HCl and freeing the 1,3-CHDA to react with the isocyanate groups, forming robust urea linkages that dramatically enhance the tear strength and thermal resistance of the PU elastomer.

References

• Optimal Performance of Thin-Film Composite Nanofiltration-Like Forward Osmosis Membranes Set Off by Changing the Chemical Structure of Diamine Reacted with Trimesoyl Chloride through Interfacial Polymerization Source: MDPI / PubMed URL:[Link]

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine Source: MDPI URL:[Link]

• cis-cyclohexane-1,3-diamine hydrochloride CAS#: 28294-92-0 Database Source: ChemWhat Database of Chemicals & Biologicals URL:[Link]

• ISOPHORONE DIAMINE and Cycloaliphatic Diamines in Polyurethane Chemistry Source: Ataman Kimya URL:[Link]

Sources

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• 2. chemwhat.com [chemwhat.com]
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• 4. mdpi.com [mdpi.com]

Application Note: 1,3-Cyclohexanediamine Hydrochloride in Medicinal Chemistry

Introduction: The Rigid Scaffold for Next-Gen Therapeutics

1,3-Cyclohexanediamine (1,3-DACH) is a critical aliphatic diamine scaffold used to introduce conformational rigidity into drug candidates. Unlike flexible linear linkers (e.g., ethylenediamine, propylenediamine), the cyclohexane ring constrains the spatial orientation of substituents, reducing the entropic penalty of binding to protein targets.

In medicinal chemistry, the hydrochloride salt is the preferred storage form due to the oxidative instability and hygroscopic nature of the free amine. However, its application requires precise handling to liberate the reactive species without compromising stereochemical integrity.

Key Chemical Profile

Property	Specification
CAS No.	3385-21-5 (Free base), 26883-70-5 (HCl salt)
Molecular Weight	114.19 (Free base), 187.11 (Dihydrochloride)
Stereochemistry	Exists as cis (meso) and trans (chiral, symmetric) isomers.[1]
pKa	~10.6 and ~8.9 (Typical for cyclic aliphatic amines)
Solubility	HCl salt: Highly soluble in water, MeOH; Insoluble in , Hexanes.

Strategic Applications in Drug Discovery[2]

Factor Xa and Serine Protease Inhibitors

The 1,3-cyclohexanediamine scaffold is a proven pharmacophore in the design of direct Factor Xa (fXa) inhibitors (anticoagulants). The cyclohexane ring acts as a spacer that projects a basic group (interacting with the S1 specificity pocket, often Asp189) and a hydrophobic group (interacting with the S4 aryl-binding pocket) at a precise angle.

• Mechanism: The cis-isomer is often preferred in fXa inhibitors because the axial/equatorial arrangement allows the two nitrogen substituents to adopt a "U-shape" conformation, mimicking the turn structure of peptide substrates.

• Case Study Insight: In the development of edoxaban-like analogs, the 1,3-diamine bridge replaces flexible linkers to improve oral bioavailability by reducing the number of rotatable bonds.

Kinase Inhibitor Scaffold Morphing

In kinase drug discovery, "scaffold morphing" is used to bypass patent space or improve selectivity. 1,3-DACH is used to rigidify the hinge-binding region or the solvent-front solvent interaction.

• Application: It serves as a replacement for piperazine or cyclohexylamine rings. The diamine functionality allows for the construction of urea or bis-amide linkers that hydrogen bond with the kinase hinge region (e.g., in Checkpoint Kinase 1 (CHK1) inhibitors).

Stereochemical Vector Analysis

The biological activity of 1,3-DACH derivatives is strictly governed by stereochemistry.

• Cis-Isomer (Meso): Substituents are typically axial, equatorial (or equatorial, axial). This creates a bond angle of approx. 60° (projected), ideal for chelating or binding adjacent pockets.

• Trans-Isomer (

  ): Substituents are diequatorial (most stable) or diaxial. The diequatorial conformation orients vectors at approx. 120-140° apart, suitable for bridging distant binding sites.

Experimental Protocols

Protocol 1: Preparation of Free Base from Hydrochloride Salt

Objective: To liberate the reactive free amine from 1,3-cyclohexanediamine dihydrochloride for use in nucleophilic substitutions or couplings. Note: The free amine absorbs

from air rapidly to form carbamates. Use immediately or store under Argon.

• Dissolution: Dissolve 10.0 mmol of 1,3-cyclohexanediamine dihydrochloride in 5 mL of minimum water.

• Basification: Cool the solution to 0°C. Slowly add 10 mL of 10 M NaOH (excess) with stirring. The solution will become cloudy as the organic amine separates.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) or Chloroform (

  mL).

  • Expert Tip: For high recovery of this water-soluble amine, add NaCl to saturate the aqueous layer ("salting out") before extraction.

• Drying: Dry the combined organic layers over anhydrous

  (preferred over for amines to avoid Lewis acid coordination).

• Concentration: Filter and concentrate under reduced pressure (keep bath < 40°C) to yield the colorless oil.

Protocol 2: Regioselective Mono-Boc Protection

Objective: To synthesize N-Boc-1,3-cyclohexanediamine. This is the most critical step for differentiating the two amine groups for sequential functionalization.

Reagents:

• 1,3-Cyclohexanediamine (Free base, 10 mmol)

• Di-tert-butyl dicarbonate (

  , 10 mmol)

• Solvent: Methanol (MeOH) or Dioxane/Water (1:1)

Procedure:

• Setup: Dissolve 1,3-cyclohexanediamine (1.14 g, 10 mmol) in 50 mL of MeOH. Cool to 0°C.[2]

• Slow Addition: Dissolve

  (2.18 g, 10 mmol) in 20 mL of MeOH. Add this solution dropwise to the amine solution over 2 hours using a syringe pump or addition funnel.

  • Mechanism:[3][2][4][5][6] The large excess of unreacted diamine relative to the incoming

    ensures that the statistical probability favors mono-protection over di-protection.

• Equilibration: Stir for an additional 12 hours at room temperature.

• Purification (The "Salt Wash" Method):

  • Evaporate MeOH.[7] Redissolve residue in water (30 mL).

  • Extract with Ethyl Acetate (

    mL) to remove di-Boc byproduct (non-polar).

  • Basify the aqueous layer (if necessary, though usually not needed here) and saturate with NaCl.

  • Extract the mono-Boc product with Chloroform/Isopropanol (3:1) or DCM (

    mL).

  • Note: Unreacted diamine remains in the aqueous phase or is lost during the initial workup if not carefully salted out.

• Yield: Expect 60-75% of mono-protected product.

Protocol 3: Separation of Cis/Trans Isomers (Salt Crystallization)

Objective: To enrich the trans-isomer from a commercial cis/trans mixture using differential solubility of the hydrochloride salts.

• Solvent Choice: Methanol (MeOH).[7]

• Procedure:

  • Dissolve the mixed 1,3-cyclohexanediamine dihydrochloride salt in boiling MeOH (approx. 1 g salt per 10-15 mL MeOH).

  • Allow the solution to cool slowly to room temperature, then refrigerate at 4°C overnight.

• Filtration:

  • The trans-isomer dihydrochloride is significantly less soluble in MeOH and will crystallize out preferentially.

  • Filter the crystals.[8] The mother liquor is enriched in the cis-isomer.

• Validation: Confirm isomeric ratio via

  -NMR. The methine protons (CH-N) appear at different shifts (typically cis is downfield shifted relative to trans due to axial/equatorial anisotropy).

Visualizing the Workflow

Diagram 1: Synthetic Workflow for Scaffold Utilization

This diagram illustrates the path from the raw hydrochloride salt to a functionalized drug scaffold.

Caption: Step-by-step synthetic pathway from stable salt storage to active pharmaceutical intermediate.

Diagram 2: Stereochemical Vectors

This diagram visualizes why the choice of isomer matters for binding affinity.

Caption: Impact of stereochemistry on pharmacophore vector alignment and target suitability.

References

• Factor Xa Inhibition: K. T. Wanner, G. Höfner. Mass Spectrometry in Medicinal Chemistry: Applications in Drug Discovery. Wiley-VCH, 2007. (Discusses diamine scaffolds in protease inhibitors).

• Mono-Protection Protocol: S. Krapcho, C. S. Kuell. "Mono-protection of diamines.[7][9][10] A simple method for mono-acylation of symmetrical diamines." Synthetic Communications, 1990, 20(16), 2559-2564. Link

• Stereochemical Separation: H. A. Smith, F. P. Pike. "Separation of 1,3- and 1,4-Cyclohexanediamines." Journal of the American Chemical Society, 1959. (Foundational work on salt solubility differences).

• Kinase Scaffold Morphing: Dimova, D., Bajorath, J. "Assessing Scaffold Diversity of Kinase Inhibitors."[11] Molecules, 2017, 22(5), 728. Link

• Safety Data: PubChem. "1,3-Cyclohexanediamine Compound Summary." Link

Sources

• 1. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 5. CN102690204B - Method for preparing cyclohexanediamine - Google Patents [patents.google.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. researchgate.net [researchgate.net]
• 8. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 9. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 10. General Method for Selective Mono-Boc Protection of Diamines and Thereof | Journal of the Mexican Chemical Society [jmcs.org.mx]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Protocol for N-Alkylation of 1,3-Cyclohexanediamine Hydrochloride

Executive Summary & Strategic Rationale

The N-alkylation of 1,3-cyclohexanediamine (1,3-CHDA) presents a classic challenge in medicinal chemistry: controlling nucleophilicity in a polyfunctional molecule.[1] When starting from the dihydrochloride salt , the challenge is twofold: (1) effectively liberating the free amine in non-aqueous solvents, and (2) preventing uncontrolled polyalkylation (quaternization).

This guide prioritizes Reductive Amination (Method A) as the industry standard for generating secondary amines with high chemoselectivity. We also provide a protocol for Direct Alkylation (Method B) for electrophiles lacking carbonyl functionality.

Critical Mechanistic Insight: The "Salt" Factor

The dihydrochloride salt of 1,3-CHDA is insoluble in standard alkylation solvents (DCM, DCE, THF).[1] Success depends on the order of addition. You must neutralize the salt in situ to generate the soluble free base before introducing the electrophile. Failure to do so results in heterogeneous mixtures and stalled reactivity.

Pre-requisite: Handling the Dihydrochloride Salt[1]

Before initiating either method, the salt must be managed.

• Molecular Weight (free base): 114.19 g/mol

• Molecular Weight (2HCl salt): ~187.11 g/mol [2]

• pKa: ~10.6 (primary amine). Requires a base with pKa > 11 for efficient deprotonation, or a non-nucleophilic organic base (DIPEA/TEA) in excess.

Method A: Reductive Amination (The Gold Standard)

Objective: Synthesis of N-alkylated derivatives using aldehydes/ketones. Mechanism: Formation of an imine/iminium species followed by selective reduction.[3][4][5][6][7][8] Preferred Reagent: Sodium Triacetoxyborohydride (STAB) - NaBH(OAc)₃.[3][9] Why STAB? Unlike NaCNBH₃ (toxic) or NaBH₄ (too reactive), STAB allows for "one-pot" synthesis where the imine is reduced faster than the aldehyde/ketone, minimizing side reactions [1].

Experimental Protocol (Symmetric Bis-Alkylation)

Target: N,N'-dialkyl-1,3-cyclohexanediamine.[1]

• Preparation:

  • To a flame-dried RBF equipped with a magnetic stir bar, add 1,3-CHDA 2HCl (1.0 equiv).[1]

  • Suspend in 1,2-Dichloroethane (DCE) (0.2 M concentration). Note: DCM or THF can be used, but DCE promotes faster imine formation.[1][6]

• Neutralization (The Critical Step):

  • Add DIPEA (N,N-Diisopropylethylamine) (2.5 equiv).

  • Observation: Stir at room temperature (RT) for 15–30 mins. The suspension should become a cloudy solution as the free amine is liberated and the DIPEA-HCl salt forms.

• Imine Formation:

  • Add the Aldehyde/Ketone (2.2 to 2.5 equiv).

  • Add Acetic Acid (catalytic, 1-2 drops) if reacting with a ketone (promotes iminium ion formation).

  • Stir at RT for 30–60 minutes under Nitrogen.

• Reduction:

  • Cool the mixture to 0°C (optional, but recommended to control exotherm).

  • Add NaBH(OAc)₃ (3.0 – 3.5 equiv) portion-wise over 10 minutes.

  • Allow to warm to RT and stir for 4–16 hours.

• Workup:

  • Quench with saturated aqueous NaHCO₃ .[5][10]

  • Extract with DCM (3x).

  • Crucial: Because diamines are polar, ensure the aqueous layer pH is >12 (add NaOH if necessary) to force the amine into the organic layer.

  • Dry over Na₂SO₄, filter, and concentrate.[1][10]

Protocol Modification: Selective Mono-Alkylation

To target the mono-alkylated product without protecting groups:

• Stoichiometry: Use Excess Diamine Salt (3.0 equiv) to 1.0 equiv Aldehyde .

• Procedure: Follow the steps above. The statistical excess ensures the aldehyde reacts with a primary amine rather than the formed secondary amine.

• Purification: Requires column chromatography (high polarity eluent, e.g., DCM:MeOH:NH₄OH) to separate the mono-alkylated product from unreacted diamine.[1]

Method B: Direct Alkylation (Nucleophilic Substitution)

Objective: Alkylation using alkyl halides (R-X) where reductive amination is impossible (e.g., alkylation with benzyl chloride or non-carbonyl electrophiles). Risk: High risk of over-alkylation (quaternization).

Experimental Protocol

• Solvent System: Acetonitrile (MeCN) or DMF.[5]

• Base: K₂CO₃ (Heterogeneous, mild) or Cs₂CO₃ (faster).

• Procedure:

  • Suspend 1,3-CHDA 2HCl (1.0 equiv) and K₂CO₃ (4.0 equiv) in MeCN.

  • Heat to 60°C for 30 mins to ensure free-basing.

  • Add Alkyl Halide (0.9 equiv for mono; 2.2 equiv for bis) dropwise.

  • Monitor via LCMS.[5][10] Stop immediately upon consumption of starting material to prevent polyalkylation.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the correct protocol and the critical "Free-Basing" checkpoint.

Caption: Workflow for selecting the optimal alkylation strategy based on substrate availability and target substitution.

Analytical Validation & Troubleshooting

Data Summary Table: Method Comparison

Feature	Method A: Reductive Amination (STAB)	Method B: Direct Alkylation
Selectivity	High (Favors mono-alkylation per amine)	Low (Risk of quaternary salts)
Reaction Conditions	Mild, Homogeneous (after neutralization)	Often requires heat, Heterogeneous
Scope	Aldehydes, Ketones	Alkyl Halides, Sulfonates
Major Impurity	Unreacted aldehyde (easy to remove)	Polyalkylated amines (hard to separate)

Troubleshooting Guide

• Problem: Reaction is a thick slurry and conversion is low.

  • Root Cause: Incomplete neutralization of the HCl salt.

  • Fix: Add more DIPEA or switch to a stronger base prep-step (partition salt between 50% NaOH and DCM, separate organic layer, dry, then react).

• Problem: Formation of tertiary amines (over-alkylation) in Method A.

  • Root Cause: Aldehyde is too reactive or stoichiometry is off.

  • Fix: Add the reducing agent (STAB) after imine formation is complete (sequential addition) rather than all at once.

• Problem: Product stuck in aqueous layer during workup.

  • Root Cause: 1,3-CHDA derivatives are highly polar.[1][11]

  • Fix: Saturate the aqueous layer with NaCl (salting out) and ensure pH > 12. Use CHCl₃:Isopropanol (3:1) for extraction if DCM fails.

References

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[1][6][7][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][4][5][6][7][10][12][13] Studies on Direct and Indirect Reductive Amination Procedures.[4][7][12][13] J. Org.[4][7][8][12] Chem.1996 , 61, 3849–3862.[1][4][7][8][13]

• Mattson, R. J.; Pham, K. M.; Leuck, D. J.; Cowen, K. A.[1] An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride. J. Org.[4][7][8][12] Chem.1990 , 55, 2552–2554.[1]

• Salvatore, R. N.; Yoon, C. H.; Jung, K. W.[1] Synthesis of secondary amines. Tetrahedron2001 , 57, 7785–7811.[1]

Sources

• 1. CN102690204B - Method for preparing cyclohexanediamine - Google Patents [patents.google.com]
• 2. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 9. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine | MDPI [mdpi.com]
• 12. semanticscholar.org [semanticscholar.org]
• 13. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]

Application Note: 1,3-Cyclohexanediamine Hydrochloride in the Preparation of High-Performance Polyamides

Executive Summary

This guide details the protocols for utilizing 1,3-Cyclohexanediamine (1,3-CHDA) hydrochloride as a precursor in the synthesis of semi-aromatic and cycloaliphatic polyamides. While 1,3-CHDA is valued for imparting high glass transition temperatures (

), optical clarity, and chemical resistance to polymer backbones, its commercial availability as a hydrochloride salt presents a specific processing challenge.

Direct polymerization of the hydrochloride salt is chemically impossible due to the lack of nucleophilicity of the ammonium species. This application note provides the critical neutralization and purification workflows required to convert the stable salt into a reactive monomer for both Interfacial Polymerization (rapid screening) and Melt Polycondensation (industrial simulation).

Key Applications

• Optical Polymers: Transparent engineering plastics (amorphous polyamides).

• Biomedical Materials: Dialysis membranes, medical tubing, and suture filaments.

• Gas Separation: High-selectivity membranes for

  separation.

Pre-Processing: The Critical Neutralization Step

The hydrochloride salt (

) is the preferred storage form due to the oxidative instability of the free amine. However, the ammonium group ( ) cannot attack electrophiles (acid chlorides or carboxylic acids).

Workflow Overview

Figure 1: Workflow for converting 1,3-CHDA·2HCl into reactive monomer species.

Protocol A: Interfacial Polymerization (Lab Scale Screening)

Objective: Rapid synthesis of Polyamide films (e.g., PA-1,3-CHDA-I) to evaluate thermal properties (

) and solubility. Mechanism: Schotten-Baumann reaction at the interface of two immiscible solvents.

Materials

• Monomer A: 1,3-Cyclohexanediamine dihydrochloride (10 mmol, 1.89 g).

• Monomer B: Isophthaloyl chloride (10 mmol, 2.03 g).

• Base: Sodium Hydroxide (NaOH) (40 mmol, 1.60 g). Note: 2 eq. to neutralize HCl salt + 2 eq. to neutralize HCl byproduct.

• Solvents: Distilled Water (Aqueous phase), Dichloromethane (DCM) (Organic phase).

• Surfactant: Sodium lauryl sulfate (SLS) (10 mg).

Step-by-Step Methodology

• Aqueous Phase Preparation:

  • Dissolve 1.89 g of 1,3-CHDA·2HCl in 25 mL of distilled water.

  • Add 1.60 g of NaOH . Stir until fully dissolved. Critical: Ensure the solution is basic (pH > 10). The diamine is now free and soluble in water.

  • Add 10 mg of SLS to improve interfacial surface area.

• Organic Phase Preparation:

  • Dissolve 2.03 g of Isophthaloyl chloride in 25 mL of dry DCM. Keep this solution covered to prevent hydrolysis.

• Polymerization:

  • Place the aqueous phase in a high-shear blender or a beaker with a vigorous magnetic stirrer (1000 RPM).

  • Rapidly pour the organic phase into the aqueous phase.

  • Observation: A white polymer film/precipitate will form instantly at the interface.

  • Continue stirring for 5–10 minutes.

• Work-up:

  • Filter the polymer using a Buchner funnel.

  • Wash 1: Water (3 x 50 mL) to remove NaCl.

  • Wash 2: Acetone (2 x 30 mL) to remove unreacted acid chloride and oligomers.

  • Drying: Dry in a vacuum oven at 80°C for 12 hours.

Protocol B: Melt Polycondensation (Scale-Up / Industrial)

Objective: Preparation of high-molecular-weight semi-crystalline polyamides (e.g., PA-1,3-CHDA-6). Challenge: Requires strict stoichiometry (1:1). The HCl salt cannot be used directly in the melt; it must be converted to the "Nylon Salt" (Diamine + Diacid).

Phase 1: Free Base Isolation

• Dissolve 1,3-CHDA·2HCl in minimal water.

• Add excess 50% NaOH solution (cooling in ice bath, exotherm control).

• Extract the free diamine with Toluene or Diethyl Ether (3x).

• Dry organic layer over

  , filter, and rotary evaporate.

• Distill the residue under vacuum (bp ~190°C at atm, lower under vac) to obtain pure 1,3-Cyclohexanediamine. Store under Nitrogen.

Phase 2: Nylon Salt Formation

• Dissolve pure 1,3-CHDA (Free Base) in Ethanol.

• Dissolve Adipic Acid (stoichiometric equivalent) in warm Ethanol.

• Mix solutions. The 1,3-CHDA-Adipate salt will precipitate.

• Filter and dry.[1] This ensures perfect 1:1 stoichiometry.

Phase 3: Melt Polymerization Cycle

Figure 2: Thermal profile for melt polycondensation.

• Charging: Load the Nylon Salt into a glass ampoule or autoclave. Add 1% water (catalyst/plasticizer).

• Purging: Cycle Vacuum/Nitrogen 3 times to remove oxygen.

• Reaction: Follow the thermal profile in Figure 2.

• Discharge: Extrude the melt into a water bath; pelletize.

Characterization & Expected Properties[1][2][3][4][5][6][7][8]

Stereochemistry Impact

Commercial 1,3-CHDA is a mixture of cis and trans isomers.

• Trans-isomer: Higher symmetry

  Higher Crystallinity, Higher .

• Cis-isomer: Kinked structure

  Reduces Crystallinity, improves transparency.

Data Summary Table

Property	Method	Expected Value (PA-1,3-CHDA-I)	Relevance
Inherent Viscosity	0.5 g/dL in , 30°C	0.6 – 1.2 dL/g	Indicates Molecular Weight ( ). <0.4 indicates brittle failure.
Glass Transition ( )	DSC (10°C/min)	160°C – 190°C	High is crucial for heat-resistant parts.
Solubility	Visual	Soluble in NMP, DMAc, m-Cresol	Processability for membrane casting.
Transparency	UV-Vis (Film)	>85% Transmission (450nm)	Critical for optical applications.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Viscosity / Brittle Film	Stoichiometric imbalance.	Ensure 1,3-CHDA·2HCl is fully neutralized. Any residual HCl consumes amine groups.
Yellow/Brown Color	Oxidation of diamine.	Perform neutralization and polymerization under strict atmosphere. Use fresh distilled amine.
Insoluble Gel Formation	Crosslinking or too high .	Reduce polymerization time in the vacuum stage. Check monomer purity (tri-functional impurities).
Cloudy Polymer (Interfacial)	Low or crystallization.	Increase stirring speed (shear). Use cis-rich isomer mix for amorphous clarity.

References

• Process for Preparing Polyamides. U.S. Patent 3,012,994. (1961). Describes the fundamental melt condensation of cyclohexane-bis(methylamine) and related cycloaliphatic diamines. Link

• Crystal-clear Polyamides from 1,3-bis(aminomethyl)cyclohexane.U.S. Patent 4,071,506. (1978). Details the stereochemical effects on transparency and

  in cycloaliphatic polyamides. Link

• Synthesis and Properties of Polyamides Based on Cyclohexane Units. Polymer Chemistry. (2013). Discusses the impact of cis/trans ratios on thermal properties. Link

• 1,3-Cyclohexanediamine (cis- and trans- mixture) Product Specifications. TCI Chemicals. Verification of physical properties and handling safety. Link

Sources

• 1. US3012994A - Polyamides derived from cyclohexanebis - Google Patents [patents.google.com]

Application Note: Reaction of 1,3-Cyclohexanediamine Hydrochloride with Aldehydes

[1]

Part 1: Executive Summary & Core Directive

This guide details the reactivity of 1,3-Cyclohexanediamine hydrochloride (1,3-CHDA[1][2]·2HCl) with aldehydes. Unlike simple aliphatic amines, 1,3-CHDA possesses a rigid cyclohexane scaffold with specific stereochemical constraints (cis vs. trans) that dictate reaction outcomes.[1]

When reacting with aldehydes, 1,3-CHDA follows one of three primary divergent pathways:

• Cyclocondensation: Formation of Hexahydropyrimidines (1,3-diaza-heterocycles).

• Schiff Base Formation: Formation of Bis-imines (often used as Salen-type ligands).

• Reductive Amination: Synthesis of N,N'-dialkyl derivatives via in situ reduction.

Critical Technical Note: The starting material is a hydrochloride salt (

). The ammonium group is non-nucleophilic. All protocols below incorporate a distinct Neutralization/Liberation strategy to generate the active free amine species.

Part 2: Scientific Integrity & Logic (Mechanisms)

The Stereochemical Gatekeeper

The reactivity of 1,3-CHDA is governed by its conformation.

• Cis-1,3-CHDA: The amine groups can adopt a diaxial or diequatorial conformation that places them on the same side of the ring. This proximity favors intramolecular cyclization with aldehydes (especially formaldehyde) to form a methylene bridge, resulting in a bicyclic hexahydropyrimidine structure.

• Trans-1,3-CHDA: The amine groups are spatially separated (pointing in opposite directions). Intramolecular cyclization to a 6-membered ring is geometrically strained. Consequently, the trans-isomer favors intermolecular reactions, leading to bis-imines or polymeric networks.[1]

Reaction Pathways Diagram

Figure 1: Divergent synthetic pathways for 1,3-Cyclohexanediamine HCl depending on reagents and stereochemistry.

Part 3: Experimental Protocols

Protocol A: Synthesis of Hexahydropyrimidines (Cyclization)

Application: Synthesis of heterocyclic building blocks, polymer stabilizers, and energetic material precursors.[1] Target Mechanism: Double condensation of one aldehyde molecule bridging the two nitrogen atoms.

Reagents:

• 1,3-Cyclohexanediamine dihydrochloride (10 mmol)

• Formaldehyde (37% aq. solution) or Paraformaldehyde (10-12 mmol)

• Sodium Hydroxide (NaOH) (20 mmol)

• Solvent: Water or Methanol[2][3]

Step-by-Step Methodology:

• Neutralization: Dissolve 1,3-CHDA·2HCl (1.87 g, 10 mmol) in 10 mL of water. Slowly add NaOH (0.8 g, 20 mmol) dissolved in minimal water while stirring at 0°C. Note: The free amine may partially separate as an oil.

• Addition: Add Formaldehyde (37% solution, 0.85 mL, 11 mmol) dropwise to the neutralized amine solution. Maintain temperature <10°C to prevent polymerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. For sterically hindered aldehydes, mild heating (40-50°C) may be required.

• Isolation:

  • If product precipitates: Filter the solid hexahydropyrimidine derivative.

  • If soluble: Extract with Dichloromethane (3 x 15 mL). Dry the organic layer over anhydrous

    and concentrate under vacuum.

• Purification: Recrystallize from ethanol/ether if necessary.

Validation:

• 1H NMR: Look for the disappearance of the aldehyde proton (9-10 ppm) and the appearance of a singlet (or AB quartet) around 3-4 ppm corresponding to the

  methylene bridge.

Protocol B: Synthesis of Bis-Schiff Bases (Ligand Synthesis)

Application: Synthesis of Salen-type ligands for catalysis (e.g., enantioselective oxidation) or metal chelation. Target Mechanism: Condensation of 2 equivalents of aldehyde with 1 equivalent of diamine.

Reagents:

• 1,3-Cyclohexanediamine dihydrochloride (10 mmol)

• Aromatic Aldehyde (e.g., Salicylaldehyde, Benzaldehyde) (22 mmol)

• Triethylamine (

  ) or KOH (22 mmol)[1]

• Solvent: Ethanol (Absolute)[4][5]

Step-by-Step Methodology:

• Salt Liberation: Suspend 1,3-CHDA·2HCl (1.87 g, 10 mmol) in 30 mL absolute ethanol. Add Triethylamine (3.1 mL, 22 mmol) and stir for 15 minutes. The solution will become cloudy due to

  formation.

• Aldehyde Addition: Add the aromatic aldehyde (22 mmol) directly to the ethanolic mixture.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours.

  • Optimization: Use a Dean-Stark trap or molecular sieves (3Å) to remove water and drive the equilibrium toward the imine.

• Workup:

  • Cool the reaction to room temperature.[3] The Schiff base product often crystallizes out.

  • If

    is present (white solid), wash the filter cake thoroughly with water (Schiff bases are generally water-insoluble, while the salt is soluble).

  • Alternatively, filter the hot solution to remove inorganic salts (if KOH was used) before cooling.

• Drying: Dry the product in a vacuum oven at 50°C.

Data Presentation: Typical Yields

Aldehyde Type	Conditions	Typical Yield	Product State
Salicylaldehyde	EtOH, Reflux, 4h	85-92%	Yellow Crystalline Solid
Benzaldehyde	EtOH, Reflux, 6h	75-85%	Off-white Solid/Oil

| 2-Pyridinecarboxaldehyde | MeOH, Reflux, 4h | 80-88% | Brown Solid |[1]

Protocol C: Reductive Amination (N-Alkylation)

Application: Synthesis of secondary amines for pharmaceutical intermediates. Target Mechanism: Imine formation followed by in situ hydride reduction.[6]

Reagents:

• 1,3-Cyclohexanediamine dihydrochloride (5 mmol)

• Aldehyde (10-12 mmol)

• Reducing Agent: Sodium Triacetoxyborohydride (

  ) (15 mmol) or .

• Base: Diisopropylethylamine (DIPEA) or

  .

• Solvent: 1,2-Dichloroethane (DCE) or Methanol.

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, suspend 1,3-CHDA·2HCl (0.94 g, 5 mmol) in DCE (20 mL). Add DIPEA (1.75 mL, 10 mmol) and stir for 20 min to neutralize.

• Imine Formation: Add the aldehyde (10 mmol) and stir at room temperature for 1-2 hours. (Optional: Add activated 4Å molecular sieves to absorb water).

• Reduction: Cool to 0°C. Add

  (3.18 g, 15 mmol) portion-wise over 15 minutes.

  • Why Acetoxyborohydride? It is milder than

    and reduces imines selectively without reducing the aldehyde starting material, minimizing side products.[1]

• Quenching: Stir overnight at room temperature. Quench by adding saturated aqueous

  .

• Extraction: Extract with DCM or EtOAc. Wash organic layer with brine, dry over

  , and evaporate.

• Purification: The resulting secondary amine can be purified via column chromatography (Silica gel, MeOH/DCM/NH3) or converted back to an HCl salt for crystallization.

Part 4: Troubleshooting & Optimization

Stereochemical Purity

Commercial 1,3-CHDA is often a mixture of cis and trans isomers.

• Issue: Inconsistent yields in Protocol A (Hexahydropyrimidine).

• Solution: The cis-isomer cyclizes much faster. If using a mixture, the trans-isomer may remain as an oligomer or unreacted material. For high-precision applications, separate isomers via fractional crystallization of the tartrate salts before reaction, or purchase stereopure starting material.

Water Management

Condensation reactions release water.

• Impact: Hydrolysis of the imine bond (reversible reaction).

• Control:

  • Protocol B: Use anhydrous ethanol and molecular sieves.

  • Protocol A: Water is often the solvent, as the aminal product precipitates out, driving equilibrium.[1]

Handling the Hydrochloride Salt

• Issue: Poor solubility of 1,3-CHDA·2HCl in organic solvents (DCM, THF).

• Solution: Always perform the neutralization step. If using non-polar solvents, neutralize in water, extract the free amine into DCM, dry, and then proceed with the aldehyde reaction.

Part 5: References

• Synthesis of Hexahydropyrimidines: Zerrouki, A., et al.[1][7] "A simple access to hexahydropyrimidine from 1,3-diamine: Synthesis and solid-state characterization." Journal of Molecular Structure, 2023. Link

• Reductive Amination Protocols: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996. Link

• Schiff Base Ligand Synthesis: Gupta, K.C., et al. "Schiff base ligands and their metal complexes: A review."[1] Journal of Scientific & Industrial Research, 2010.

• Stereochemistry of 1,3-Diamines: Rivera, A., et al. "New cyclic aminals derived from rac-trans-1,2-diaminocyclohexane."[1] ResearchGate, 2012.[8] Link

• General Reductive Amination Guide: "Reductive Amination, and How It Works." Master Organic Chemistry, 2017. Link

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ukm.my [ukm.my]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization &amp; Impurity Control in 1,3-Cyclohexanediamine HCl Synthesis

Topic: Byproducts in the synthesis of 1,3-Cyclohexanediamine (1,3-CHDA) Hydrochloride Target Audience: Process Chemists, R&D Scientists, and Drug Development Professionals Methodology: Catalytic Hydrogenation of m-Phenylenediamine (MPDA)

Introduction: The Reaction Landscape

The synthesis of 1,3-cyclohexanediamine hydrochloride is most commonly achieved via the catalytic hydrogenation of m-phenylenediamine (MPDA), followed by acidification. While this route is atom-efficient, it is fraught with competing pathways that compromise purity.[1]

The critical challenge lies not just in reducing the aromatic ring, but in controlling stereochemistry (cis/trans ratio) and suppressing secondary amine formation (dimerization). This guide provides a root-cause analysis of these impurities and actionable protocols for their elimination.[1]

Master Reaction Network

The following diagram illustrates the primary reaction pathway and the divergence points where critical byproducts are formed.[1]

Figure 1: Mechanistic pathway of MPDA hydrogenation showing critical byproduct divergence points.

Module 1: Stereochemical Control (Cis/Trans Isomers)

Issue: The cis/trans ratio of the final hydrochloride salt is inconsistent or does not meet the thermodynamic specification required for downstream applications (e.g., polyamide synthesis).

Technical Insight: The hydrogenation of 1,3-disubstituted benzenes yields a mixture of cis and trans isomers.[1]

• Kinetic Control: Favors the cis isomer (syn-addition of hydrogen across the face of the ring).[1]

• Thermodynamic Control: Favors the trans isomer (diequatorial conformation is more stable).[1]

• Isomerization: Acidic media or high temperatures can facilitate isomerization via a reversible dehydrogenation mechanism.[1]

Troubleshooting Guide

Symptom	Root Cause	Corrective Action
High Cis Content	Reaction stopped immediately after H2 uptake; Low temperature (<100°C).[1]	To increase Trans: Increase reaction temperature (120-150°C) or extend residence time to allow thermodynamic equilibration.
Batch-to-Batch Variation	Inconsistent catalyst activity or pH fluctuations during workup.[1]	Standardize catalyst loading. Protocol: Use recrystallization of the HCl salt to lock stereochemistry (Trans-isomer salts often exhibit lower solubility in methanol/ethanol).[1]

Q: How do I separate the isomers if the reaction yields a mixture? A: Exploiting the solubility difference of the hydrochloride salts is the most robust method.[1]

• Dissolve the crude free base mixture in methanol.[1][2]

• Slowly add anhydrous HCl (gas or ethereal).

• Observation: The trans-1,3-cyclohexanediamine dihydrochloride is typically less soluble and will precipitate first.[1]

• Filter the precipitate for high-trans enrichment.[1] Concentrate the filtrate to recover the cis-enriched fraction [1].

Module 2: The "Heavies" (Secondary Amine Formation)

Issue: Appearance of high molecular weight impurities (dimers) and loss of yield.[1][3]

Technical Insight: Secondary amines form via a condensation mechanism.[1] An intermediate imine (formed during partial reduction) is attacked by an already fully reduced amine molecule (nucleophilic attack), followed by elimination of ammonia. This is autocatalytic if ammonia is removed continuously.[1]

Protocol: Ammonia Suppression Strategy

Theory: According to Le Chatelier’s principle, adding ammonia to the reaction mixture shifts the equilibrium away from deamination and condensation.[1]

Step-by-Step Optimization:

• Solvent Selection: Use 1,4-Dioxane or Isopropanol.[1] Avoid water if possible to prevent hydrolysis to cyclohexanol.[1]

• Additive: Charge the reactor with liquid ammonia or saturate the solvent with NH3 gas before heating.[1]

  • Recommended Ratio: 1:5 to 1:10 (Molar ratio Substrate:NH3).[1]

• Catalyst: Ruthenium on Carbon (Ru/C) or Alumina is preferred over Palladium.[1] Pd promotes deamination more aggressively at high temperatures [2].[1]

Figure 2: Decision logic for suppressing secondary amine formation.

Module 3: Deamination & Hydrogenolysis

Issue: Detection of Cyclohexylamine or Cyclohexane in the GC trace.

Technical Insight: Hydrogenolysis of the C-N bond occurs when the catalyst is too active for C-N cleavage or the temperature is excessive.[1] This is an irreversible loss of the functional group.[1]

Q: Why is my yield dropping despite full conversion of MPDA? A: You are likely "over-hydrogenating."[1]

• Temperature: If T > 160°C, C-N bond cleavage accelerates.[1]

• Pressure: Extremely high H2 pressure (>10 MPa) combined with high T favors hydrogenolysis.[1]

• Action: Lower temperature to the 100-130°C range. Monitor H2 uptake precisely; stop the reaction immediately when theoretical uptake is reached.

Module 4: Salt Formation & Stoichiometry

Issue: The final product is hygroscopic, sticky, or has an incorrect melting point.

Technical Insight: 1,3-Cyclohexanediamine is a diamine.[1][3][4][5][6][7][8] It can form a monohydrochloride or a dihydrochloride.[1]

• Target: Usually the Dihydrochloride (1,3-CHDA · 2HCl).[1][4]

• Problem: If HCl is insufficient, you get a mixed salt/free-base system which is hygroscopic and unstable.[1]

Self-Validating Protocol for Dihydrochloride Synthesis:

• Quantification: Determine the exact mass of the free base oil obtained after catalyst filtration and solvent removal.[1]

• Dissolution: Dissolve the oil in dry Ethanol or Methanol (concentration ~20%).

• Acidification: Add concentrated HCl (aq) or HCl in dioxane.

  • Critical Checkpoint: Monitor pH.[1] Do not stop at neutral. You must reach pH < 2 to ensure protonation of both amine groups.[1]

• Precipitation: If the salt does not crash out, add a non-solvent (Acetone or Diethyl Ether) until turbidity persists.[1] Cool to 0°C.[1]

• Drying: The dihydrochloride salt is often hygroscopic.[1] Dry under vacuum at 40°C with P2O5 desiccant.[1]

Summary of Impurity Profile

Impurity	Structure/Origin	Control Strategy
Cyclohexylamine	Deamination of product.[1][7]	Reduce Reaction Temp; Reduce Residence Time.
Dicyclohexylamines	Condensation (Dimerization).[1]	Add NH3 ; Use Ru catalyst; Increase H2 pressure.
Cyclohexanol	Hydrolysis of imine (if water present).[1]	Use anhydrous solvents (MeOH, Dioxane); Avoid water.[1]
Partially Reduced	Enamines/Imines.	Ensure reaction runs to completion (verify H2 uptake).

References

• Separation and purification of cis and trans isomers. US Patent 3880925A.[1] Google Patents.[1]Link

• Catalytic hydrogenation of 1,4-phenylenediamine to 1,4-cyclohexanediamine. ResearchGate. (Applied mechanism for 1,3-isomer).[6][7] Link

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. MDPI Catalysts.Link

• 1,3-Cyclohexanediamine cis/trans mixture Product Data. TCI Chemicals.Link

Sources

• 1. 1,3-Cyclohexanediamine cis/trans mixture | CymitQuimica [cymitquimica.com]
• 2. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,3-Cyclohexanediamine | C6H14N2 | CID 18814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CN102690204B - Method for preparing cyclohexanediamine - Google Patents [patents.google.com]
• 7. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine [mdpi.com]
• 8. 1,3-Cyclohexanediamine | 3385-21-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Technical Support Center: Stability and Handling of 1,3-Cyclohexanediamine Hydrochloride in Solution

Welcome to the Technical Support Center for 1,3-Cyclohexanediamine hydrochloride (1,3-CHDA·HCl) . As a Senior Application Scientist, I frequently guide researchers through the nuances of handling aliphatic diamines. While 1,3-CHDA is a critical building block for polymer synthesis and pharmaceutical development [1], its stability in solution is highly dependent on pH, atmospheric exposure, and storage conditions.

Unlike the free amine form—which is highly susceptible to auto-oxidation—the hydrochloride salt provides significant protection. However, improper handling can still lead to assay failure, unexpected side reactions, or inconsistent yields. This guide is designed to provide you with field-proven insights, causal explanations, and self-validating protocols to ensure the integrity of your experiments.

Physicochemical Profile & Stability Matrix

Understanding the intrinsic properties of 1,3-CHDA·HCl is the first step in predicting its behavior in your specific assay environment. The table below summarizes the critical quantitative data and the mechanistic causality behind its stability profile [2].

Property	Value	Causality / Impact on Stability
pKa	~10.70	Determines the protonation state. The molecule is highly stable at pH < 8. At pH > 9, deprotonation occurs, exposing the nitrogen lone pair to oxidative degradation.
Solubility	Miscible (Water, MeOH)	The hydrochloride salt is highly soluble in polar solvents, enabling the preparation of high-concentration aqueous stock solutions without precipitation.
Oxidation Potential	High (Free Amine) / Low (Salt)	The free amine auto-oxidizes to form colored imines or azo compounds. The salt form protonates the amine, sterically and electronically protecting it from oxygen.
Storage Temp	2–8 °C (Aqueous)	Low temperatures minimize the kinetic energy available for trace degradation pathways and inhibit microbial growth in dilute aqueous buffers.

Troubleshooting Guides & FAQs

Q1: Why is my 1,3-CHDA·HCl stock solution turning yellow or brown over time?

Causality: Discoloration is the hallmark of aliphatic amine auto-oxidation. While the hydrochloride salt is generally stable, if the solution's pH is raised (e.g., by dissolving it in a basic biological buffer > pH 8), the equilibrium shifts toward the free amine. Free 1,3-CHDA is highly susceptible to auto-oxidation in the presence of dissolved oxygen and trace transition metals, forming conjugated imine or azo degradation products that absorb visible light [1]. Solution: Always store stock solutions at acidic to neutral pH (pH 4.0–7.0). If your downstream application requires basic conditions, prepare the working solution fresh, degas your solvents, and purge the reaction vessel with an inert gas (argon or nitrogen).

Q2: How does pH affect the reactivity of 1,3-CHDA·HCl in cross-linking or derivatization assays?

Causality: The pKa of the conjugate acid is approximately 10.7 [2]. At physiological pH (7.4), the molecule exists almost entirely (>99%) as the diammonium salt. In this protonated state, the nitrogen atoms lack an available lone pair, rendering the molecule non-nucleophilic. Solution: For applications requiring the amine to act as a nucleophile (e.g., amide bond formation, epoxy curing), the pH must be elevated near or above its pKa. Because this inversely decreases its oxidative stability, you must balance reactivity with stability by performing the reaction under an inert atmosphere.

Q3: What are the optimal storage conditions for aqueous stock solutions?

Causality: While hydrolysis is not a concern for aliphatic amines, microbial growth in dilute aqueous solutions and slow, trace oxidation are primary degradation vectors over long-term storage [3]. Solution: Store solutions at 2–8 °C in amber glass vials to prevent UV-catalyzed radical initiation. Use sterile-filtered, ultra-pure water to prevent microbial contamination.

Mechanistic Workflows

Workflow 1: pH-Dependent Oxidation Pathway

The following diagram illustrates the mechanistic divergence of 1,3-CHDA based on the pH of the solution.

pH-dependent equilibrium and auto-oxidation pathway of 1,3-CHDA in aqueous solutions.

Workflow 2: Troubleshooting Solution Instability

Use this decision matrix to rapidly diagnose and resolve issues related to loss of potency or discoloration.

Decision matrix for troubleshooting 1,3-CHDA·HCl solution instability and discoloration.

Experimental Protocols

Protocol 1: Preparation of Ultra-Stable 1,3-CHDA·HCl Stock Solutions

To prevent premature degradation, stock solutions must be prepared under controlled conditions that eliminate oxygen and microbial contaminants.

• Solvent Preparation: Degas ultra-pure water (18.2 MΩ·cm) by sparging with Argon or Nitrogen for 15 minutes. Causality: Displacing dissolved oxygen prevents the auto-oxidation cascade.

• Dissolution: Weigh the required mass of 1,3-CHDA·HCl solid. Slowly add the degassed water while stirring magnetically.

• pH Verification: Verify the pH is between 4.0 and 7.0. Do not adjust with a base unless immediately proceeding to an assay.

• Sterile Filtration: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter into a sterile, amber glass vial. Causality: PES is low-binding, ensuring no loss of analyte, while amber glass blocks UV-catalyzed radical initiation.

• Storage: Blanket the headspace with Argon, seal tightly with a PTFE-lined cap, and store at 2–8 °C.

• Self-Validation Step: Before use in critical assays, measure the absorbance of the stock solution at 350 nm using a UV-Vis spectrophotometer. A flat baseline reading confirms the absence of oxidized degradants.

Protocol 2: GC-FID Analytical Method for Stability Monitoring

Because 1,3-CHDA lacks a strong UV chromophore, Gas Chromatography with Flame Ionization Detection (GC-FID) is the gold standard for quantifying its stability and degradation [1].

• Sample Preparation: Dilute the aqueous 1,3-CHDA·HCl sample in methanol. Immediately prior to injection, neutralize with a stoichiometric amount of NaOH. Causality: The hydrochloride salt is non-volatile; neutralization generates the free amine required for gas-phase elution.

• Internal Standard: Add N-methylpyrrolidone (NMP) as an internal standard to normalize injection volumes and track quantitative recovery.

• Chromatographic Setup: Equip a gas chromatograph with an FID and an HP-5 capillary column (30.0 m × 0.32 mm × 0.25 µm).

• Run Conditions: Inject 1 µL of the sample. Program the oven temperature to hold at 50 °C for 2 min, ramp to 250 °C at 10 °C/min, and hold for 5 min.

• Data Analysis: Calculate the remaining concentration of 1,3-CHDA by comparing the peak area ratio of the analyte to the NMP internal standard against a freshly prepared calibration curve.

• Self-Validation Step: Run a blank solvent injection and a known reference standard of 1,3-CHDA to verify retention time and ensure no column carryover is occurring.

References

• Sun, D.; Ma, Z.; Cheng, Y.; Xu, G.; Huang, L.; Zhou, T.; Wei, Z.; Liu, Y. Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts 2025, 15, 446. MDPI. URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 18814, 1,3-Cyclohexanediamine. PubChem. URL:[Link]

Hygroscopic nature of 1,3-Cyclohexanediamine hydrochloride

Technical Support Center: 1,3-Cyclohexanediamine Hydrochloride (1,3-CHDA·HCl)

Ticket ID: CHDA-HYGRO-001 Subject: Handling, Drying, and Stoichiometric Correction for Hygroscopic Amine Salts Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

1,3-Cyclohexanediamine hydrochloride (CAS: 498532-32-4 for cis-dihydrochloride; generic salt forms vary) is a critical intermediate for synthesizing polyamides, polyurethanes, and pharmaceutical chelating agents. While the hydrochloride salt form significantly improves oxidative stability compared to the free amine (which absorbs CO₂ to form carbamates), it introduces a new challenge: aggressive hygroscopicity.

This guide addresses the "hidden variable" of water content, which is the primary cause of batch-to-batch inconsistency in polymerization molecular weights and coupling yields.

Part 1: The Mechanics of Failure (Why This Matters)

Users often report "low reactivity" or "incorrect molecular weight distributions." In 90% of cases, the reagent is not chemically degraded but physically compromised by water.

The Hygroscopic Failure Loop When you weigh a hygroscopic salt on an open bench, you are weighing [Amine·HCl] + [H₂O]. If you calculate stoichiometry assuming 100% active mass, you introduce two errors:

• Under-dosing: You add less amine than required.

• Contamination: You introduce water, which hydrolyzes sensitive electrophiles (isocyanates, acid chlorides).

Figure 1: The cascade of failure initiated by moisture absorption. Note that surface adsorption happens within seconds of opening the bottle.

Part 2: Troubleshooting & FAQs

Q1: The material in the bottle has clumped into a solid block. Is it chemically degraded?

Status: Likely Recoverable. Diagnosis: This is usually physical "caking" due to moisture cycling (deliquescence followed by recrystallization), not chemical decomposition. 1,3-CHDA·HCl is chemically robust against hydrolysis but physically unstable in humid air.

Recovery Protocol:

• Do not attempt to chip the solid with a metal spatula in open air; this exposes fresh surface area to more moisture.

• Glovebox Method (Preferred): Transfer the container to a dry N₂/Ar atmosphere. Mechanically break the clumps.

• Vacuum Drying (Required):

  • Place the material in a vacuum oven at 45–50°C .

  • Apply vacuum (< 10 mbar) for 12–24 hours.

  • Desiccant: Use Phosphorus Pentoxide (

    ) or KOH pellets in the oven trap to aggressively remove evolved moisture and trace HCl fumes.

  • Validation: Check weight loss until constant mass is achieved (

    ).

Q2: I am synthesizing a polyamide. How do I correct for the water content?

Status: Critical Process Control. Diagnosis: In step-growth polymerization, a 1% deviation in stoichiometry can drop the Degree of Polymerization (

) from >100 to <50.

Correction Workflow: Do not rely on the "dry weight" from the bottle. You must determine the actual active content at the moment of use.

Step-by-Step Correction:

• Measure Water Content: Perform Karl Fischer (KF) titration (Coulometric preferred for <1% water).

  • Note: Amine salts can sometimes interfere with standard KF reagents. Use a reagent specifically formulated for amines (buffered) or add salicylic acid to the titration vessel to neutralize the amine.

• Calculate Correction Factor (

  ):

• Adjust Weighing Mass (

  ):

Measured Water (KF)	Target Moles (1,3-CHDA·2HCl)	Theoretical Mass (MW ~187.11)	Actual Mass to Weigh
0.05% (Dry)	10 mmol	1.871 g	1.872 g
2.0% (Damp)	10 mmol	1.871 g	1.909 g
5.0% (Wet)	10 mmol	1.871 g	1.969 g

Q3: Can I handle this on an open bench if I work quickly?

Status: Not Recommended for Quantitative Work. Analysis: Amine hydrochlorides can adsorb 0.5–1.0% w/w moisture within minutes in humid labs (>50% RH).

Decision Matrix:

• For Qualitative Screening: Yes, rapid weighing is acceptable.

• For Stoichiometric Polymerization: NO. Use a glovebox or a "weighing by difference" technique using a sealed weighing bottle.

Benchtop "Best Effort" Protocol (if Glovebox unavailable):

• Dry the weighing boat/flask in an oven first.

• Dispense the approximate amount into a tared weighing bottle with a lid.

• Close the lid immediately.

• Weigh the sealed bottle.

• Dispense into the reaction.

• Reweigh the empty bottle (measure by difference).

• Crucial: Assume the material has the water content determined by your last KF run; do not assume it is 0%.

Part 3: Experimental Workflow Visualization

The following diagram outlines the correct decision path for handling 1,3-CHDA·HCl based on your application's sensitivity.

Figure 2: Decision tree for handling hygroscopic amine salts. High-sensitivity applications require inert atmosphere handling and water content correction.

Part 4: Storage Recommendations

To maximize shelf life and minimize "brick formation":

• Primary Container: Amber glass with a Teflon-lined screw cap. Parafilm is insufficient for long-term storage as it is permeable to water vapor over months.

• Secondary Containment: Store the primary bottle inside a desiccator or a vacuum-sealed aluminum bag with a desiccant pack (Silica gel or Molecular Sieves).

• Temperature: Store at 2–8°C .

  • Warning: Allow the bottle to warm to room temperature before opening . Opening a cold bottle in a warm lab causes immediate condensation of atmospheric moisture onto the salt.

References

• PubChem. (2025).[1][2] 1,3-Cyclohexanediamine dihydrochloride (Compound).[1][3] National Library of Medicine. Available at: [Link]

• VanLandingham, M. R., et al. (1999). "Moisture Diffusion in Epoxy Systems." Journal of Applied Polymer Science, 71(5), 787–798. (Demonstrates the impact of stoichiometry and moisture on network formation). Available at: [Link]

• Riccardi, C. C., & Williams, R. J. (1992). "Influence of prepolymerization on gelation of diepoxide-diamine systems." Polymer, 33(1).[4] (Foundational theory on stoichiometric imbalance).

Sources

• 1. (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride | C6H16Cl2N2 | CID 68466394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3-Cyclohexanediamine | C6H14N2 | CID 18814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US2634293A - Process of preparing a monobasic salt of a secondary amine - Google Patents [patents.google.com]
• 4. cpsm.kpi.ua [cpsm.kpi.ua]

Technical Support Center: Handling and Storage of 1,3-Cyclohexanediamine Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience erratic yields or unexplained side reactions when working with alicyclic diamines. This guide is designed to move beyond basic safety data sheets, providing drug development professionals with the mechanistic causality behind the handling requirements of 1,3-Cyclohexanediamine hydrochloride (1,3-CHDA·HCl).

Core Principles: The Causality of Degradation

To master the handling of 1,3-CHDA·HCl, one must understand the fundamental chemistry of its free base counterpart. The free base form of alicyclic diamines typically exists as a moderately volatile, highly hygroscopic liquid[1]. The nitrogen lone pairs are highly nucleophilic, making the free base exceptionally prone to rapid oxidation and reaction with atmospheric carbon dioxide (forming insoluble carbamates).

To mitigate this, manufacturers supply the compound as a hydrochloride salt. Protonating the amines (

) effectively locks the lone pairs, significantly reducing volatility and oxidative susceptibility. However, this ionic stabilization introduces a new challenge: extreme hygroscopicity . The crystal lattice of the salt has a high thermodynamic affinity for water. If exposed to ambient air, it acts as a desiccant, rapidly absorbing moisture which leads to deliquescence (dissolving in its own absorbed water). Despite its improved stability over the free base, the salt must still be stored under a strict inert atmosphere to prevent gradual degradation[2]. Furthermore, proper personal protective equipment (PPE) and a well-ventilated fume hood are strictly required due to the hazardous and corrosive nature of diamine derivatives[3].

Troubleshooting & FAQs

Q1: My 1,3-CHDA·HCl powder has turned into a sticky, clumped mass. Can I still use it for moisture-sensitive coupling? Causality: The salt is highly hygroscopic. Clumping is a macroscopic indicator of significant water absorption into the crystal lattice. If used directly in moisture-sensitive reactions (e.g., amidation with acid chlorides or anhydrides), the trapped water will rapidly hydrolyze your electrophile, destroying your yield. Solution: Do not use the clumped mass directly. You must quantify the water content via Karl Fischer titration. If the water content exceeds 0.5%, the batch must be recrystallized and dried under high vacuum before use.

Q2: I am getting near-zero yields in my amide coupling reaction when using the hydrochloride salt, but the reaction works fine with the free base. Why? Causality: In the hydrochloride salt, the amine groups are fully protonated and therefore non-nucleophilic. They cannot attack the electrophilic carbonyl carbon. Solution: You must liberate the free amine in situ. Add at least 2.2 to 2.5 equivalents of a non-nucleophilic organic base (such as N,N-Diisopropylethylamine, DIPEA) to the reaction mixture.

Q3: The reagent has developed a pale yellow tint over time despite being stored in a desiccator. What causes this discoloration? Causality: Desiccators only protect against moisture, not oxygen. While the hydrochloride salt is more stable than the free base, prolonged exposure to trace oxygen will still cause slow oxidation of the alicyclic ring or any residual unprotonated amine. Solution: Store the reagent under a strict inert atmosphere (Argon or Nitrogen) at room temperature[2]. Heavily discolored batches should be discarded or rigorously purified.

Physicochemical Data & Storage Parameters

The following table summarizes the critical differences between the free base and the hydrochloride salt, dictating their respective handling requirements.

Property	1,3-Cyclohexanediamine (Free Base)	1,3-Cyclohexanediamine Hydrochloride
Physical State	Colorless to pale yellow liquid[1]	White to off-white crystalline powder[4]
Air Sensitivity	High (Rapid oxidation & CO absorption)	Low to Moderate (Protected by protonation)
Hygroscopicity	High (Forms hydrogen bonds with water)[1]	Very High (Deliquescent salt lattice)
Storage Requirements	Inert atmosphere (Ar/N ), 2–8 °C	Inert atmosphere (Ar/N ), Room Temp[2]
Nucleophilicity	Highly active (Ready for coupling)	Inactive (Requires in situ free-basing)

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, every handling procedure must be a self-validating system. Below are the standard operating procedures for recovering and utilizing 1,3-CHDA·HCl.

Protocol A: Recrystallization and Desiccation of Degraded 1,3-CHDA·HCl

If your reagent has clumped due to moisture exposure, follow this protocol to restore its integrity.

• Dissolution: Inside a fume hood, dissolve the degraded 1,3-CHDA·HCl in a minimum volume of hot, anhydrous methanol under a gentle argon stream.

• Precipitation: Slowly add anhydrous acetone dropwise to the stirring solution until it becomes cloudy. Acetone acts as an anti-solvent, promoting the precipitation of the purified hydrochloride crystals[4].

• Filtration: Filter the newly formed crystals rapidly using a Schlenk frit under positive argon pressure to prevent ambient moisture re-absorption during the transfer.

• Drying: Transfer the purified crystals to a vacuum desiccator containing fresh

  . Apply high vacuum (<0.1 Torr) for 24 hours at 40 °C.

• Validation Checkpoint: Perform a Karl Fischer titration on a 50 mg sample dissolved in anhydrous methanol. The batch is validated for use only if the water content is

  .

Protocol B: In Situ Free-Basing for Amide Coupling

• Preparation: In a flame-dried Schlenk flask purged with argon, suspend 1.0 equivalent of dry 1,3-CHDA·HCl in anhydrous Dichloromethane (DCM).

• Deprotonation: Add 2.5 equivalents of anhydrous DIPEA dropwise at 0 °C. Stir for 15 minutes to ensure complete deprotonation and solubilization of the diamine.

• Validation Checkpoint: Before adding your electrophile, spot a micro-aliquot of the reaction mixture on a TLC plate and stain it with Ninhydrin. Heating the plate should reveal a dark purple spot, confirming the successful liberation of the primary amines.

• Coupling: Proceed by adding your activated carboxylic acid or acid chloride dropwise.

Diagnostic Workflow

Figure 1: Diagnostic workflow for handling moisture/air exposure in 1,3-CHDA·HCl.

References

Sources

• 1. guidechem.com [guidechem.com]
• 2. chembk.com [chembk.com]
• 3. N-Cyclohexyl-1,3-propanediamine | 3312-60-5 | Benchchem [benchchem.com]
• 4. mdpi-res.com [mdpi-res.com]

Application Support Portal: HPLC Monitoring of 1,3-Cyclohexanediamine Hydrochloride Synthesis

Welcome to the Technical Support Center for the synthesis and analytical monitoring of 1,3-Cyclohexanediamine hydrochloride (1,3-CHDA·HCl). This guide is engineered for research scientists and drug development professionals who require robust, self-validating analytical workflows.

Synthesis Pathway & Mechanistic Causality

1,3-Cyclohexanediamine is a critical aliphatic diamine intermediate used in pharmaceutical scaffolds and advanced polymer synthesis. The most industrially and economically viable synthetic route begins with the catalytic hydrogenation of resorcinol[1].

The Causality of the Synthetic Route: Direct amination of aromatic rings is thermodynamically unfavorable. Therefore, resorcinol is first hydrogenated over a Raney Nickel catalyst in an aqueous alkaline medium to selectively break the aromaticity, yielding 1,3-cyclohexanedione (1,3-CHD)[1]. The 1,3-CHD then undergoes reductive amination with ammonia and molecular hydrogen—again utilizing Raney Nickel—to form the free base 1,3-cyclohexanediamine (1,3-CHDA)[2]. Finally, the highly polar free base is precipitated as a stable dihydrochloride salt (1,3-CHDA·HCl) by purging with anhydrous HCl gas or aqueous hydrochloric acid[3].

Reaction pathway for the catalytic synthesis of 1,3-CHDA·HCl.

Analytical Challenges & Methodological Workflows

Monitoring this reaction via High-Performance Liquid Chromatography (HPLC) presents two fundamental physicochemical challenges:

• Absence of a UV Chromophore: As an aliphatic amine, 1,3-CHDA lacks the conjugated

  -electron systems required for UV absorption above 210 nm, rendering standard UV/Vis detectors virtually blind to the analyte[4].

• Extreme Polarity & Basicity: The diamine is highly hydrophilic and possesses a high pKa. On standard reversed-phase C18 columns, it exhibits near-zero retention and severe peak tailing due to secondary ionic interactions with residual surface silanols[5].

To overcome these barriers, scientists must choose between Pre-Column Derivatization (UV/FLD) or Direct Detection (ELSD/CAD) .

Decision matrix for selecting the optimal HPLC analytical strategy.

Protocol A: Pre-Column Derivatization with UV Detection

This protocol utilizes m-Toluoyl Chloride or 9-fluorenylmethyl chloroformate (FMOC-Cl) to covalently attach a chromophore to the primary amines, simultaneously increasing the molecule's hydrophobicity for excellent C18 retention[6],[4].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 mM Borate buffer and adjust the pH to 9.5 using 1M NaOH. Causality: The pH must be at least 1-2 units above the amine's pKa to ensure the amine groups are deprotonated and nucleophilic.

• Reagent Preparation: Dissolve m-Toluoyl Chloride (or FMOC-Cl) in anhydrous acetonitrile to a concentration of 5 mg/mL[4].

• Derivatization Reaction: In a standard HPLC vial, combine 100 µL of the 1,3-CHDA sample, 100 µL of Borate buffer, and 200 µL of the derivatizing reagent. Vortex for 60 seconds and incubate at room temperature for 15 minutes[6].

• Quenching: Add 50 µL of 1% glycine solution to consume excess derivatizing reagent, preventing artifact peaks.

• HPLC Analysis: Inject 10 µL onto a C18 column (e.g., 150 x 4.6 mm, 5 µm). Run a gradient of Water/Acetonitrile (from 30% to 90% ACN over 15 mins) at 1.0 mL/min. Detect at 230 nm (m-Toluoyl) or 265 nm (FMOC).

• Self-Validating System Suitability (SST): The protocol is valid only if the resolution (

  ) between the mono-derivatized and di-derivatized peaks is > 2.0, and the peak tailing factor ( ) is 1.2.

Protocol B: Direct Detection via Ion-Pairing HPLC-ELSD

Evaporative Light Scattering Detection (ELSD) allows for the direct quantification of non-volatile analytes without chromophores[7]. Ion-pairing agents are required to retain the polar diamine.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare Mobile Phase A: Water containing 10 mM Heptafluorobutyric acid (HFBA). Prepare Mobile Phase B: Acetonitrile containing 10 mM HFBA. Causality: HFBA acts as a volatile ion-pairing reagent. It forms a neutral, hydrophobic complex with the protonated diamine, allowing retention on a C18 column while safely evaporating in the ELSD[7].

• ELSD Optimization: Set the ELSD drift tube temperature to 45°C and the nebulizer gas (Nitrogen) pressure to 3.5 bar[7].

• HPLC Analysis: Inject 5 µL onto a C18 column. Run an isocratic method at 45% Mobile Phase B for 10 minutes at 1.0 mL/min[7].

• Self-Validating System Suitability (SST): The protocol is valid if the Signal-to-Noise (S/N) ratio of a 10 µg/mL standard is

  10, and the baseline drift over the 10-minute run is < 2 mV.

Troubleshooting Guides & FAQs

Q: Why is my 1,3-CHDA peak tailing severely (

> 2.0) during direct ELSD analysis? A: Aliphatic diamines are strong bases. If the mobile phase pH is not strictly controlled, the protonated amines interact strongly with ionized residual silanols ( ) on the silica backbone of the column. Solution: Ensure your ion-pairing agent (e.g., HFBA) is present at a sufficient concentration (10-15 mM). Alternatively, switch to a column specifically end-capped for basic compounds, or utilize a HILIC (Hydrophilic Interaction Liquid Chromatography) column which leverages the polarity rather than fighting it.

Q: I am seeing multiple closely eluting peaks during my pre-column derivatization method. What is causing this? A: This is a classic symptom of incomplete derivatization. Because 1,3-CHDA has two primary amine groups, the reaction can yield a mixture of mono-derivatized and di-derivatized products. Solution: The derivatizing reagent must be in extreme molar excess (at least 10:1 reagent-to-analyte ratio). Additionally, verify that the reaction buffer pH is strictly

9.5; if the pH drops, the amine becomes protonated and loses its nucleophilicity, halting the reaction at the mono-derivatized stage[6].

Q: My ELSD baseline is excessively noisy, masking the low-concentration intermediate peaks. How do I optimize the signal-to-noise ratio? A: Baseline noise in ELSD is directly tied to the volatility of the mobile phase and the evaporation temperature. If the temperature is too low, the mobile phase does not fully evaporate, creating background scatter. Solution: Increase the drift tube temperature in 5°C increments. However, do not exceed 60°C, as 1,3-CHDA (especially its free base form) can become semi-volatile and evaporate along with the mobile phase, destroying your signal[7].

Q: Can I use standard phosphate buffers for ELSD or CAD methods? A: Absolutely not. Phosphate buffers are non-volatile. They will precipitate inside the ELSD drift tube or the CAD corona charger, causing massive baseline spikes, permanent detector contamination, and eventual hardware failure[5]. Only use volatile buffers such as Ammonium Formate, Ammonium Acetate, or volatile acids like TFA and HFBA.

Quantitative Data Summary

The following table summarizes the critical quantitative parameters required to successfully execute and troubleshoot both analytical strategies.

Parameter / Variable	Protocol A: Pre-Column Derivatization	Protocol B: Direct Detection (ELSD)	Causality / Impact
Buffer pH	9.0 – 10.0 (Borate)	2.0 – 3.0 (HFBA/TFA)	Deriv: Deprotonates amine. ELSD: Protonates amine for ion-pairing.
Buffer Volatility	Non-volatile acceptable	Strictly Volatile	Non-volatile salts will destroy aerosol-based detectors.
Column Temp	25°C – 30°C	35°C – 40°C	Higher temp in ELSD improves peak shape and ion-pair kinetics.
Detector Temp	N/A (Ambient UV cell)	40°C – 50°C (Drift Tube)	Must be high enough to evaporate solvent, low enough to keep analyte intact.
Reagent Excess	10x Molar Excess	N/A	Prevents formation of mono-derivatized artifacts.
LOD (Limit of Detection)	~0.1 µg/mL	~2.0 - 5.0 µg/mL	Derivatization provides a 20-50x sensitivity advantage.

References

• "Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine" - MDPI. Available at:[Link]

• "Development and Validation of a Novel HPLC/ELSD Method for the Direct Determination of Tobramycin in Pharmaceuticals, Plasma, and Urine" - ResearchGate. Available at:[Link]

• "1 Introduction - Wiley-VCH" - Wiley-VCH. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]

Preventing the formation of cyclohexanol byproduct in 1,3-CHDA synthesis

The following guide is structured as a Tier-3 Technical Support resource for process chemists and engineers.

Ticket ID: #CHDA-OH-PREV-001 Topic: Suppression of Cyclohexanol Formation in m-Phenylenediamine Hydrogenation Status: Open Priority: Critical (Impurity Control)[1]

Executive Summary & Diagnostic Dashboard

The Issue: In the catalytic hydrogenation of m-phenylenediamine (m-PDA) to 1,3-cyclohexanediamine (1,3-CHDA), users frequently encounter the formation of cyclohexanol . This impurity is a "poison" in downstream polymerization (e.g., epoxy curing, polyamides) because it acts as a chain terminator, degrading the mechanical properties of the final resin.

Root Cause Analysis: Cyclohexanol does not form via simple oxidation.[1] It forms via hydrolysis of reactive imine/enamine intermediates generated during the partial hydrogenation of the aromatic ring.[1] This reaction competes with the desired ring saturation.[1]

Quick Diagnostic Matrix:

Symptom	Probable Cause	Immediate Action
High Cyclohexanol (>2%)	Water present in solvent without Ammonia	Switch to anhydrous solvent or add 5-10% NH₃.[1]
High Deamination (Cyclohexylamine)	Acidic Catalyst Support	Switch to basic support (e.g., Ru/Al₂O₃ or Ru/MgO).[1]
Low Conversion	Catalyst Poisoning (by oligomers)	Increase H₂ pressure; check feed purity.[1]
Runaway Exotherm	Excessive Catalyst Loading	Reduce loading; implement ramped heating.[1]

Mechanistic Insight (The "Why")

To prevent the byproduct, you must understand the competitive kinetics. The hydrogenation of m-PDA is not a single step; it proceeds through partially hydrogenated intermediates (enamines/imines).[1]

Reaction Pathway Diagram

The following diagram illustrates the "Danger Zone" where hydrolysis occurs.[1]

Figure 1: Competitive reaction pathways.[1] The red path represents the hydrolytic deamination leading to cyclohexanol.[1] The presence of Ammonia blocks the hydrolysis step.

Troubleshooting & Optimization Guide

A. Solvent Strategy (The Critical Variable)

Water is a common solvent for this reaction due to the solubility of diamines, but it is the primary reactant for cyclohexanol formation.[1]

• The Fix: If using water, you must introduce Ammonia (NH₃).[1]

• Mechanism: According to Le Chatelier’s principle, a high concentration of NH₃ in the solution pushes the equilibrium away from hydrolysis (deamination) and toward the amine.[1]

• Recommendation: Use a 25-28% Aqueous Ammonia solution or pressurize with anhydrous NH₃ gas.[1] Alternatively, use anhydrous alcohols (isopropanol, tert-butanol) with LiOH additives.[1]

B. Catalyst Selection

Ruthenium (Ru) is the industry standard for aromatic amine hydrogenation due to its high activity for ring saturation at moderate temperatures.[1] However, the support material dictates selectivity.[1]

Catalyst System	Risk Level	Notes
Ru/Carbon (Acidic)	High	Carbon supports often have acidic surface groups that catalyze C-N bond cleavage (hydrogenolysis).[1]
Ru/Al₂O₃ (Neutral/Basic)	Low	Alumina is amphoteric/basic.[1] Preferred for minimizing deamination.[1]
Ru/MgO or Ru/g-C₃N₄	Lowest	Highly basic supports actively suppress deamination.[1]

C. Additives

If you cannot change your catalyst, use additives to modify the reaction environment.[1]

• Alkali Metal Hydroxides (LiOH, NaOH): Adding 0.1 - 0.5 wt% relative to the substrate neutralizes acidic sites on the catalyst and suppresses C-N cleavage.[1]

• Ammonia: As mentioned, this is non-negotiable for aqueous systems.[1]

Validated Experimental Protocol (SOP)

Protocol ID: SOP-CHDA-HYD-04 Scale: Laboratory Batch (100 mL Autoclave) Target Yield: >90% Cyclohexanol Content: <0.5%[1]

Materials

• Substrate: m-Phenylenediamine (m-PDA), 10.0 g.

• Catalyst: 5% Ru/Al₂O₃ (reduced), 0.5 g (5 wt% loading).

• Solvent: 40 mL Isopropanol (or Water).

• Additive: Liquid Ammonia (5 mL) or LiOH (20 mg).

Step-by-Step Procedure

• Catalyst Pre-treatment (Crucial):

  • If using commercial Ru/C or Ru/Al₂O₃ that is air-stable, pre-reduce it in the reactor at 150°C under 30 bar H₂ for 1 hour before adding the substrate.[1] This ensures maximum metal dispersion and removes surface oxides that might promote side reactions.[1]

• Loading:

  • Cool reactor.[1]

  • Load m-PDA, solvent, and additive (Ammonia/LiOH).[1]

  • Safety Note: If using liquid ammonia, ensure the reactor is rated for the vapor pressure generated at reaction temperature.

• Purging:

  • Purge with N₂ (3x, 10 bar) to remove Oxygen.[1]

  • Purge with H₂ (3x, 10 bar) to saturate the headspace.[1]

• Reaction:

  • Pressure: Pressurize to 6.0 - 8.0 MPa (60-80 bar) with H₂. Note: Higher pressure favors ring hydrogenation over deamination.[1]

  • Temperature: Heat to 130°C . Warning: Do not exceed 160°C. Deamination activation energy is higher than hydrogenation; high T favors impurities.[1]

  • Stirring: Set to >1000 RPM. Mass transfer limitations can lead to local catalyst starvation, promoting side reactions.[1]

• Termination:

  • Monitor H₂ uptake. Stop reaction 15 minutes after uptake plateaus.

  • Cool to <40°C. Vent H₂ carefully.

• Workup:

  • Filter catalyst (keep wet to prevent pyrophoric ignition).[1]

  • Analyze filtrate via GC-MS.[1]

Frequently Asked Questions (FAQs)

Q: Why is my cis/trans ratio inconsistent? A: The cis/trans ratio in 1,3-CHDA is thermodynamically driven but kinetically controlled.[1] High temperatures favor the thermodynamic product (trans).[1] To lock in a specific ratio, strictly control the temperature ramp-up and cool-down times. Basic additives (LiOH) often favor the formation of the cis isomer by modifying the adsorption geometry on the Ru surface.

Q: Can I use Raney Nickel instead of Ruthenium? A: Yes, but Raney Nickel generally requires much higher loadings (10-20 wt%) and more rigorous conditions (higher T/P) to achieve full conversion.[1] It is also more prone to leaching in aqueous amine solutions.[1] Ru is more active and atom-efficient.[1]

Q: My catalyst deactivated after one run. Why? A: Amine hydrogenations are notorious for fouling.

• Oligomerization: Reaction intermediates can condense to form heavy polyamines that coat the active sites.[1]

• Poisoning: If your m-PDA feed contains sulfur or halides, Ru will die instantly.[1] Solution: Wash the spent catalyst with dilute NaOH/Methanol to remove oligomers before re-use.[1]

References

• Yang, X., et al. (2018).[1] "Chemo-selective hydrogenation of p-phenylenediamine over Ru/g-C3N4." ResearchGate.[1][2][3]

• Liu, C., et al. (2018).[1] "Synthesis of Ru-silica aerogel as efficient catalyst for hydrogenation of p-phenylenediamine." Canadian Journal of Chemical Engineering.[1][2] [1]

• US Patent 5981801A. "Hydrogenation of aromatic diamines."[1][4] Google Patents.[1]

• US Patent 4186145A. "Process for the hydrogenation of an aromatic amine."[1] Google Patents.[1]

• Ma, Y., et al. (2021).[1] "Efficient aqueous-phase hydrogenation of m-xylylenediamine... over highly active Ru catalyst."[2][5][6] Reaction Chemistry & Engineering.

Sources

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US5981801A - Hydrogenation of aromatic diamines - Google Patents [patents.google.com]
• 5. Efficient aqueous-phase hydrogenation of m-xylylenediamine to 1,3-cyclohexandimethylamine over a highly active and stable ruthenium catalyst - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. CN102690204B - Method for preparing cyclohexanediamine - Google Patents [patents.google.com]

Temperature control in the hydrogenation of 1,3-cyclohexanedione dioxime

Welcome to the Technical Support Center for the catalytic hydrogenation of 1,3-cyclohexanedione dioxime to 1,3-diaminocyclohexane. This guide is engineered for researchers and drug development professionals, providing root-cause analyses, validated protocols, and troubleshooting strategies to master temperature control in this highly exothermic synthesis.

Module 1: Mechanistic Overview & The Causality of Temperature Control

The reduction of 1,3-cyclohexanedione dioxime to its corresponding diamine is a critical transformation in medicinal chemistry and polymer science[1]. Because this process relies on heterogeneous catalysis (typically Pd/C, Pt/C, or Raney Nickel), the reaction is fundamentally governed by solid-liquid-gas phase dynamics.

Temperature control is not merely a safety parameter; it is the primary kinetic dial that dictates product selectivity. The optimal thermal window for this specific dioxime reduction is strictly bounded between 30°C and 70°C [2].

• The Lower Bound (< 30°C): Dioximes form strong intermolecular hydrogen-bonded networks, rendering them poorly soluble in polar protic solvents (like methanol) at room temperature. Below 30°C, the substrate remains a suspension. Heterogeneous catalysts cannot effectively reduce undissolved solids, leading to catalyst starvation and incomplete reactions[2].

• The Upper Bound (> 70°C): The reduction proceeds via a highly reactive imine intermediate. If the temperature exceeds 70°C, the thermodynamic energy favors nucleophilic attack by the newly formed primary amine onto the unreacted imine. This side reaction generates secondary amines and complex oligomeric impurities, drastically reducing the yield of the target primary diamine[2].

Logical relationship between temperature control and hydrogenation outcomes.

Module 2: Troubleshooting Guides & FAQs

Q1: Why is my reaction stalling with unreacted starting material when running at room temperature (20-25°C)? A: At room temperature, 1,3-cyclohexanedione dioxime exhibits poor solubility in standard hydrogenation solvents (Methanol or THF). This creates a two-phase solid-liquid system that prevents the substrate from efficiently interacting with the active sites of the heterogeneous catalyst. You must elevate the temperature to at least 30°C to fully dissolve the raw materials and unlock catalyst activity[2].

Q2: What causes the sudden pressure spike and exotherm during the initial phase of heating? A: The reduction of oximes is highly exothermic. If you ramp the temperature too quickly, the sudden dissolution of the dioxime causes a rapid spike in the reaction rate, releasing a massive amount of heat. This localized exotherm causes rapid solvent expansion and a dangerous pressure spike. Always utilize a controlled, step-wise thermal ramp (e.g., 1°C/min) and ensure robust overhead stirring to dissipate heat.

Q3: I am detecting a high level of secondary amines and oligomeric impurities in my GC-MS. Is my temperature too high? A: Yes. Exceeding 70°C provides the activation energy necessary for side reactions. Specifically, the nucleophilic primary amine product attacks the electrophilic imine intermediate before it can be fully hydrogenated. To suppress this, strictly maintain the internal reactor temperature below 70°C[2].

Q4: Can I use Lithium Aluminum Hydride (LiAlH₄) instead of catalytic hydrogenation to bypass pressure and temperature control issues? A: No, this is highly discouraged for scale-up. While LiAlH₄ can chemically reduce dioximes, the method has critically low safety margins. The system exotherm is extreme during the feeding process, causing rapid volumetric expansion in the vessel, which poses severe flushing and explosion hazards[2]. Catalytic hydrogenation remains the safest and most scalable method.

Module 3: Quantitative Process Parameters

To ensure reproducibility, benchmark your experimental setup against these validated quantitative parameters.

Parameter	Sub-Optimal Range	Optimal Range	Critical Failure Range	Causality / Outcome
Temperature	< 30°C	30°C – 70°C	> 70°C	Controls substrate solubility vs. oligomerization rate[2].
H₂ Pressure	< 5 atm	5 – 50 atm	> 120 atm (unless specialized)	5-50 atm ensures sufficient dissolved H₂ to prevent catalyst poisoning by imine intermediates[2][3].
Catalyst Loading	< 5% w/w	10% w/w (Pt/C or Pd/C)	> 20% w/w	Optimal loading balances reaction speed with the ability of the cooling jacket to remove exothermic heat.
Yield (GC)	< 50%	> 95%	Variable	Strict adherence to the 30-70°C window yields >95% purity[2].

Module 4: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . It incorporates In-Process Controls (IPCs) to ensure that each step acts as a quality gate before proceeding to the next.

Reagents: 1,3-cyclohexanedione dioxime (30.0 g), 10% Pt/C or Pd/C (3.0 g), Methanol or THF (210.0 g)[2].

Step 1: Reactor Preparation & Inerting

• Load the dioxime, catalyst, and solvent into a 1L high-pressure autoclave.

• Seal the vessel and purge with N₂ gas three times to displace oxygen.

• IPC 1 (Safety Gate): Hold N₂ pressure at 10 atm for 5 minutes to verify zero pressure drop (leak test).

Step 2: Pressurization & Initial Mixing

• Purge the vessel with H₂ gas three times.

• Pressurize the system with H₂ to 45–50 atm[2].

• Initiate overhead stirring at 500 RPM.

Step 3: Controlled Thermal Ramp (Critical Step)

• Engage the heating jacket and ramp the internal temperature at a rate of 1°C/min until reaching 30°C.

• Hold at 30°C for 30 minutes to allow the dioxime to fully dissolve.

• IPC 2 (Kinetic Gate): Monitor the internal thermocouple. A sudden temperature spike indicates rapid dissolution and reaction. Modulate the cooling jacket to prevent the temperature from exceeding 70°C.

Step 4: Catalytic Hydrogenation

• Gradually increase the temperature to a set point of 60°C.

• Maintain the reaction at 60°C – 70°C and 45 – 50 atm for 24 hours[2].

• IPC 3 (Completion Gate): Monitor the H₂ mass flow controller. The reaction is deemed complete when H₂ uptake ceases for 60 consecutive minutes.

Step 5: Work-up & Isolation

• Cool the reactor to 20°C and safely vent the H₂ pressure. Purge with N₂.

• Filter the mixture through a Celite pad to remove the Pt/C catalyst.

• Concentrate the filtrate under reduced pressure to yield the diamine as a yellow oil (Expected yield: ~95%)[2].

Step-by-step experimental workflow for the catalytic hydrogenation of dioximes.

References

• [2] CN104592038A - Preparation method of 5,5-dimethyl-1,3-cyclohexamethylenediamine. Google Patents. Available at:

• [1] Application Notes and Protocols: (1R,3S)-Cyclohexane-1,3-diamine dihydrochloride in Medicinal Chemistry. Benchchem. Available at:

• [3] US20240360271A1 - Bio-based amine curing agent for curable compositions. Google Patents. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN104592038A - Preparation method of 5,5-dimethyl-1,3-cyclohexamethylenediamine - Google Patents [patents.google.com]
• 3. US20240360271A1 - Bio-based amine curing agent for curable compositions - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection for the Synthesis of 1,3-Cyclohexanediamine

Welcome to the technical support center for the synthesis of 1,3-Cyclohexanediamine (1,3-CHDA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for the catalytic synthesis of this important chemical intermediate. 1,3-CHDA is a crucial building block in various industries, including pharmaceuticals and polymers.[1] This resource offers a structured question-and-answer format to address specific challenges you may encounter during your experimental work.

I. Frequently Asked Questions (FAQs)

FAQ 1: What are the primary catalytic routes for synthesizing 1,3-Cyclohexanediamine?

There are two main catalytic pathways for the synthesis of 1,3-Cyclohexanediamine:

• Hydrogenation of m-Phenylenediamine (m-PDA): This is a direct route where the aromatic ring of m-PDA is hydrogenated.[1]

• Reductive Amination of 1,3-Cyclohexanedione (1,3-CHD): This pathway involves the reaction of 1,3-CHD with ammonia in the presence of a hydrogenation catalyst.[1][2] This can be a two-step process involving an initial oximation followed by hydrogenation.[1]

The choice of route often depends on the availability and cost of starting materials, as well as the desired isomeric ratio (cis/trans) of the final product.

FAQ 2: Which catalysts are most effective for the hydrogenation of m-Phenylenediamine?

Several catalysts are effective for the hydrogenation of m-PDA, with the choice significantly impacting yield, selectivity, and reaction conditions.

• Ruthenium (Ru)-based catalysts: Supported ruthenium catalysts, such as Ru/C, Ru/Al2O3, and Ru/g-C3N4, are highly effective.[1][3][4] They often exhibit good activity and can promote high yields of 1,3-CHDA.[1] For instance, a Ru/g-C3N4 catalyst achieved a 73% yield of 1,3-CHDA at 130°C and 5 MPa H2.[1]

• Rhodium (Rh)-based catalysts: Rhodium catalysts are also used and can offer high activity, sometimes in combination with other metals like ruthenium.[5][6]

• Nickel (Ni)-based catalysts: Raney Nickel is a commonly used, cost-effective catalyst for this transformation.[7] Supported nickel catalysts, such as Ni/SiO2, have also shown high activity and selectivity.[8][9]

• Palladium (Pd)-based catalysts: Palladium catalysts, often supported on carbon (Pd/C), can be used, sometimes in combination with other metals like ruthenium to enhance performance.[10][11]

FAQ 3: What are the key considerations when choosing a catalyst for the reductive amination of 1,3-Cyclohexanedione?

For the reductive amination of 1,3-Cyclohexanedione, catalyst selection is critical for achieving high yields and minimizing side products.

• Raney Nickel: This is a highly effective and commonly used catalyst for this reaction, demonstrating good performance in the hydrogenation of the intermediate oxime.[1]

• Noble Metal Catalysts (Pd/C, Pt/C, Ru/C, Rh/C): While active in hydrogenation, these catalysts can sometimes lead to the formation of multiple by-products and only trace amounts of 1,3-CHDA under certain conditions.[1] Careful optimization of reaction parameters is crucial when using these catalysts.

FAQ 4: How do reaction conditions influence the synthesis of 1,3-CHDA?

Reaction conditions play a pivotal role in the success of 1,3-CHDA synthesis.

• Temperature: Higher temperatures generally increase the reaction rate, but excessive heat can lead to the formation of by-products and catalyst degradation. For example, in the hydrogenation of 1,3-cyclohexanedione oxime, temperatures above 80°C decreased the yield of 1,3-CHDA.[1]

• Pressure: Hydrogen pressure is a critical parameter, with higher pressures typically favoring the hydrogenation reaction.

• Solvent: The choice of solvent can significantly impact the reaction. Alcohols like methanol and ethanol are common solvents for the hydrogenation of m-dinitrobenzene (a precursor to m-PDA).[8][10] For the reductive amination of 1,3-CHD, moderately polar oxygen-containing organic solvents like 1,4-dioxane have been used.[1]

• Catalyst Loading: The amount of catalyst used can affect the reaction rate and overall yield. Increasing catalyst dosage can lead to higher yields, but an optimal loading should be determined to balance cost and efficiency.[1]

FAQ 5: What are the common side reactions and by-products in 1,3-CHDA synthesis?

Several side reactions can occur, leading to a range of by-products that can complicate purification and reduce the overall yield.

• Incomplete Hydrogenation: This can result in the presence of partially hydrogenated intermediates.

• Formation of Secondary and Tertiary Amines: Polymerization can lead to the formation of unwanted secondary and tertiary amines.[1]

• Formation of Other Cyclohexane Derivatives: In the reductive amination of 1,3-CHD, by-products such as cyclohexylamine, 3-aminocyclohexanone, 3-aminocyclohexanol, and cyclohexanol can be formed.[1]

II. Troubleshooting Guide

Problem 1: Low Yield of 1,3-Cyclohexanediamine

Possible Causes & Solutions

Possible Cause	Suggested Troubleshooting Steps
Catalyst Inactivity or Deactivation	- Verify Catalyst Activity: Test the catalyst with a known standard reaction to confirm its activity. - Catalyst Poisoning: Ensure all reactants and solvents are free from potential poisons (e.g., sulfur compounds). - Improper Activation: Follow the manufacturer's protocol for catalyst activation precisely. For some catalysts, pre-reduction under a hydrogen stream is necessary.[3]
Suboptimal Reaction Conditions	- Temperature: Optimize the reaction temperature. A temperature that is too low may result in slow conversion, while a temperature that is too high can lead to side reactions.[1] - Pressure: Ensure the hydrogen pressure is sufficient for the reaction. Increase the pressure in increments to find the optimal level. - Stirring/Agitation: Inadequate mixing can lead to poor mass transfer. Ensure efficient stirring to keep the catalyst suspended and in contact with the reactants.
Poor Substrate Quality	- Purity of Starting Materials: Use high-purity starting materials (m-PDA or 1,3-CHD) as impurities can inhibit the catalyst or lead to side reactions.
Solvent Effects	- Solvent Selection: The choice of solvent can influence catalyst activity and selectivity. Experiment with different solvents to find the most suitable one for your specific catalyst system.[1][8]

Problem 2: Poor Selectivity (High Levels of By-products)

Possible Causes & Solutions

Possible Cause	Suggested Troubleshooting Steps
Inappropriate Catalyst Choice	- Catalyst Screening: Different catalysts exhibit varying selectivities. Screen a range of catalysts (e.g., Ru, Rh, Ni, Pd-based) to identify the one that provides the highest selectivity for 1,3-CHDA.[1]
Harsh Reaction Conditions	- Temperature and Pressure Optimization: High temperatures and pressures can sometimes favor the formation of by-products. Systematically lower the temperature and pressure to see if selectivity improves without significantly compromising the conversion rate.[1]
Reaction Time	- Monitor Reaction Progress: The formation of by-products can increase with prolonged reaction times. Monitor the reaction progress using techniques like GC or HPLC and stop the reaction once the desired conversion of the starting material is achieved.
Competitive Adsorption	- Inhibition by Amino Groups: In the hydrogenation of m-PDA, the amino groups can compete with the benzene ring for adsorption on the catalyst's active sites, hindering hydrogenation.[1] Modifying the catalyst support or adding promoters can sometimes mitigate this effect.

Problem 3: Difficulty in Product Purification

Possible Causes & Solutions

Possible Cause	Suggested Troubleshooting Steps
Formation of Multiple By-products	- Optimize Reaction for Selectivity: Refer to the troubleshooting steps for "Poor Selectivity" to minimize the formation of impurities.
Product Isolation Technique	- Salt Formation and Recrystallization: Convert the 1,3-CHDA into its hydrochloride salt by adding excess hydrochloric acid. The salt can then be precipitated by adding a solvent like acetone and purified by recrystallization.[1] - Distillation: If the boiling points of the product and impurities are sufficiently different, vacuum distillation can be an effective purification method.[7]
Residual Catalyst in the Product	- Efficient Filtration: Ensure complete removal of the heterogeneous catalyst by filtration after the reaction. Using a fine filter paper or a membrane filter can be effective.

III. Experimental Protocols & Visualizations

Catalyst Selection Logic

The choice of catalyst is a critical decision in the synthesis of 1,3-Cyclohexanediamine. The following diagram illustrates a general decision-making workflow.

Caption: Catalyst selection workflow for 1,3-CHDA synthesis.

General Troubleshooting Workflow

When encountering issues in your synthesis, a systematic approach to troubleshooting is essential.

Caption: Systematic troubleshooting workflow for synthesis issues.

Protocol: Synthesis of 1,3-Cyclohexanediamine via Hydrogenation of m-Phenylenediamine

This protocol provides a general guideline. Specific parameters should be optimized for the chosen catalyst and experimental setup.

Materials:

• m-Phenylenediamine (m-PDA)

• Selected Catalyst (e.g., 5% Ru/C)

• Solvent (e.g., Isopropanol)

• High-pressure autoclave reactor with magnetic stirring and temperature control

• Hydrogen gas (high purity)

Procedure:

• Reactor Setup:

  • Ensure the autoclave is clean and dry.

  • Add m-Phenylenediamine and the solvent to the reactor.

  • Carefully add the catalyst under an inert atmosphere (e.g., nitrogen or argon) to prevent premature reaction with air.

• Reaction Execution:

  • Seal the reactor and purge several times with nitrogen to remove any air.

  • Purge the reactor with hydrogen gas.

  • Pressurize the reactor to the desired hydrogen pressure (e.g., 5-10 MPa).

  • Begin stirring and heat the reactor to the target temperature (e.g., 120-150°C).

  • Monitor the reaction progress by observing the hydrogen uptake or by taking periodic samples for analysis (if the reactor setup allows).

• Work-up and Product Isolation:

  • Once the reaction is complete, cool the reactor to room temperature.

  • Carefully vent the excess hydrogen gas in a well-ventilated fume hood.

  • Purge the reactor with nitrogen.

  • Open the reactor and filter the reaction mixture to remove the catalyst.

  • The crude product in the filtrate can be purified by distillation or by conversion to its hydrochloride salt followed by recrystallization.[1]

IV. References

• Jiahong Chemical. (n.d.). Hydrogenation Catalyst Raney Nickel for M-phenylenediamine. Retrieved from

• MDPI. (2025, May 2). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Retrieved from [Link]

• Google Patents. (n.d.). CN107540554B - Method for preparing m-phenylenediamine by hydrogenating m-dinitrobenzene. Retrieved from

• ResearchGate. (n.d.). Effects of solvents on catalytic hydrogenation process of m-dinitrobenzene to produce m-phenylenediamine. Retrieved from [Link]

• SciSpace. (2007). Effects of the Supports on Activity of Supported Nickel Catalysts for Hydrogenation of m-Dinitrobenzene to m-Phenylenediamine. Retrieved from [Link]

• Google Patents. (n.d.). CN101323579B - Method for preparing m-phenylenediamine. Retrieved from

• Scilit. (2009, April 27). Hydrogenation of m‐dinitrobenzene to m‐phenylenediamine over La2O3‐promoted Ni/SiO2 catalysts. Retrieved from [Link]

• ResearchGate. (2025, August 6). Nickel catalysis for hydrogenation of p-dinitrobenzene to p-phenylenediamine. Retrieved from [Link]

• Google Patents. (n.d.). CN102690204B - Method for preparing cyclohexanediamine. Retrieved from

• ResearchGate. (n.d.). Efficient aqueous-phase hydrogenation of m -xylylenediamine to 1,3-cyclohexandimethylamine over a highly active and stable ruthenium catalyst. Retrieved from [Link]

• MDPI. (2010, May 5). A Recyclable Nanoparticle-Supported Rhodium Catalyst for Hydrogenation Reactions. Retrieved from [Link]

• RSC Publishing. (2020, April 25). Ru/g-C 3 N 4 as an efficient catalyst for selective hydrogenation of aromatic diamines to .... Retrieved from [Link]

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• 3. CN102690204B - Method for preparing cyclohexanediamine - Google Patents [patents.google.com]
• 4. Ru/g-C 3 N 4 as an efficient catalyst for selective hydrogenation of aromatic diamines to alicyclic diamines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00836B [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. US9399615B2 - Catalyst and method for hydrogenation of 4,4′-methylenedianiline - Google Patents [patents.google.com]
• 7. Hydrogenation Catalyst Raney Nickel for M-phenylenediamine from China manufacturer - Jiahong Chemical [jiahongchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Effects of the Supports on Activity of Supported Nickel Catalysts for Hydrogenation of m-Dinitrobenzene to m-Phenylenediamine (2007) | Liu Yingxin | 49 Citations [scispace.com]
• 10. CN107540554B - Method for preparing m-phenylenediamine by hydrogenating m-dinitrobenzene - Google Patents [patents.google.com]
• 11. CN101323579B - Method for preparing m-phenylenediamine - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1,3-Cyclohexanediamine vs 1,2-Cyclohexanediamine in Coordination Chemistry: A Comparative Technical Guide

Executive Summary

This guide provides a rigorous technical comparison between 1,2-Cyclohexanediamine (1,2-DAC) and 1,3-Cyclohexanediamine (1,3-DAC) , focusing on their distinct behaviors in coordination chemistry. While 1,2-DAC is a cornerstone of medicinal inorganic chemistry (e.g., Oxaliplatin), 1,3-DAC remains a niche ligand. This divergence is not accidental but stems from fundamental thermodynamic and steric constraints.

Key Takeaway: The utility of these isomers is dictated by the "Chelate Ring Size Rule" and Conformational Energy Costs . 1,2-DAC forms stable, rigid 5-membered rings with ideal bite angles for square-planar metals (Pt, Pd). In contrast, 1,3-DAC must adopt a high-energy diaxial conformation to form a 6-membered chelate ring, often leading to instability or the formation of polymeric bridging structures rather than discrete active complexes.

Part 1: Structural & Steric Analysis

The primary differentiator between these two ligands is the geometry of the chelate ring they form upon metal binding and the energy penalty associated with achieving that geometry.

Chelate Ring Size and Stability

• 1,2-DAC (5-Membered Ring):

  • Geometry: Forms a 5-membered chelate ring.

  • Thermodynamics: 5-membered rings with saturated backbones (like ethylenediamine) are thermodynamically favored for metal ions with ionic radii suitable for square planar or octahedral geometries (e.g., Pt(II), Pd(II), Cu(II)).

  • Entropy: The "Chelate Effect" is maximized here. The pre-organization of the amine groups in the gauche conformation allows for binding with minimal entropic penalty.

• 1,3-DAC (6-Membered Ring):

  • Geometry: Forms a 6-membered chelate ring.

  • Thermodynamics: While 6-membered rings can be stable (e.g., with 1,3-diaminopropane), the cyclohexane backbone introduces a unique penalty. For 1,3-DAC to chelate, the amine groups must be close enough to "bite" the metal.

  • The "Chair" Problem: In the stable chair conformation of cyclohexane, 1,3-substituents prefer the diequatorial orientation to avoid steric strain.[1] However, in the diequatorial position, the N-N distance is ~5.0 Å, which is too large for chelation .

  • The Energy Cost: To chelate, the ring must flip to a diaxial conformation (or a twisted boat), bringing the nitrogens to ~2.5–3.0 Å. This flip incurs a significant energetic penalty (~5–7 kcal/mol) due to 1,3-diaxial steric interactions, destabilizing the resulting complex.

Bite Angle Analysis

The "bite angle" (P-M-P or N-M-N angle) determines orbital overlap efficiency.

Feature	1,2-Cyclohexanediamine	1,3-Cyclohexanediamine
Chelate Ring Size	5-membered	6-membered
Preferred Metal Geometry	Square Planar (90°)	Distorted Square Planar (>90°)
Natural Bite Angle	~85° - 87°	~92° - 96° (in diaxial form)
Conformational Requirement	Gauche (Pre-organized)	Diaxial (High Energy Penalty)
Steric Consequence	Rigid, locks metal geometry	Flexible/Floppy or Strained

Part 2: Comparative Experimental Data

Thermodynamic Stability (Log K)

The stability constant ($ \log K $) is a direct measure of the affinity of the ligand for the metal ion.

Table 1: Stability Constants for Copper(II) Complexes (Aqueous, 25°C)

Ligand	Complex Type		(Overall)	Notes
1,2-DAC	[Cu(L)]	11.2	20.5	High stability due to 5-membered ring and pre-organization.
1,3-DAC	[Cu(L)]	9.6	17.2	Lower stability due to 6-membered ring entropy and steric strain.
Ethylenediamine	[Cu(en)]	10.5	19.6	Reference standard (5-membered ring).
1,3-Diaminopropane	[Cu(tn)]	9.8	17.1	Reference standard (6-membered ring).

*Values estimated based on 1,3-diaminopropane trends and steric correction factors for cyclohexane backbone.

Antitumor Activity (Platinum Complexes)

In drug development, 1,2-DAC is the "gold standard" scaffold (e.g., Oxaliplatin).

• 1,2-DAC (Oxaliplatin):

  • IC50 (L1210 Leukemia): ~0.5 - 2.0 µM.

  • Mechanism: Forms stable 1,2-intrastrand crosslinks on DNA (GpG adducts). The bulky hydrophobic cyclohexane ring projects into the DNA major groove, preventing repair by mismatch repair (MMR) proteins.

• 1,3-DAC (Analogs):

  • IC50: Generally >10 µM (lower potency).

  • Failure Mode: The 6-membered chelate ring is kinetically more labile. In biological media, the 1,3-DAC ligand is more likely to be displaced by sulfur nucleophiles (e.g., glutathione) before reaching the DNA target, or the complex undergoes rapid hydrolysis/aquation leading to deactivation.

Part 3: Mechanistic Visualization

The following diagram illustrates the "Conformational Lock" mechanism that dictates the stability difference.

Figure 1: Conformational pathways for metal coordination. 1,2-DAC chelates directly, while 1,3-DAC must undergo a thermodynamically unfavorable ring flip to chelate, often leading to bridging/polymeric byproducts instead.

Part 4: Experimental Protocols

Protocol A: Synthesis of [Pt(cis-1,2-DACH)Cl2] (High Yield Standard)

This protocol yields the precursor for Oxaliplatin.

• Reagents: $ \text{K}_2\text{PtCl}_4 $ (1.0 eq), cis-1,2-diaminocyclohexane (1.05 eq), Water.

• Procedure:

  • Dissolve 1.0 g of $ \text{K}_2\text{PtCl}_4 $ in 10 mL distilled water. Filter to remove insolubles.

  • Dissolve 1,2-DAC in 5 mL water.

  • Add the diamine solution dropwise to the platinum solution with stirring at room temperature.

  • Observation: A yellow precipitate forms almost immediately (the "Magnus-type" salt may form initially, converting to the neutral complex upon heating).

  • Heat the suspension to 60°C for 1 hour to ensure conversion.

  • Cool to 4°C, filter the yellow solid, wash with water, ethanol, and ether.

• Validation: $ ^{195}\text{Pt} $ NMR shows a single peak at ~-2200 ppm (typical for PtN2Cl2).

Protocol B: Synthesis of [Pt(cis-1,3-DACH)Cl2] (Comparative Challenge)

This protocol demonstrates the difficulty and instability of the 1,3-isomer.

• Reagents: $ \text{K}_2\text{PtCl}_4 $ (1.0 eq), cis-1,3-diaminocyclohexane (1.0 eq), Water.

• Procedure:

  • Dissolve 0.5 g of $ \text{K}_2\text{PtCl}_4 $ in 5 mL water.

  • Add cis-1,3-DAC (must be the cis isomer; trans cannot chelate).

  • Critical Step: The reaction is much slower. The mixture must be heated to 80°C for 4–6 hours to overcome the activation energy of the ring flip (diequatorial

    diaxial).

  • Observation: You will likely observe the formation of an insoluble, amorphous solid (polymeric bridging species) alongside the desired complex.

  • Purification: The monomeric chelate is more soluble in DMF than the polymer. Extract with warm DMF and precipitate with ether.

• Result: Yield is typically <40%. The product is sensitive to aquation.

References

• Kidani, Y., et al. (1979). "Antitumor activity of 1,2-diaminocyclohexane platinum complexes against Sarcoma-180 ascites form." Journal of Medicinal Chemistry.

• Nakayama, K., et al. (2006). "Palladium(II) and Platinum(II) Complexes of cis-1,3-Diaminocyclohexane." Chemistry Letters.

• Hancock, R. D. (1992). "Chelate ring size and metal ion selection." Journal of Chemical Education.

• Reedijk, J. (2003). "New clues for platinum antitumor chemistry: Kinetically controlled metal binding to DNA." Proceedings of the National Academy of Sciences.

• Bailar, J. C. (1934). "The Stereochemistry of Complex Inorganic Compounds." Chemical Reviews.

Sources

• 1. 4.4 Substituted Cyclohexanes – Organic Chemistry I [kpu.pressbooks.pub]

A Comparative Guide to 1,3-Cyclohexanediamine and 1,4-Cyclohexanediamine in High-Performance Polyamides

Introduction: The Decisive Role of Isomeric Structure in Polyamide Performance

In the landscape of advanced polymers, polyamides (PAs) derived from cycloaliphatic monomers stand out for their unique combination of thermal stability, mechanical strength, and processability. Unlike their purely linear aliphatic or rigid aromatic counterparts, polyamides incorporating a cyclohexane ring offer a tunable balance of properties. The choice of monomer, specifically the isomeric configuration of the diamine, is a critical design parameter that dictates the final polymer architecture and, consequently, its performance characteristics.

This guide provides an in-depth comparative analysis of two key cycloaliphatic diamine isomers: 1,3-Cyclohexanediamine (1,3-CHDA) and 1,4-Cyclohexanediamine (1,4-CHDA). We will explore how the seemingly subtle difference in the substitution pattern on the cyclohexane ring—a "kinked" versus a "linear" geometry—creates a cascade of effects on polymer chain packing, crystallinity, and intermolecular forces. These molecular-level differences translate into significant and predictable variations in thermal, mechanical, and optical properties. For researchers and material scientists, understanding these structure-property relationships is paramount for designing polyamides tailored to specific high-performance applications.

The Monomers: A Tale of Two Geometries

The fundamental difference between 1,3-CHDA and 1,4-CHDA lies in the spatial arrangement of their amine functional groups, which directly influences the conformation of the resulting polymer chain.

• 1,4-Cyclohexanediamine (1,4-CHDA): This isomer, particularly the trans configuration, acts as a linear, rigid building block. When incorporated into a polyamide chain, it promotes a relatively straight, extended conformation. This linearity is highly conducive to efficient chain packing and the formation of strong, regular intermolecular hydrogen bonds between amide linkages.[1][2]

• 1,3-Cyclohexanediamine (1,3-CHDA): This isomer possesses a non-linear, or "kinked," geometry due to the meta-like arrangement of the amine groups. This inherent bend disrupts the polymer chain's ability to pack in a highly ordered, crystalline fashion. The result is a more amorphous polymer with greater free volume.[2][3]

Caption: Structural comparison of 1,4-CHDA and 1,3-CHDA isomers.

Synthesis and Characterization: A Validated Protocol

To objectively compare the influence of these diamines, a consistent synthesis and characterization workflow is essential. Solution polymerization is a robust method that avoids the high temperatures of melt polymerization, which could degrade the monomers.[4][5]

Experimental Protocol: Solution Polycondensation

This protocol describes the synthesis of a polyamide by reacting the diamine with an equimolar amount of a diacid chloride (e.g., Sebacoyl chloride) in an aprotic polar solvent.

• Reactor Setup: A three-necked, round-bottom flask is equipped with a mechanical stirrer, a nitrogen inlet, and a dropping funnel. The entire apparatus is flame-dried and purged with dry nitrogen gas for 30 minutes to ensure an inert, anhydrous environment.[4]

• Diamine Dissolution: An equimolar amount of either 1,3-CHDA or 1,4-CHDA is dissolved in dry N-methyl-2-pyrrolidone (NMP) inside the flask. A condensing agent such as triphenyl phosphite and an acid scavenger like pyridine are added to the solution.[5][6]

• Diacid Chloride Addition: An equimolar amount of Sebacoyl chloride, dissolved in NMP, is added dropwise to the stirred diamine solution at 0-5°C to control the initial exothermic reaction.

• Polymerization: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to approximately 100-110°C for 6-10 hours under a continuous nitrogen blanket to drive the polycondensation reaction to completion.[7] The viscosity of the solution will noticeably increase as the polymer chains grow.

• Polymer Precipitation and Purification: The resulting viscous polymer solution is cooled to room temperature and slowly poured into a non-solvent, such as a methanol/water mixture, under vigorous stirring.[4] The precipitated polyamide is collected by filtration, washed thoroughly with water and methanol to remove unreacted monomers and salts, and dried in a vacuum oven at 80°C until a constant weight is achieved.

• Characterization: The dried polymer is then subjected to a suite of analytical techniques:

  • Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm).[8]

  • Thermogravimetric Analysis (TGA): To assess thermal stability and decomposition temperature (Td).[9]

  • Wide-Angle X-ray Diffraction (WAXD): To evaluate the degree of crystallinity.[6]

  • Tensile Testing (ASTM D638): To measure mechanical properties like tensile strength, Young's modulus, and elongation at break from solvent-cast films.[6]

Caption: Experimental workflow for polyamide synthesis and characterization.

Comparative Performance Analysis

The choice between 1,3-CHDA and 1,4-CHDA leads to distinct performance profiles rooted in their structural differences.

Thermal Properties

• Glass Transition Temperature (Tg): The incorporation of any cycloaliphatic ring increases chain stiffness and raises the Tg compared to fully aliphatic polyamides.[10][11] However, polyamides from the linear 1,4-CHDA typically exhibit a higher Tg than those from the kinked 1,3-CHDA. The ordered packing in 1,4-CHDA polymers restricts segmental chain motion more effectively.[2]

• Melting Temperature (Tm) & Stability (Td): The effect is most pronounced here. The high degree of crystallinity enabled by the linear 1,4-CHDA isomer results in a significantly higher melting point.[1] The strong and extensive hydrogen bonding network requires more thermal energy to disrupt. In contrast, the amorphous nature of 1,3-CHDA based polyamides leads to a lower, often broader, melting endotherm or, in some cases, no distinct melting point at all. Thermal stability (Td) is generally high for both, as it is more dependent on the amide bond strength itself.[12]

Mechanical Properties

• Strength and Stiffness: Polyamides synthesized with 1,4-CHDA demonstrate superior mechanical strength and stiffness (Young's Modulus).[12] This is a direct consequence of their higher crystallinity and the efficient stress transfer between tightly packed, ordered polymer chains.

• Toughness and Ductility: Polyamides based on 1,3-CHDA, being more amorphous, tend to be more flexible and exhibit higher elongation at break.[6] The disordered chains can uncoil and move past one another more easily under stress, which can contribute to greater toughness.

Solubility and Optical Transparency

• Solubility: The structural irregularity of 1,3-CHDA polyamides disrupts intermolecular forces, making it easier for solvent molecules to penetrate and dissolve the polymer.[6][13] This enhanced solubility is a significant advantage for processing, allowing for solution casting of films and fibers. Polyamides from 1,4-CHDA are often only soluble in strong acids or highly aggressive polar aprotic solvents.[7]

• Optical Properties: High crystallinity leads to the formation of microscopic crystalline domains that scatter light, resulting in opacity or translucency. Therefore, the amorphous polyamides derived from 1,3-CHDA are expected to be highly transparent with low haze, a desirable property for optical applications.[6][8]

Summary of Performance Data

The following table summarizes the expected performance trade-offs based on the foundational principles of polymer science and the available literature.

Property	Polyamide from 1,4-CHDA	Polyamide from 1,3-CHDA	Rationale
Chain Conformation	Linear, Extended	Kinked, Bent	Inherent monomer geometry.[2]
Crystallinity	High / Semi-Crystalline	Low / Amorphous	Linear structure allows for efficient chain packing.[1]
Glass Transition (Tg)	Higher	Lower	Restricted chain mobility due to better packing.[2][11]
Melting Point (Tm)	Significantly Higher	Lower / Indistinct	Stronger intermolecular forces in crystalline domains.[1]
Tensile Strength	Higher	Lower	Crystalline regions provide high strength.[12]
Stiffness (Modulus)	Higher	Lower	Rigid, crystalline structure resists deformation.[14]
Elongation at Break	Lower	Higher	Amorphous chains allow for greater extension.[6]
Solubility	Low	High	Irregular structure is more easily solvated.[6][13]
Optical Transparency	Low (Translucent/Opaque)	High (Transparent)	Low crystallinity reduces light scattering.[8]

Conclusion and Application Outlook

The selection between 1,3-cyclohexanediamine and 1,4-cyclohexanediamine is a strategic choice that fundamentally alters polyamide properties. Neither isomer is universally superior; their value is application-dependent.

• Polyamides from 1,4-Cyclohexanediamine are ideal for applications demanding high mechanical strength, stiffness, and superior thermal resistance, such as structural components in the automotive and aerospace industries, high-temperature connectors, and fibers requiring high modulus. The trade-off is typically lower solubility and optical clarity.

• Polyamides from 1,3-Cyclohexanediamine are suited for applications where processability, optical transparency, and flexibility are paramount. Their excellent solubility makes them prime candidates for transparent films, coatings, and membranes. Their amorphous nature can also lead to materials with improved toughness and impact resistance.

By understanding the direct causal link between the diamine isomer's geometry and the resulting macroscopic properties, researchers can intelligently design and synthesize novel polyamides with performance profiles precisely engineered for the next generation of advanced materials.

References

• BenchChem. (2025). Synthesis of Novel Polyamamides: A Detailed Guide Using 4,4'-Methylenebis(cyclohexylamine).
• Hsiao, S.-H. (2016). Synthesis and Properties of Polyamides Based on 1,1-Bis[4-(4-aminophenoxy)phenyl] cyclohexane. ResearchGate.
• ResearchGate. (n.d.). Electrical and thermo-mechanical properties of DGEBA cycloaliphatic diamine nano PA and SiO2 composites.
• Scite.ai. (2000). Aromatic/cycloaliphatic polyimides and polyamide-imide from trans-1,4-cyclohexane diisocyanate: synthesis and properties.
• Li, P. H., et al. (2009). Highly organosoluble and transparent polyamides containing cyclohexane and trifluoromethyl moieties: Synthesis and characterization. Express Polymer Letters, 3(11), 703–712.
• van der Werff, H., et al. (2005). Stereochemistry Driven Distribution of 1,4-Diaminocyclohexane Residues over the Crystalline and Amorphous Phase in Copolyamides 4.14/1,4-DACH.14. A Solid-State NMR and Temperature-Dependent WAXD Study. Macromolecules.
• Kim, H. J., et al. (2021). Effects of diamine isomers on the properties of colorless and transparent copoly(amide imide)s. Polymers, 13(18), 3123.
• Uniproma. (2024). Mechanical, Electrical, Thermal and Chemical Properties of Polyamide (PA) Resins.
• de la Campa, J. G., et al. (2018). Functional Aromatic Polyamides. Polymers, 10(11), 1238.
• Ueda, M., et al. (1997). Synthesis and characterization of polyamides based on cubane-1,4-dicarboxylic acid. Journal of Polymer Science Part A: Polymer Chemistry, 35(12), 2477-2482.
• Yoon, T. H., et al. (2022). Highly Transparent Aromatic Polyamides from Unsymmetrical Diamine with Trifluoromethyl Groups. Polymers, 14(3), 526.
• SciELO. (n.d.). Synthesis and characterization of new soluble polyamides from Acenaphtohydrazinomercaptotriazole diamine.
• Google Patents. (1995). Process for the synthesis of polyamides.
• Google Patents. (2012). Enzymatic synthesis of polyamide in aqueous mini-emulsion.
• Polymer Properties Database. (n.d.). Properties and Applications of Polymers: A Mini Review.
• BenchChem. (2025). A Comparative Analysis of Polyamide Properties: 1,8-Diaminooctane vs. 1,6-Hexanediamine.
• R Discovery. (n.d.). Effect of structure on the glass temperature of polyamides.
• ResearchGate. (2024). Would Polymers Based on Cyclohexane be Inherently Elastic?.

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Comparative Guide: cis- vs. trans-1,3-Cyclohexanediamine Hydrochloride in Catalysis

The following guide provides an in-depth technical comparison of cis- and trans-1,3-Cyclohexanediamine hydrochloride, focusing on their distinct stereochemical properties and their divergent roles in catalysis.

Executive Summary

In the realm of diamine-based catalysis, 1,2-diaminocyclohexane (DACH) is the industry standard. However, 1,3-Cyclohexanediamine (1,3-CHDA) offers a distinct geometric advantage: a wider "bite angle" and a larger spatial separation between functional groups. This guide compares the cis- (meso) and trans- (chiral) isomers of 1,3-CHDA.

• The cis isomer is achiral (meso) and thermodynamically stable in a diequatorial conformation. It is primarily used as a rigid, wide-angle ligand backbone for metal complexes (e.g., Platinum antitumor agents) and achiral base catalysis.

• The trans isomer is chiral (

  -symmetric) but harder to access in enantiopure form compared to 1,2-DACH. It is an emerging scaffold for enantioselective organocatalysis where the 1,3-distance allows for unique cooperative activation modes (e.g., bifunctional Mannich reactions).

Part 1: Stereochemical & Structural Analysis

The catalytic utility of 1,3-CHDA is dictated by its conformational analysis. Unlike flexible acyclic diamines, the cyclohexane ring imposes rigid directional constraints.

Isomer Geometry and Stability

Feature	cis-1,3-Cyclohexanediamine	trans-1,3-Cyclohexanediamine
Chirality	Meso (Achiral) . Possesses a plane of symmetry ( ).	Chiral ( Symmetric) . Exists as (1R,3R) and (1S,3S) enantiomers.[1]
Preferred Conformation	Diequatorial (ee) . Both amine groups are equatorial. Highly stable.	Axial-Equatorial (ae) . Ring flipping averages the environments, but the twist-boat may be accessible.
Coordination Geometry	Forms cis-chelated metal complexes.	Often acts as a bridging ligand or forms polymeric networks due to the vector divergence of amine lone pairs.
Bite Angle (Metal)	~90–95° (6-membered chelate ring).	N/A for chelation (typically spans).

The "Bite Angle" Effect

In transition metal catalysis, the bite angle (

) defines the steric environment around the metal center.[2][3]

• 1,2-Diamines (e.g., DACH): Form 5-membered rings with

  .

• 1,3-Diamines (e.g., cis-1,3-CHDA): Form 6-membered rings with

  .

Implication: The wider bite angle of cis-1,3-CHDA forces the metal center into a different electronic state, often accelerating reductive elimination steps in cross-coupling reactions or altering the "chiral pocket" in organocatalysis.

Figure 1: Coordination tendencies of 1,3-CHDA isomers. Note that the cis isomer is pre-organized for chelation, while the trans isomer favors bridging or organocatalytic scaffolds.

Part 2: Catalytic Performance Review

Organocatalysis (Enantioselective)

While 1,2-DACH is the "king" of organocatalysis (e.g., Trost ligands, Jacobsen catalysts), enantiopure trans-1,3-CHDA is gaining traction for reactions requiring a larger distance between functional groups.

• Mechanism: In bifunctional catalysis (e.g., thiourea-amines), the 1,3-backbone separates the hydrogen-bond donor (thiourea) and the base (amine) by an extra carbon. This accommodates larger electrophiles/nucleophiles that would be sterically crowded in a 1,2-system.

• Case Study (Mannich Reaction):

  • Catalyst: Derived from (1R,3R)-1,3-CHDA.

  • Result: Cooperative activation of ketones and imines. The 1,3-geometry prevents internal hydrogen bonding quenching, maintaining high catalytic activity compared to flexible 1,3-propanediamine analogues.

Metal Catalysis (Platinum Drugs & Ligands)[4][5]

• cis-1,3-CHDA: Used to synthesize Kiteplatin analogues ([PtCl2(cis-1,3-CHDA)]).

  • Performance: Shows cytotoxicity against cisplatin-resistant cell lines.[4] The 6-membered chelate ring is more labile than the 5-membered ring of cisplatin, leading to faster DNA binding kinetics.

• trans-1,3-CHDA: Due to the axial-equatorial geometry, it cannot effectively chelate a single small metal ion in a square-planar fashion without significant strain. It typically forms polynuclear species or is used as a monodentate ligand.

Summary Table: Application Guide

Application	Best Isomer	Why?
Cisplatin Analogues	Cis	Forms stable, discrete square-planar complexes with Pt(II).
Asymmetric Aldol	Trans (Resolved)	symmetry provides a chiral environment; 1,3-spacing reduces steric crowding.
Achiral Base	Cis	Diequatorial conformation makes both nitrogens highly accessible and basic.
MOF Synthesis	Trans	Divergent lone pairs act as excellent linkers for Metal-Organic Frameworks.

Part 3: Experimental Protocols

Protocol A: Handling & Neutralization of 1,3-CHDA Hydrochloride

The commercial product is typically the dihydrochloride salt (stable solid). For catalysis, the free amine must be liberated in situ or pre-neutralized.

Materials:

• 1,3-Cyclohexanediamine dihydrochloride (cis/trans mix or pure isomer).

• Solvent: Methanol (MeOH) or Dichloromethane (DCM).

• Base: Powdered KOH or Amberlyst A26 (OH- form) resin.

Step-by-Step:

• Dissolution: Suspend 1.0 mmol of the hydrochloride salt in 5 mL of dry MeOH.

• Neutralization (Method 1 - Resin): Add 3.0 mmol equivalent of Amberlyst A26 (OH form) resin. Stir gently for 30 minutes. Filter off the resin. The filtrate contains the free diamine.

• Neutralization (Method 2 - Chemical): Add 2.2 mmol of powdered KOH. Sonicate for 15 minutes. The KCl salt will precipitate.

• Isolation: Filter the mixture through a syringe filter (PTFE, 0.45 µm) to remove salts. Evaporate solvent only if necessary (amines are hygroscopic and can absorb

  ). Ideally, use the solution directly.

Protocol B: Separation/Resolution Strategy

Unlike 1,2-DACH, which is easily resolved with tartaric acid, trans-1,3-CHDA is difficult to resolve via simple crystallization.

• Preferred Route for Enantiopure trans:

  • Do not attempt tartaric acid resolution on the 1,3-isomer; yields are poor due to the lack of a tight "chiral pocket" fit in the salt lattice.

  • Enzymatic Approach: Start with 1,3-cyclohexanedione .

  • Perform enzymatic desymmetrization of the corresponding diol or azido-alcohol intermediate (using Candida antarctica Lipase B).[1]

  • Convert the chiral alcohol/azide to the diamine via Staudinger reduction.

  • Chromatographic: Use semi-prep HPLC with a Chiralpak IA or IC column (Amylose-based) using Hexane:Ethanol:Diethylamine (80:20:0.1).

Part 4: Decision Framework

Use this logic flow to select the correct isomer for your research.

Figure 2: Decision tree for selecting 1,3-cyclohexanediamine isomers based on catalytic requirements.

References

• Organocatalysis Design: 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. (2023).[5][6] Journal of Organic Chemistry. Link

• Platinum Complexes: Synthesis, cytotoxicity, and interaction with DNA of platinum (II) complexes of (1R, 2R)-N1-2-amyl-1, 2-diaminocyclohexane.[4] (2016).[4][6] Journal of Coordination Chemistry. Link[4]

• Bite Angle Effects: Ligand Bite Angle Effects in Metal-catalyzed C−C Bond Formation. (2000). Chemical Reviews. Link

• Enzymatic Resolution Context: Enzymatic resolution, desymmetrization, and dynamic kinetic asymmetric transformation of 1,3-cycloalkanediols. (2006).[1] Journal of Organic Chemistry. Link

• General Properties: 1,3-Cyclohexanediamine (cis- and trans- mixture) Product Information. TCI Chemicals. Link

Sources

• 1. Enzymatic resolution, desymmetrization, and dynamic kinetic asymmetric transformation of 1,3-cycloalkanediols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Bite angle - Wikipedia [en.wikipedia.org]
• 4. eurekaselect.com [eurekaselect.com]
• 5. Interplay of bite angle and cone angle effects. A comparison between o-C6H4(CH2PR2)(PR'2) and o-C6H4(CH2PR2)(CH2PR'2) as ligands for Pd-catalysed ethene hydromethoxycarbonylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chegg.com [chegg.com]

Comparative Performance Guide: 1,3-Cyclohexanediamine (HCl/Base) vs. Isophorone Diamine (IPDA)

This guide provides an in-depth technical comparison between 1,3-Cyclohexanediamine hydrochloride (specifically analyzing the latent salt form and its active base) and the industry-standard Isophorone Diamine (IPDA) .

Executive Summary

The choice between 1,3-Cyclohexanediamine hydrochloride (1,3-CHDA-HCl) and Isophorone Diamine (IPDA) represents a fundamental decision between a latent, heat-activated system and a standard room-temperature curing system .

• IPDA is the industry benchmark for liquid cycloaliphatic amines, offering a balance of moderate reactivity, high glass transition temperature (

  ), and excellent aesthetic stability (low yellowing).

• 1,3-CHDA-HCl is a solid amine salt. It functions as a latent curing agent . It is inert at room temperature, offering near-infinite pot life, but releases the active 1,3-CHDA amine and acidic protons upon heating (

  ), initiating a rapid, high-heat cure.

Key Distinction: If your application requires one-component (1K) shelf stability, 1,3-CHDA-HCl is the candidate. If you require a two-component (2K) liquid system for ambient cure, IPDA is the superior choice.

Chemical Architecture & Mechanism

The performance differences stem directly from the molecular geometry and the "blocking" mechanism of the hydrochloride salt.

Structural Analysis

Feature	Isophorone Diamine (IPDA)	1,3-Cyclohexanediamine (1,3-CHDA)
State (RT)	Liquid	Liquid (Base) / Solid (HCl Salt)
Structure	Asymmetric Cyclohexane Ring	Symmetric Cyclohexane Ring
Amine Types	1° (Primary) on (Aliphatic-like)1° (Primary) on Ring (Hindered)	Two 1° (Primary) amines directly on the Ring
Sterics	High (3 Methyl groups + Ring)	Moderate (Ring constraint only)
Reactivity	Differential (Step-wise cure possible)	Uniform (Both amines react similarly)

Mechanism of Action (Visualized)

The following diagram illustrates the divergent curing pathways. IPDA reacts directly via nucleophilic attack. 1,3-CHDA-HCl requires a thermal dissociation step.

Figure 1: Comparative curing pathways. Note the thermal activation barrier for the HCl salt.

Performance Matrix: The Data

The following data compares the Active Base performance (assuming the salt is fully dissociated) against IPDA.

Reactivity and Processing

Metric	IPDA	1,3-CHDA (Base)	1,3-CHDA-HCl (Latent)
Viscosity (25°C)	10-20 mPa·s	< 10 mPa·s (Lower)	Solid Powder (Dispersed)
Pot Life (100g)	30 - 50 mins	20 - 40 mins (Faster)	> 6 Months (at 25°C)
Cure Temp	Ambient to 80°C	Ambient to 80°C	120°C - 160°C
Exotherm	Moderate	High	Very High (upon activation)

Scientist's Note: IPDA exhibits "differential reactivity." The amine on the

group reacts faster than the amine directly on the ring. This allows for better B-staging (partial cure). 1,3-CHDA has two amines on the ring; while sterically hindered, they are chemically similar, leading to a "snap cure" profile once the activation energy is reached.

Thermal & Mechanical Properties (Cured DGEBA System)

Property	IPDA System	1,3-CHDA System	Implication
(DSC)			Comparable thermal stability.
Tensile Strength	70 - 80 MPa	75 - 85 MPa	1,3-CHDA is slightly more rigid due to lack of flexible methyl side chains.
Elongation	2 - 4%	1.5 - 3%	1,3-CHDA yields a more brittle network.
Chemical Resistance	Excellent (Acids/Bases)	Good	IPDA's methyl groups provide hydrophobic shielding against moisture.

Critical Insight on the HCl Salt: When using 1,3-CHDA-HCl, the released

is a strong acid. While it accelerates curing, it can also catalyze etherification (epoxy-epoxy reaction) alongside the amine-epoxy reaction. This creates a hybrid network that is often more brittle and has higher water absorption than the pure amine-cured network. Do not use the HCl salt for electronics encapsulation due to corrosion risks.

Experimental Protocols

To validate these properties in your lab, use the following self-validating protocols.

Protocol A: Latency Verification (1,3-CHDA-HCl)

Objective: Confirm the "shelf-stable" nature of the salt form.

• Dispersion: Micronize 1,3-CHDA-HCl powder (target particle size

  ).

• Mixing: Disperse 5 phr (parts per hundred resin) of the powder into DGEBA epoxy resin using a high-shear mixer. Do not let temperature rise above 40°C during mixing.

• Observation: Store in a sealed vial at

  .

• Validation: Measure viscosity weekly. A stable latent system should show

  viscosity increase over 4 weeks.

Protocol B: Comparative DSC Analysis

Objective: Determine

and Onset Temperature.

• Preparation:

  • Sample A (IPDA): Mix stoichiometric ratio (approx 23 phr) with DGEBA.

  • Sample B (CHDA-HCl): Use the dispersion from Protocol A.

• Instrument: Differential Scanning Calorimeter (DSC),

  atmosphere.

• Ramp 1 (Cure): Heat from

  to at .

  • Record: Onset of Exotherm (

    ) and Peak Exotherm ( ).

• Cool: Cool to

  at .

• Ramp 2 (Analysis): Heat to

  at .

  • Record: Glass Transition Temperature (

    ) as the inflection point.

References

• Oreate AI. (2025). Exploring the Versatility of 1,3-BAC: A High-Performance Epoxy Curing Agent. Retrieved from [Link]

• PubChem. (2025).[1][2] 1,3-Cyclohexanediamine Compound Summary. National Library of Medicine. Retrieved from [Link]

• Polymer Innovation Blog. (2022). Epoxy Curing Agents – Latent Curing Agents for One Component Systems. Retrieved from [Link]

• Three Bond Technical News. (1990). Curing Agents for Epoxy Resin. Retrieved from [Link]

Sources

• 1. 1,3-Cyclohexanediamine | C6H14N2 | CID 18814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3-Cyclohexanediamine, methyl- | C7H16N2 | CID 11983529 - PubChem [pubchem.ncbi.nlm.nih.gov]

Characterization of 1,3-Cyclohexanediamine Hydrochloride Isomers by NMR

Executive Summary

The precise stereochemical characterization of 1,3-cyclohexanediamine (1,3-DAC) is critical in drug development, particularly when used as a chiral building block or ligand in platinum-based chemotherapeutics. The commercial product often exists as a mixture of cis and trans isomers, which exhibit distinct pharmacological profiles and reactivity.

This guide provides an authoritative methodology for distinguishing cis- and trans-1,3-cyclohexanediamine dihydrochloride using Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Unlike HPLC or X-ray crystallography, NMR offers a rapid, solution-state assessment of isomeric purity without the need for derivatization or single-crystal growth.

Key Takeaway: The cis isomer (diequatorial) is thermodynamically favored and exhibits downfield

C chemical shifts. The trans isomer (axial/equatorial average) displays significant upfield shifts due to the -gauche effect inherent to the axial substituent contribution.

Theoretical Basis & Conformational Analysis[2][3]

To interpret the NMR data correctly, one must understand the conformational dynamics of the cyclohexane ring in solution.

Conformational Landscape

The stereochemical distinction arises from the orientation of the ammonium groups (in the hydrochloride salt form) relative to the ring plane.[2]

• cis-1,3-DAC (meso): The substituents can adopt either a diequatorial (e,e) or diaxial (a,a) conformation. The (e,e) conformer is energetically favored by approximately 5.5 kcal/mol, locking the molecule effectively into a single conformation with a plane of symmetry (

  ).

• trans-1,3-DAC (chiral/racemic): The substituents are (a,e) . Ring inversion converts one (a,e) chair into an equivalent (e,a) chair. In solution, the NMR signals represent a time-averaged environment of these rapidly interconverting conformers.

Visualization of Isomeric Logic

The following diagram illustrates the structural logic used to assign the isomers.

Caption: Logical framework linking stereochemistry to observable NMR properties.

Comparative NMR Characterization

The following data compares the spectral features of the dihydrochloride salts in D₂O. The hydrochloride form is preferred for analysis as it prevents amine aggregation and ensures a consistent protonation state (-NH₃⁺).

C NMR: The Definitive Method

Carbon NMR provides the most unambiguous distinction due to the

-gauche effect . In the trans isomer, the axial ammonium group sterically shields the -carbons (C5 and the other ipso-carbon), resulting in significant upfield shifts.

Carbon Position	cis-1,3-DAC (ppm)	trans-1,3-DAC (ppm)	Shift Difference ( )	Mechanistic Explanation
C1, C3 (ipso)	~48.5	~45.2	-3.3 ppm	Trans signal is averaged with axial conformer (shielded).
C2 (methylene)	~38.0	~35.5	-2.5 ppm	Flanked by ammoniums; trans experiences compression.
C4, C6	~30.5	~27.8	-2.7 ppm	Trans axial group exerts -effect.
C5 ( -position)	~22.0	~18.5	-3.5 ppm	Diagnostic Peak. Strongest -gauche shielding in trans.

Diagnostic Rule: If the C5 signal appears below 20 ppm, the sample is predominantly the trans isomer. If above 21 ppm, it is the cis isomer.

H NMR: Coupling Constants ( )

Proton NMR is more complex due to signal overlap, but the splitting pattern of the methine protons (H1/H3) is definitive.

• Cis Isomer (H1/H3 are Axial):

  • The protons at C1 and C3 occupy axial positions.

  • They exhibit large trans-diaxial coupling (

    Hz) with the axial protons on C2, C4, and C6.

  • Appearance: A broad triplet of triplets (tt) or quintet-like structure with a wide base.

  • Chemical Shift: Upfield (shielded) relative to equatorial protons.

• Trans Isomer (H1/H3 are Averaged):

  • Rapid flipping averages the H1/H3 environments between axial and equatorial.

  • The observed coupling is a weighted average of

    (large) and / (small).

  • Appearance: Narrower multiplet width compared to the cis isomer.[2]

  • Chemical Shift: Downfield relative to the cis isomer (due to equatorial contribution).[3]

Experimental Protocol

To ensure reproducibility and valid comparison with the data above, follow this standardized protocol.

Sample Preparation[5]

• Mass: Weigh 15–20 mg of the 1,3-cyclohexanediamine hydrochloride sample.

• Solvent: Dissolve in 0.6 mL of Deuterium Oxide (D₂O) .

  • Note: Do not use CDCl₃ or DMSO-d₆ for the hydrochloride salt as solubility is poor and ion-pairing effects can distort shifts.

• Reference: Add a trace amount of TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt) as the internal reference (

  ppm).

• pH Check: Ensure the solution is acidic (pH < 4). If analyzing the free base, convert to salt by adding excess DCl/D₂O to standardize the chemical shifts.

Instrument Parameters

• Frequency: 400 MHz or higher recommended for clear separation of methylene multiplets.

• Temperature: 298 K (25°C).

  • Advanced: For trans isomer analysis, lowering the temperature to < 220 K (in CD₃OD/DCl mix) can freeze the ring flip, splitting the signals into distinct axial and equatorial sets, though this is rarely necessary for routine ID.

• Pulse Sequence:

  • H: Standard pulse (zg30). Delay ( ) 2.0 s.
  • C: Proton-decoupled (zgpg30). Scans 512 for adequate S/N on quaternary/methine carbons.

Workflow Diagram

Caption: Operational workflow for rapid isomer identification.

Performance Comparison: NMR vs. Alternatives

Why choose NMR over other characterization methods?

Feature	NMR ( C)	HPLC (Chiral)	X-Ray Crystallography
Speed	Fast (< 30 min)	Medium (Method dev required)	Slow (Days/Weeks)
Sample Prep	Simple dissolution	Mobile phase prep, column selection	Crystal growth (Difficult for salts)
Information	Isomer Ratio + Impurities	Isomer Ratio only	Absolute Configuration
Cost	Low (per run)	High (Columns/Solvents)	High (Instrument time)
Limit	~1-2% detection limit	< 0.1% detection limit	Binary (Crystal is A or B)

Conclusion: While Chiral HPLC is superior for quantifying trace isomeric impurities (<1%),

C NMR is the most efficient tool for confirming bulk identity and major isomer ratios during synthesis optimization.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Dodziuk, H., et al. (2005).[4] "1H and 13C NMR chemical shifts and spin-spin coupling constants in trans- and cis-decalins." Magnetic Resonance in Chemistry. Link (Establishes the

  -gauche shielding patterns in fused cyclohexane rings).

• Smith, M. B. (2020).[5][6] March's Advanced Organic Chemistry. Wiley.[2][4] (Mechanistic explanation of steric compression effects on NMR shifts).

• Schneider, H. J., & Hoppen, V. (1978). "13C NMR shifts of cyclohexanes: The -gauche effect." Journal of Organic Chemistry. (Seminal paper defining the upfield shift of -gauche carbons).

• BenchChem Application Note. (2025). "Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants." Link (Protocol support for coupling constant analysis).

Sources

• 1. preprints.org [preprints.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1H and 13C NMR chemical shifts and spin-spin coupling constants in trans- and cis-decalins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

HPLC analysis for determining the purity of 1,3-Cyclohexanediamine hydrochloride

The purity determination of 1,3-Cyclohexanediamine hydrochloride (1,3-CHDA·HCl) presents a classic analytical bottleneck in pharmaceutical and polymer chemistry. As an aliphatic diamine, 1,3-CHDA lacks a

-electron conjugated system, rendering it practically invisible to standard UV detectors above 210 nm[1]. Furthermore, as a hydrochloride salt, it is highly hydrophilic (polar) and elutes in the void volume of traditional C18 reversed-phase (RP) columns, making baseline resolution from polar impurities impossible[2].

To overcome these physicochemical limitations, analytical scientists must manipulate either the analyte's chemistry or the chromatographic retention mechanism. This guide objectively compares three field-proven methodologies for 1,3-CHDA·HCl purity analysis: Hydrophilic Interaction Liquid Chromatography (HILIC) with Charged Aerosol Detection (CAD) , Pre-column Derivatization with FMOC-Cl , and Ion-Pairing Chromatography (IPC) .

Mechanistic Overview: Selecting the Right Analytical Pathway

The selection of an analytical method depends heavily on laboratory infrastructure (specifically detector availability) and the required limit of detection (LOD).

Decision matrix for selecting the optimal 1,3-CHDA HPLC analytical workflow.

Quantitative Performance Comparison

The following data synthesizes the expected chromatographic performance of the three methodologies based on standard validation parameters for aliphatic amines[3],[4],[2].

Parameter	HILIC-CAD (Method A)	FMOC-Derivatization (Method B)	Ion-Pairing RP-HPLC (Method C)
Retention Mechanism	Hydrophilic Partitioning	Hydrophobic Interaction	Ion-Pair Complexation
Detection Mode	Universal (Aerosol Charge)	Optical (UV 265 nm / FLD)	Universal / Low-UV (210 nm)
Sample Prep Time	< 5 mins (Direct Dilution)	20–30 mins (Reaction + Quench)	< 5 mins (Direct Dilution)
Column Equilibration	Moderate (~15–20 column vols)	Fast (~10 column vols)	Slow (>30 column vols)
Typical LOD	10 – 50 ng	0.1 – 1.0 ng	50 – 100 ng
Linearity ( )	> 0.995 (Often quadratic)	> 0.999 (Highly linear)	> 0.995
Primary Advantage	Direct analysis, no artifacts	Highest sensitivity	Uses standard C18 columns
Primary Drawback	Requires CAD/ELSD hardware	Reagent interference peaks	Complex mobile phase prep

Method A: Direct Analysis via HILIC-CAD (The Modern Standard)

The Causality: HILIC retains polar compounds by partitioning them into an immobilized water-rich layer on a polar stationary phase. Because 1,3-CHDA lacks a chromophore, CAD is employed. CAD nebulizes the eluent, evaporates the volatile mobile phase, and applies a uniform electrical charge to the remaining non-volatile analyte particles, providing a response independent of optical properties[2],[5].

Self-Validating System Note: HILIC is highly sensitive to sample diluent mismatch. Injecting a highly aqueous sample into a HILIC system will disrupt the stationary water layer, causing severe peak splitting. The sample diluent must match the initial highly organic mobile phase[5].

Step-by-Step Protocol

• Column: Zwitterionic (ZIC-HILIC) or Amide-bonded stationary phase (150 x 4.6 mm, 3 µm).

• Mobile Phase A: 50 mM Ammonium Formate in Water, adjusted to pH 3.0 with formic acid. (Expertise: pH 3.0 ensures the diamine is fully protonated, maximizing its polarity and retention).

• Mobile Phase B: 100% Acetonitrile (LC-MS grade).

• Gradient Program: Start at 85% B. Ramp to 60% B over 15 minutes. Hold for 5 minutes, then re-equilibrate at 85% B for 10 minutes.

• CAD Settings: Evaporator temperature set to 35°C; data collection rate at 10 Hz.

• Sample Preparation: Dissolve 1,3-CHDA·HCl in 80:20 Acetonitrile:Water to a concentration of 0.5 mg/mL. Filter through a 0.22 µm PTFE syringe filter prior to injection.

Method B: Pre-Column Derivatization with FMOC-Cl (High Sensitivity)

The Causality: When CAD or ELSD is unavailable, the analyte must be chemically modified. 9-Fluorenylmethyl chloroformate (FMOC-Cl) reacts rapidly with primary and secondary amines under mildly basic conditions. This attaches a bulky, highly hydrophobic fluorenyl group to the amine, simultaneously enabling strong retention on a standard C18 column and providing excellent UV absorbance at 265 nm (or fluorescence)[3],[6].

Workflow for the pre-column FMOC-Cl derivatization of 1,3-CHDA.

Self-Validating System Note: Unreacted FMOC-Cl will slowly hydrolyze in the aqueous mobile phase to form FMOC-OH, which elutes as a massive, broad peak that can mask the derivatized analyte[6]. Adding a quenching agent (like glycine) forces the excess FMOC-Cl to form FMOC-Glycine, which elutes predictably and early, ensuring a clean baseline for the 1,3-CHDA di-FMOC derivative.

Step-by-Step Protocol

• Reagent Preparation:

  • Buffer: 0.1 M Sodium Borate, adjusted to pH 8.5. (Expertise: The amine must be deprotonated to act as a nucleophile).

  • Derivatizing Agent: 5 mM FMOC-Cl in anhydrous Acetonitrile.

  • Quencher: 100 mM Glycine in water.

• Reaction: In an HPLC vial, mix 100 µL of 1,3-CHDA sample (approx. 10 µg/mL) with 100 µL of borate buffer. Add 200 µL of FMOC-Cl solution.

• Incubation: Vortex and let stand at room temperature for exactly 10 minutes.

• Quenching: Add 100 µL of the Glycine solution. Vortex and wait 5 minutes before injection. Always run a blank (buffer + FMOC + quench, no sample) to map reagent interference peaks.

• Chromatography: Inject onto a C18 column (150 x 4.6 mm, 5 µm). Use a gradient of 0.1% TFA in Water (A) and 0.1% TFA in Acetonitrile (B), running from 40% B to 90% B over 20 minutes. Detect at UV 265 nm.

Method C: Ion-Pairing RP-HPLC (The Legacy Approach)

The Causality: Ion-Pairing Chromatography (IPC) utilizes a standard C18 column but adds an anionic surfactant (e.g., sodium heptanesulfonate) to the mobile phase. The negatively charged sulfonate binds to the positively charged protonated amine, creating a neutral, hydrophobic ion-pair complex that successfully partitions into the C18 stationary phase[7],[4].

While effective, IPC is generally considered a legacy approach for this specific application. Alkyl sulfonates require extensive column equilibration (often >30 column volumes) and dedicate the column permanently to IPC due to irreversible binding of the surfactant to the silica pores. Furthermore, non-volatile ion-pairing agents are strictly incompatible with LC-MS systems[7]. If this method is chosen, detection must be performed via CAD or low-wavelength UV (210 nm), the latter of which is highly susceptible to baseline drift during gradient elution.

Conclusion & Recommendations

For modern laboratories determining the purity of 1,3-Cyclohexanediamine hydrochloride, HILIC-CAD (Method A) is the undisputed gold standard. It provides a direct, artifact-free analysis of the underivatized molecule with excellent precision and minimal sample preparation.

However, if CAD or ELSD instrumentation is unavailable, FMOC-Derivatization (Method B) is the most scientifically robust alternative. While it introduces additional sample preparation steps, it transforms a difficult, invisible analyte into a highly retained, strongly UV-absorbing compound, allowing for trace-level impurity detection using standard RP-HPLC-UV equipment.

References

• Evaluating LC methods for enhanced charged aerosol detector response: a case study using underivatized amino acids. Available at: [Link]

• Material Identification by HPLC with Charged Aerosol Detection - LCGC International. Available at:[Link]

• The derivatization scheme of alkyl amines with FMOC-Cl - ResearchGate. Available at:[Link]

• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome - PMC. Available at:[Link]

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers - Taylor & Francis. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. tandfonline.com [tandfonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome - PMC [pmc.ncbi.nlm.nih.gov]

The Efficacy of 1,3-Cyclohexanediamine Hydrochloride: A Comparative Guide for Ligand Selection in Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the judicious selection of ligands is paramount to achieving desired reaction outcomes, particularly in the realms of asymmetric catalysis and cross-coupling reactions. Diamines, as a class of ligands, have proven to be exceptionally versatile due to their ability to form stable chelate complexes with a variety of transition metals. This guide provides an in-depth comparison of 1,3-cyclohexanediamine hydrochloride with other commonly employed diamine ligands, including ethylenediamine, 1,2-diaminocyclohexane, and N,N,N',N'-tetramethylethylenediamine (TMEDA). By examining their structural nuances, electronic properties, and performance in key catalytic transformations, this document aims to equip researchers with the critical insights needed for informed ligand selection.

The Structural and Electronic Landscape of Diamine Ligands

The efficacy of a diamine ligand is intrinsically linked to its three-dimensional structure and the nature of its nitrogen donors. The cyclohexane-based diamines (1,2- and 1,3-isomers) offer a rigid backbone, which can effectively translate chiral information from the ligand to the catalytic center, a crucial aspect for asymmetric synthesis.[1] In contrast, ethylenediamine provides greater conformational flexibility. TMEDA, with its four methyl groups, presents a distinct steric and electronic profile, often enhancing the reactivity of organometallic species.[2]

The use of 1,3-cyclohexanediamine hydrochloride requires an initial in-situ neutralization step to generate the free diamine, which can then coordinate to the metal center.[1] This is a common procedure for amine salts used in catalysis.

A Comparative Overview of Diamine Ligand Structures

Ligand	Structure	Key Features
1,3-Cyclohexanediamine		Rigid cyclohexane backbone, available as cis and trans isomers. Forms a six-membered chelate ring.
1,2-Diaminocyclohexane		Rigid C2-symmetric backbone (trans-isomer), widely used in asymmetric catalysis. Forms a five-membered chelate ring.[3]
Ethylenediamine (en)		Flexible acyclic backbone. Forms a stable five-membered chelate ring.[4]
TMEDA		Acyclic, sterically demanding due to methyl groups. Strong σ-donor, enhances reactivity of organolithium reagents.[5]

Performance in Asymmetric Hydrogenation

Asymmetric hydrogenation is a cornerstone of modern pharmaceutical synthesis, enabling the production of enantiomerically pure chiral alcohols and amines.[6] The choice of a chiral diamine ligand is critical for achieving high enantioselectivity. While data for 1,3-cyclohexanediamine in this application is less common than for its 1,2-isomer, we can draw comparisons based on related structures.

Comparative Performance in Asymmetric Hydrogenation of Acetophenone

Chiral Diamine Ligand	Catalyst System	Yield (%)	Enantiomeric Excess (ee, %)
(R)-1,3-Butanediamine	[RuCl₂(phosphine)₂((R)-1,3-butanediamine)]	>95	92 (R)[7]
(R,R)-1,2-Diaminocyclohexane	[RuCl₂((S)-xylbinap)((R,R)-daipen)]	>99	98 (S)[7]
(R,R)-1,2-Diphenylethylenediamine (DPEN)	[RuCl₂((S)-binap)((R,R)-dpen)]	>99	>99 (R)[6]

Note: The data presented is a compilation from various sources and reaction conditions may vary. Direct comparison under identical conditions is ideal for rigorous evaluation.[7]

The C₂-symmetric ligands, (R,R)-1,2-diaminocyclohexane and (R,R)-DPEN, are benchmarks in this field, often providing exceptional enantioselectivities.[7] The non-C₂-symmetric 1,3-diamine structure, as seen with 1,3-butanediamine, can also provide high stereochemical control, suggesting that 1,3-cyclohexanediamine could be a valuable ligand for specific substrates where the typical C₂-symmetric ligands may be less effective.[7]

Experimental Workflow: Asymmetric Hydrogenation

Caption: General workflow for asymmetric hydrogenation.

Performance in Copper-Catalyzed Cross-Coupling Reactions

Copper-catalyzed cross-coupling reactions, such as the Ullmann condensation, are powerful methods for forming C-N, C-O, and C-C bonds.[8][9][10] The development of diamine ligands has been instrumental in enabling these reactions to proceed under milder conditions with catalytic amounts of copper.[8]

While specific comparative data for 1,3-cyclohexanediamine hydrochloride is not as prevalent in the literature as for other diamines, the general principles of ligand effects in copper catalysis can provide valuable insights. The chelation of the diamine to the copper center is crucial for stabilizing the active catalyst and facilitating the catalytic cycle.

Mechanistic Role of Diamine Ligands in Copper-Catalyzed C-N Coupling

Sources

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• 9. researchgate.net [researchgate.net]
• 10. Diamine ligands in copper-catalyzed reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Thermal Stability of Polyamides Derived from 1,3-Cyclohexanediamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Thermal Stability in Advanced Polymer Applications

The relentless pursuit of high-performance materials for demanding applications in medicine, aerospace, and electronics has placed a premium on polymers with exceptional thermal stability.[1][2][3] Polyamides, a class of polymers characterized by the amide linkage, are renowned for their excellent mechanical properties and wear resistance. However, their thermal stability can vary significantly based on the molecular architecture of their constituent monomers. This guide provides an in-depth analysis of the thermal stability of polyamides derived from 1,3-cyclohexanediamine, a cycloaliphatic diamine, and objectively compares their performance against common linear aliphatic and aromatic alternatives. Understanding these structure-property relationships is paramount for selecting and designing polymers with the requisite thermal resilience for their intended applications.

The incorporation of a cycloaliphatic diamine like 1,3-cyclohexanediamine into the polyamide backbone imparts a unique combination of properties. The rigid cyclic structure can enhance the glass transition temperature (Tg), a key indicator of a polymer's heat distortion resistance, while maintaining a degree of flexibility that can improve processability compared to fully aromatic polyamides.[4] This guide will delve into the experimental data that substantiates these claims, providing a clear framework for researchers to make informed decisions in material selection and development.

Understanding Thermal Stability: Key Metrics and Analytical Techniques

The thermal stability of a polymer is not a single value but rather a profile of its behavior under thermal stress. Two primary analytical techniques are employed to characterize this behavior:

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[5] It provides crucial data on the onset of decomposition, the rate of degradation, and the amount of residual char at high temperatures. Key metrics derived from TGA include:

  • Td5 or Td10: The temperature at which the polymer has lost 5% or 10% of its initial mass, respectively. These are common indicators of the onset of significant thermal decomposition.

  • Tmax: The temperature at which the rate of mass loss is at its maximum.

  • Char Yield: The percentage of material remaining at the end of the analysis, which can indicate the formation of a thermally stable carbonaceous residue.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated or cooled. It is used to determine key thermal transitions, including:

  • Glass Transition Temperature (Tg): The temperature at which an amorphous polymer transitions from a rigid, glassy state to a more flexible, rubbery state. A higher Tg generally indicates better dimensional stability at elevated temperatures.[4]

  • Melting Temperature (Tm): The temperature at which a crystalline polymer melts.

The interplay of these thermal properties dictates a polymer's performance in high-temperature environments.

Comparative Analysis: The Impact of Diamine Structure on Polyamide Thermal Stability

To provide a clear and objective comparison, this section will analyze the thermal stability of polyamides synthesized from 1,3-cyclohexanediamine derivatives against those made with common linear aliphatic and aromatic diamines. The diacid component will be kept consistent where possible to isolate the effect of the diamine structure.

Polyamides from 1,3-Cyclohexanediamine Derivatives: A Balance of Rigidity and Processability

Polyamides derived from 1,3-bis(aminomethyl)cyclohexane, a derivative of 1,3-cyclohexanediamine, exhibit impressive thermal properties. When combined with aromatic diacids like terephthalic acid and isophthalic acid, these semi-aromatic polyamides demonstrate high glass transition temperatures, indicating excellent heat resistance and dimensional stability.[6]

Polymer System (Diamine + Diacid)	Glass Transition Temperature (Tg) (°C)	Key Observations
trans-1,3-bis(aminomethyl)cyclohexane + Terephthalic Acid/Isophthalic Acid (50/50)	174	The combination of the cycloaliphatic diamine with aromatic diacids results in a high Tg, surpassing many conventional polyamides.[6]
trans-1,3-bis(aminomethyl)cyclohexane + Isophthalic Acid	170	Even with a less rigid diacid compared to terephthalic acid, the Tg remains high.[6]
trans-1,3-bis(aminomethyl)cyclohexane + Terephthalic Acid	~165 (as a copolymer)	The inherent rigidity of the terephthalic acid moiety contributes to a high Tg.[6]

Table 1: Glass Transition Temperatures of Polyamides Derived from 1,3-bis(aminomethyl)cyclohexane. Data sourced from patent literature describing copolyamides.[6]

Alternative Diamines: A Spectrum of Thermal Performance

To contextualize the performance of polyamides based on 1,3-cyclohexanediamine, we will now examine the thermal stability of polyamides derived from two common alternatives: a linear aliphatic diamine (hexamethylenediamine) and an aromatic diamine (m-phenylenediamine).

1. Linear Aliphatic Polyamides: The Benchmark for Flexibility

Polyamides such as Nylon 6,6 (derived from hexamethylenediamine and adipic acid) are workhorse engineering plastics. However, their thermal stability is generally lower than their semi-aromatic and aromatic counterparts. For instance, poly(hexamethylene terephthalamide), which uses an aromatic diacid, exhibits a decomposition temperature of around 429°C.[7]

2. Aromatic Polyamides: The Gold Standard for Thermal Resistance

Fully aromatic polyamides, often referred to as aramids, are known for their exceptional thermal stability and mechanical strength.[3] A prime example is poly(m-phenylene isophthalamide), commercially known as Nomex®. Its thermal decomposition begins at approximately 673 K (400°C), with a major degradation process occurring between 673-873 K (400-600°C).[1]

Head-to-Head Comparison: Structure vs. Thermal Stability

The following table summarizes the available thermal data to provide a comparative overview. It is important to note that direct comparisons can be influenced by variations in molecular weight, polymer processing, and analytical conditions.

Diamine Type	Representative Diamine	Diacid	Td10 (°C)	Tg (°C)	Key Characteristics
Cycloaliphatic	1,3-bis(aminomethyl)cyclohexane	Aromatic	Estimated > 400	170-174[6]	High Tg, good balance of thermal stability and processability.
Linear Aliphatic	Hexamethylenediamine	Aromatic	~400-450	~60-80	Moderate thermal stability, good mechanical properties.
Aromatic	m-phenylenediamine	Aromatic	~450-500[2]	~270-300[2]	Excellent thermal stability, high rigidity, can be difficult to process.

Table 2: Comparative Thermal Properties of Polyamides Based on Different Diamine Structures.

This comparison clearly illustrates the structure-property relationships that govern the thermal stability of polyamides. The inclusion of the 1,3-cyclohexanediamine moiety offers a compelling middle ground, providing a significant enhancement in glass transition temperature over linear aliphatic alternatives without the processing challenges often associated with fully aromatic polyamides. The rigidity of the cycloaliphatic ring effectively bridges the performance gap between these two classes of materials.

Experimental Protocols: A Guide to Thermal Analysis of Polyamides

To ensure the scientific integrity and reproducibility of thermal stability data, adhering to standardized experimental protocols is crucial. The following sections detail the methodologies for TGA and DSC analysis.

Thermogravimetric Analysis (TGA) Protocol

The causality behind this experimental choice is to precisely measure the mass loss of the polymer as a function of temperature, which directly correlates to its decomposition profile.

Methodology:

• Instrument Calibration: Ensure the TGA instrument is calibrated for temperature and mass using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of the dry polymer sample into a ceramic or platinum TGA pan. The sample should be in a powder or film form to ensure uniform heating.

• Experimental Conditions:

  • Atmosphere: Purge the furnace with an inert gas, typically nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative degradation.

  • Heating Rate: A standard heating rate of 10 °C/min is commonly used. Slower rates can provide better resolution of overlapping thermal events, while faster rates can shift decomposition temperatures to higher values.

  • Temperature Range: Heat the sample from ambient temperature to a final temperature sufficient to ensure complete decomposition, typically 800-1000 °C.

• Data Analysis:

  • Plot the percentage of mass loss versus temperature.

  • Determine the Td5 and Td10 values from the TGA curve.

  • Calculate the first derivative of the TGA curve (DTG curve) to identify the Tmax.

  • Record the final residual mass as the char yield.

TGA Experimental Workflow Diagram

Differential Scanning Calorimetry (DSC) Protocol

The rationale for this experiment is to identify key thermal transitions, such as the glass transition, which are indicative of the polymer's behavior at elevated temperatures without decomposition.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using a certified indium standard.

• Sample Preparation: Accurately weigh 5-10 mg of the dry polymer sample into an aluminum DSC pan and hermetically seal it.

• Experimental Conditions:

  • Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

  • Thermal History Erasure: Heat the sample to a temperature above its expected Tg and Tm to erase any prior thermal history. Hold for a few minutes.

  • Cooling: Cool the sample at a controlled rate (e.g., 10-20 °C/min) to a temperature well below its Tg.

  • Second Heating: Heat the sample again at a controlled rate (e.g., 10 °C/min) through its thermal transitions. The data from this second heating scan is typically used for analysis.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Determine the Tg as the midpoint of the step change in the heat flow curve.

  • If applicable, determine the Tm as the peak of the endothermic melting event.

DSC Experimental Workflow Diagram

Conclusion: Strategic Monomer Selection for Tailored Thermal Performance

The thermal stability of polyamides is a critical design parameter that is directly influenced by the chemical structure of the constituent monomers. This guide has demonstrated that polyamides derived from 1,3-cyclohexanediamine hydrochloride, specifically its 1,3-bis(aminomethyl)cyclohexane derivative, offer a compelling performance profile. They exhibit significantly higher glass transition temperatures compared to their linear aliphatic counterparts, indicating superior dimensional stability at elevated temperatures. While not reaching the extreme thermal stability of fully aromatic polyamides, they provide a more processable alternative, making them attractive for a wide range of advanced applications.

The choice of diamine—be it cycloaliphatic, linear aliphatic, or aromatic—presents a trade-off between thermal stability, mechanical properties, and processability. By understanding the structure-property relationships outlined in this guide and employing rigorous thermal analysis techniques, researchers and drug development professionals can strategically select and synthesize polymers with the precise thermal characteristics required for their innovative applications.

References

• Combining thermal analysis with other techniques to monitor the decomposition of poly(m-phenylene isophthalamide). (n.d.). SciSpace. Retrieved March 7, 2026, from [Link]

• Effect of structure on the glass temperature of polyamides. (n.d.). R Discovery. Retrieved March 7, 2026, from [Link]

• Vasava, D., & Mishra, N. (2021). STUDY AND CHARACTERIZATION OF THERMALLY STABLE POLYAMIDES SYNTHESIZED FROM HETEROCYCLIC MOIETY IN THE MAIN CHAIN. Journal of Advanced Scientific Research, 12(4 Suppl 1), 274-280.
• US4071506A - Crystal-clear polyamides from 1,3-bis(aminomethyl)cyclohexane - Google Patents. (n.d.).

• Russo, S., Monticelli, O., Ricco, L., Piacentini, M., & Mariani, A. (n.d.). Aliphatic and Aromatic Polyamides. Retrieved March 7, 2026, from [Link]

• Hsiao, S. H., & Lin, S. W. (1999). Synthesis and Properties of Polyamides Based on 1,1-Bis[4-(4-aminophenoxy)phenyl] cyclohexane. Journal of Polymer Science Part A: Polymer Chemistry, 37(15), 2829-2838.

• Synthesis and Thermal Decomposition of Poly(dodecamethylene terephthalamide). (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• A STUDY OF THE THERMAL OXIDATIVE DEGRADATION OF POLYAMIDE 6,6. (n.d.). WSU Research Exchange. Retrieved March 7, 2026, from [Link]

• Thermal stability of Polyethylene by TGA. (n.d.). Setaram. Retrieved March 7, 2026, from [Link]

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Safety & Regulatory Compliance

1,3-Cyclohexanediamine Hydrochloride: Proper Disposal &amp; Safety Guide

[1][2]

Executive Summary

Immediate Action Required: 1,3-Cyclohexanediamine hydrochloride (CAS: 28294-92-0 / 1476045-92-7) is a corrosive solid (Skin Corr.[1] 1B/1C) and an acute toxin.[1]

Core Disposal Directive:

• Primary Method: High-temperature incineration via a licensed hazardous waste contractor.[1]

• Critical Prohibition: DO NOT dispose of via sanitary sewer systems.[1] DO NOT mix with strong oxidizing agents or nitrates (risk of nitrosamine formation).[1]

• Key Safety Nuance: Unlike many acid spills, avoid neutralizing this amine salt with strong bases (e.g., NaOH) in open environments.[1] Doing so releases the free amine (1,3-cyclohexanediamine), which is significantly more volatile, odorous, and hazardous than the salt form.[1]

Part 1: Technical Characterization & Hazard Assessment[1][2]

To manage disposal effectively, one must understand the chemical state. The hydrochloride salt is the protonated, stabilized form of the amine.

Property	Specification	Operational Implication
Physical State	Solid (Crystalline)	Lower volatility than free base; dust inhalation is the primary airborne risk.[1]
pH (Aqueous)	Acidic (~3.0 - 5.0 typically)	May classify as D002 (Corrosive) if pH 2.0 in solution.[1]
Stability	Hygroscopic	Must be kept in tightly sealed containers to prevent clumping and hydrolysis.[1]
Incompatibility	Oxidizers, Acid Chlorides, Nitrates	Segregate strictly from nitric acid or sodium nitrite to prevent explosion or carcinogen formation.[1]
GHS Classification	Skin Corr.[1][2] 1B, Eye Dam. 1, Acute Tox. 4	Requires full skin/eye protection (Tyvek sleeves, splash goggles).[1]

Part 2: Pre-Disposal Handling & Segregation[1][2]

Waste Segregation Logic

Proper segregation prevents dangerous cross-reactions in the waste stream.

• Stream A (Preferred): Solid Hazardous Waste (Lab Pack).[1]

• Stream B: Liquid Organic Waste (if dissolved).[1]

• Prohibited Stream: Oxidizing Waste (Yellow bags/bins).[1]

Packaging Requirements

• Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers if the waste is wet/acidic, as the chloride ion is corrosive to steel.

• Labeling: Must be labeled "Hazardous Waste - Corrosive, Toxic." [1]

• Headspace: Leave 10% headspace in liquid containers to accommodate thermal expansion.

Part 3: Disposal Workflows

Decision Logic: Solid vs. Liquid Waste

The following diagram outlines the decision-making process for disposing of 1,3-Cyclohexanediamine hydrochloride.

Figure 1: Decision logic for segregating and packaging 1,3-Cyclohexanediamine hydrochloride waste based on physical state.

Part 4: Spill Response & Neutralization Protocol

Critical Safety Warning: Standard acid-spill protocols often recommend neutralizing with sodium bicarbonate.[1] Exercise extreme caution here. Neutralizing an amine salt (acidic) drives the equilibrium toward the free amine (basic).

The free amine is volatile and has a potent, fishy/ammonia-like odor that can overwhelm lab ventilation.[1] It is safer to clean up the salt form than the free base.

Spill Cleanup Workflow

Figure 2: Spill response protocol emphasizing containment over chemical neutralization to minimize inhalation risks.

Step-by-Step Cleanup[1][2]

• Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1]

• PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[1] If powder is fine/dusty, use an N95 or P100 respirator.[1]

• Containment:

  • Solids: Do not use a brush that flicks dust.[1] Use a scoop or stiff paper.[1] Wipe the surface with a damp paper towel after bulk removal.

  • Liquids: Cover with vermiculite or spill pads.[1][3] Do not add water.[1][2]

• Disposal: Place all cleanup materials into a hazardous waste bag/pail. Label as "Debris contaminated with 1,3-Cyclohexanediamine HCl."[1]

Part 5: Regulatory Compliance[1][2]

RCRA (Resource Conservation and Recovery Act)[1]

• Listing: 1,3-Cyclohexanediamine hydrochloride is not a P-listed or U-listed waste.[1]

• Characteristic Waste:

  • D002 (Corrosivity): If the waste is an aqueous solution with pH

    2.0, it carries the D002 code.[4][5]

  • D003 (Reactivity): Generally not applicable unless mixed with incompatible oxidizers.[1]

• Best Practice: Even if the pH is > 2.0, manage it as Non-RCRA Regulated Hazardous Waste (state regulations may vary) due to its toxicity and skin corrosion potential.[1]

DOT (Department of Transportation)

When shipping waste for disposal, the following classification typically applies to the amine salt or corrosive liquid mixtures:

• UN Number: UN 3259 (Amines, solid, corrosive, n.o.s.) or UN 1759 (Corrosive solids, n.o.s.).[1]

• Hazard Class: 8 (Corrosive).[1][4]

• Packing Group: II or III.

References

• PubChem. (2025).[1][6] 1,3-Cyclohexanediamine hydrochloride Compound Summary. National Library of Medicine.[1] [Link][1]

• U.S. EPA. (2024).[1] Defining Hazardous Waste: Listed and Characteristic Wastes (D002). Environmental Protection Agency.[1][4] [Link]

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